C16:1 Ceramide-d7

Core Science & Biosynthesis

An In-depth Technical Guide to C16:1 Ceramide-d7: Synthesis, Biological Function, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C16:1 Ceramide-d7, a deuterated form of the bioactive sphingolipid, N-palmitoleoyl-D-erythro-sphingosine. This document details its synthesis, established biological functions with a focus on apoptosis and autophagy, and provides detailed protocols for its use and analysis in a research setting.

Introduction to C16:1 Ceramide and Its Deuterated Analog

Ceramides are a class of lipid molecules composed of a sphingosine (B13886) backbone N-acylated with a fatty acid. They are central intermediates in sphingolipid metabolism and function as critical signaling molecules in a myriad of cellular processes, including programmed cell death (apoptosis), cellular self-digestion (autophagy), cell cycle arrest, and senescence. The specific biological activity of a ceramide is often dictated by the length and saturation of its acyl chain. C16:1 ceramide, containing a monounsaturated 16-carbon palmitoleoyl chain, has been implicated in various cellular stress responses.

C16:1 Ceramide-d7 is a stable isotope-labeled version of C16:1 ceramide, where seven hydrogen atoms on the sphingosine backbone have been replaced with deuterium (B1214612). This isotopic labeling makes it an invaluable tool in lipidomic research, primarily serving as an internal standard for the accurate quantification of its endogenous, non-labeled counterpart using mass spectrometry.[1] Its near-identical chemical and physical properties to the natural C16:1 ceramide ensure that it behaves similarly during extraction, chromatographic separation, and ionization, thus correcting for variations in sample processing and analysis.

Synthesis of C16:1 Ceramide-d7

The synthesis would likely involve two key stages: the synthesis of a deuterated D-erythro-sphingosine backbone and its subsequent acylation with palmitoleic acid.

Stage 1: Synthesis of D-erythro-Sphingosine-d7

The introduction of deuterium atoms onto the sphingosine backbone can be achieved through various chemical reactions. One common strategy involves the use of deuterium-donating reagents during the synthesis of the sphingoid base. For instance, a multi-step synthesis starting from a chiral precursor like D-galactose can be employed.[2] Key steps for introducing deuterium could include:

• Deuteride Reduction: Using a deuteride-donating reducing agent, such as sodium borodeuteride (NaBD4), to reduce a ketone intermediate. This can introduce deuterium at specific positions.

• Deuterium Gas Exchange: Catalytic hydrogenation using deuterium gas (D2) to saturate a double or triple bond, thereby adding deuterium atoms across the bond.

• H/D Exchange Reactions: Under specific basic or acidic conditions with a deuterium source like D2O, protons at certain positions can be exchanged for deuterium.

Stage 2: Acylation with Palmitoleic Acid

Once the deuterated sphingosine-d7 backbone is synthesized and purified, it is N-acylated with palmitoleic acid (16:1) to form the final C16:1 Ceramide-d7. This is typically achieved by reacting the amino group of the sphingosine-d7 with an activated form of palmitoleic acid, such as palmitoleoyl chloride or an N-hydroxysuccinimide (NHS) ester of palmitoleic acid, in the presence of a base. The reaction mixture is then purified using chromatographic techniques to isolate the final product.

Biological Functions of C16 Ceramide

C16 ceramide is a potent bioactive lipid that has been shown to play a significant role in several key cellular signaling pathways, primarily those related to cellular stress and fate.

Induction of Apoptosis

C16 ceramide is a well-established pro-apoptotic molecule.[3] Its accumulation within the cell, either through de novo synthesis or the breakdown of sphingomyelin, can trigger the apoptotic cascade. The mechanisms by which C16 ceramide induces apoptosis are multifaceted and include:

• Mitochondrial Pathway Activation: C16 ceramide can directly interact with the outer mitochondrial membrane, leading to the formation of channels that increase its permeability.[4] This facilitates the release of pro-apoptotic factors like cytochrome c into the cytoplasm, which in turn activates the caspase cascade, leading to the execution of apoptosis.

• Regulation of Bcl-2 Family Proteins: C16 ceramide can modulate the expression and activity of Bcl-2 family proteins, which are key regulators of apoptosis. It has been shown to increase the levels of the pro-apoptotic protein Bax and decrease the levels of the anti-apoptotic protein Bcl-2.[5]

• Direct Interaction with p53: C16-ceramide has been identified as a natural regulatory ligand of the tumor suppressor protein p53. It binds directly to the DNA-binding domain of p53 with a high affinity (Kd ~ 60 nM), stabilizing the protein and disrupting its interaction with its negative regulator, MDM2.[6] This leads to the accumulation and activation of p53, which can then transcriptionally activate pro-apoptotic target genes.

Modulation of Autophagy

Autophagy is a cellular degradation and recycling process that can have both pro-survival and pro-death roles depending on the cellular context. C16 ceramide has been shown to induce autophagy.[7] The signaling pathways involved are complex and can be intertwined with apoptosis. Key aspects of C16 ceramide-induced autophagy include:

• Inhibition of the mTORC1 Pathway: The mammalian target of rapamycin (B549165) complex 1 (mTORC1) is a central negative regulator of autophagy. C16 ceramide can inhibit the mTOR signaling pathway, thereby relieving its inhibitory effect on autophagy initiation.[8] This inhibition can occur through the modulation of upstream regulators of mTOR, such as Akt.

• Regulation of Beclin-1: Beclin-1 is a key component of the autophagy initiation complex. C16 ceramide can upregulate the expression of Beclin-1, promoting the formation of autophagosomes.[2]

Role in Metabolic Diseases

Accumulating evidence suggests a role for C16 ceramide in the pathogenesis of metabolic diseases such as insulin (B600854) resistance and type 2 diabetes. Elevated levels of C16 ceramide in tissues like skeletal muscle and liver have been correlated with impaired insulin signaling. The proposed mechanisms include the inhibition of key proteins in the insulin signaling cascade, such as Akt (also known as Protein Kinase B).[9]

Quantitative Data on C16 Ceramide's Biological Effects

The following tables summarize some of the quantitative data available regarding the biological effects of C16 ceramide and its analogs. It is important to note that the specific experimental conditions, cell types, and ceramide analogs used can significantly influence the observed values.

Parameter	Value	Target/System	Ceramide Analog	Reference
Binding Affinity (Kd)	~ 60 nM	p53 DNA-binding domain	C16-ceramide	[6]
IC50 (Cell Viability)	31 µM	HepG2 cells	C6-ceramide
IC50 (Cell Viability)	16 µM	MCF7 cells	C6-ceramide

Table 1: Binding Affinity and Cytotoxicity of Ceramides.

Treatment Condition	Fold Change in Caspase-3 Activity	Cell Line	Reference
2 µM Camptothecin (20 hours)	~ 3-fold increase	Jurkat	[10]
10 ng/mL anti-Fas Antibody (20 hours)	~ 4.5-fold increase	Jurkat	[10]
2 µg/mL recombinant lipocalin-2 (24 hours)	~ 2.5-fold increase	H9c2	[10]

Table 2: C16 Ceramide-Associated Induction of Apoptosis (as measured by Caspase-3 activity). Note: While these studies did not directly use C16 ceramide, they demonstrate quantifiable apoptosis induction in systems where C16 ceramide is known to play a role.

Signaling Pathways Involving C16 Ceramide

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways modulated by C16 ceramide.

C16 Ceramide-Induced Apoptosis

Caption: C16 Ceramide-induced apoptosis pathway.

C16 Ceramide and Autophagy Regulation via mTOR

Caption: C16 Ceramide-induced autophagy via mTOR inhibition.

Experimental Protocols

This section provides detailed methodologies for key experiments involving C16:1 Ceramide-d7 and its non-deuterated counterpart.

Quantification of C16:1 Ceramide using C16:1 Ceramide-d7 by LC-MS/MS

This protocol describes the extraction and quantification of endogenous C16:1 ceramide from cell or tissue samples using C16:1 Ceramide-d7 as an internal standard.

Materials:

• Chloroform (B151607), Methanol, Water (LC-MS grade)

• C16:1 Ceramide-d7 internal standard solution (known concentration in a suitable solvent)

• Cell or tissue homogenate

• Vortex mixer, Centrifuge

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation:

  • To a known amount of cell pellet or tissue homogenate (e.g., 1 mg of protein), add a known amount of C16:1 Ceramide-d7 internal standard.

  • Perform a lipid extraction using the Bligh-Dyer method (see Protocol 6.2).

• LC-MS/MS Analysis:

  • Reconstitute the dried lipid extract in a suitable solvent (e.g., methanol/chloroform 1:1, v/v).

  • Inject an aliquot of the sample onto a C18 reverse-phase column.

  • Use a gradient elution with mobile phases such as water with 0.1% formic acid (A) and acetonitrile/isopropanol with 0.1% formic acid (B).

  • Set the mass spectrometer to operate in positive ion mode with multiple reaction monitoring (MRM).

  • Monitor the specific precursor-to-product ion transitions for both endogenous C16:1 ceramide and the C16:1 Ceramide-d7 internal standard.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Determine the concentration of the endogenous C16:1 ceramide by comparing the area ratio to a standard curve generated with known concentrations of non-labeled C16:1 ceramide and a fixed concentration of the internal standard.

Caption: LC-MS/MS quantification workflow.

Bligh-Dyer Lipid Extraction

This is a standard protocol for the extraction of total lipids from biological samples.[11][12]

Materials:

• Chloroform, Methanol, Water (HPLC grade)

• Phosphate-buffered saline (PBS)

• Glass centrifuge tubes

• Vortex mixer, Centrifuge

Procedure:

• For a 1 mL aqueous sample (e.g., cell suspension or tissue homogenate), add 3.75 mL of a chloroform/methanol (1:2, v/v) mixture.

• Vortex vigorously for 1-2 minutes to ensure thorough mixing and cell lysis.

• Add 1.25 mL of chloroform and vortex for 30 seconds.

• Add 1.25 mL of water and vortex for another 30 seconds.

• Centrifuge the mixture at a low speed (e.g., 1000 x g) for 10 minutes to separate the phases.

• Three layers will be visible: an upper aqueous (methanol/water) phase, a lower organic (chloroform) phase containing the lipids, and a protein disk at the interface.

• Carefully collect the lower chloroform phase using a glass Pasteur pipette, avoiding the protein layer.

• Transfer the chloroform phase to a new glass tube.

• Dry the lipid extract under a stream of nitrogen or using a vacuum concentrator.

• Store the dried lipid film at -20°C or -80°C until further analysis.

Caspase-3 Activity Assay (Colorimetric)

This assay measures the activity of caspase-3, a key executioner caspase in apoptosis, in cell lysates.[13][14][15]

Materials:

• Cells treated with C16 ceramide or a vehicle control

• Caspase-3 assay kit (containing cell lysis buffer, reaction buffer, DTT, and the colorimetric substrate DEVD-pNA)

• Microplate reader

Procedure:

• Cell Lysis:

  • Induce apoptosis in your target cells by treating them with the desired concentration of C16 ceramide for a specified time. Include a vehicle-treated control group.

  • Harvest the cells and pellet them by centrifugation.

  • Resuspend the cell pellet in the provided chilled cell lysis buffer and incubate on ice for 10-15 minutes.

  • Centrifuge at high speed (e.g., 10,000 x g) for 5 minutes at 4°C.

  • Collect the supernatant, which contains the cytosolic extract.

• Assay:

  • Determine the protein concentration of the cell lysates.

  • In a 96-well plate, add 50-100 µg of protein from each lysate to separate wells.

  • Prepare a reaction mix by adding DTT to the reaction buffer as per the kit instructions.

  • Add the reaction mix to each well containing the cell lysate.

  • Add the DEVD-pNA substrate to each well to a final concentration of 200 µM.

  • Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement:

  • Measure the absorbance at 405 nm using a microplate reader.

  • The increase in absorbance is proportional to the amount of pNA released, which reflects the caspase-3 activity.

  • Calculate the fold-increase in caspase-3 activity in the C16 ceramide-treated samples compared to the vehicle control.

Mitochondrial Membrane Potential Assay using JC-1

This assay uses the fluorescent dye JC-1 to measure changes in mitochondrial membrane potential (ΔΨm), a key indicator of mitochondrial health and early apoptosis.[12]

Materials:

• Cells treated with C16 ceramide or a vehicle control

• JC-1 dye

• Assay buffer

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Staining:

  • Culture cells in a suitable format for analysis (e.g., on coverslips for microscopy or in suspension for flow cytometry).

  • Treat the cells with C16 ceramide or vehicle control for the desired time.

  • Prepare a JC-1 staining solution (typically 1-5 µM in culture medium or assay buffer).

  • Remove the treatment medium and incubate the cells with the JC-1 staining solution at 37°C for 15-30 minutes.

• Washing:

  • Remove the staining solution and wash the cells once or twice with assay buffer to remove excess dye.

• Analysis:

  • Fluorescence Microscopy: Observe the cells under a fluorescence microscope using filters for both green (monomeric JC-1, indicating low ΔΨm) and red (J-aggregates, indicating high ΔΨm) fluorescence. Healthy cells will exhibit red mitochondrial staining, while apoptotic cells will show a shift to green fluorescence.

  • Flow Cytometry: Analyze the stained cells using a flow cytometer. Healthy cells will have a high red fluorescence signal, while apoptotic cells will show an increase in the green fluorescence signal. The ratio of red to green fluorescence can be used to quantify the change in mitochondrial membrane potential.

Conclusion

C16:1 Ceramide-d7 is an essential tool for the accurate quantification of its endogenous counterpart, a bioactive lipid implicated in critical cellular processes such as apoptosis and autophagy. Understanding the synthesis, biological functions, and appropriate experimental methodologies for studying C16 ceramide is crucial for researchers in the fields of cell biology, lipidomics, and drug development. This guide provides a foundational resource for the investigation of this important signaling molecule and its role in health and disease.

References

• 1. Quantifying ceramide kinetics in vivo using stable isotope tracers and LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ceramide-induced autophagy: To junk or to protect cells? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. C16 ceramide is crucial for triacylglycerol-induced apoptosis in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. C16-ceramide is a natural regulatory ligand of p53 in cellular stress response - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Ceramide-induced inhibition of Akt is mediated through protein kinase Czeta: implications for growth arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Autophagy Signaling | Cell Signaling Technology [cellsignal.com]
• 10. JC-1 Mitochondrial Membrane Potential Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 11. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. merckmillipore.com [merckmillipore.com]
• 14. takarabio.com [takarabio.com]
• 15. 101.200.202.226 [101.200.202.226]

C16:1 Ceramide and its Involvement in Apoptosis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a pivotal role in a multitude of cellular processes, including the regulation of apoptosis, or programmed cell death. The specific functions of ceramides are often dictated by the length of their N-acyl chain. This guide focuses on C16 ceramides, particularly C16:1 ceramide, and their intricate involvement in apoptotic signaling pathways. While much of the existing research has centered on the saturated C16:0 ceramide, this document aims to consolidate the current understanding of C16 ceramides as a whole in the context of apoptosis, highlighting the knowns and unknowns regarding the monounsaturated C16:1 variant.

C16 ceramides have been identified as key mediators in the cellular stress response, capable of initiating and executing the apoptotic cascade in various cell types, including cancer cells, making them a subject of intense investigation for therapeutic development.[1][2][3][4] This guide will provide a comprehensive overview of the signaling pathways modulated by C16 ceramides, present quantitative data from key studies, detail experimental protocols for their investigation, and offer visual representations of the underlying molecular mechanisms.

Core Mechanisms of C16 Ceramide-Induced Apoptosis

C16 ceramide accumulation, in response to various cellular stresses such as chemotherapy, radiation, and growth factor withdrawal, triggers a cascade of events culminating in apoptosis.[2][5] The primary mechanisms of C16 ceramide-induced apoptosis involve the intrinsic (mitochondrial) pathway and the endoplasmic reticulum (ER) stress pathway.

The Intrinsic (Mitochondrial) Pathway

A central mechanism by which C16 ceramide induces apoptosis is through the permeabilization of the mitochondrial outer membrane (MOMP).[6][7][8][9][10][11][12] C16 ceramide can directly incorporate into the mitochondrial outer membrane and form large, stable protein-permeable channels.[6][10][11] These channels are large enough to allow the passage of pro-apoptotic proteins, such as cytochrome c, from the intermembrane space into the cytosol.[6][7][10]

The release of cytochrome c into the cytosol is a critical step in the intrinsic apoptotic pathway. It binds to Apaf-1, leading to the formation of the apoptosome and the activation of caspase-9, which in turn activates executioner caspases like caspase-3, leading to the dismantling of the cell.[13]

Endoplasmic Reticulum (ER) Stress Pathway

C16 ceramide has also been shown to induce apoptosis by triggering ER stress.[14][15][16] Accumulation of C16 ceramide can disrupt calcium homeostasis within the ER, leading to the unfolded protein response (UPR). Prolonged or severe UPR activation can switch from a pro-survival to a pro-apoptotic signal. Key mediators in this pathway include the activating transcription factor 6 (ATF6) and the C/EBP homologous protein (CHOP), which upregulate the expression of pro-apoptotic proteins.

Interaction with Other Signaling Pathways

C16 ceramide signaling is not isolated and intersects with other critical cellular pathways. For instance, C16 ceramide has been shown to be a natural regulatory ligand of the tumor suppressor protein p53.[17][18] Binding of C16-ceramide to p53 can lead to its stabilization and activation, promoting the transcription of pro-apoptotic genes.[17] Furthermore, the balance between pro-apoptotic C16 ceramide and pro-survival sphingosine-1-phosphate (S1P) is a critical determinant of cell fate, often referred to as the "sphingolipid rheostat".[19][20]

Quantitative Data on C16 Ceramide-Induced Apoptosis

The pro-apoptotic effects of C16 ceramide are dose- and time-dependent. The following tables summarize quantitative data from various studies investigating the impact of C16 ceramide on apoptosis. It is important to note that many studies utilize exogenous, cell-permeable short-chain ceramides (e.g., C2 or C6-ceramide) to mimic the effects of endogenous long-chain ceramides like C16.

Cell Line	Treatment	Concentration (µM)	Incubation Time (hours)	Observed Apoptotic Effect	Reference
Human Lung Adenocarcinoma (A549)	C6-ceramide	50	12	Increased caspase-3 activity	[13]
Human Prostate Cancer (LNCaP)	N-oleoylethanolamine (NOE) to increase endogenous ceramide	Not specified	Not specified	Increased apoptosis	[5]
Human Colon Adenocarcinoma (HCT116)	Exogenous C16-ceramide	Not specified	Not specified	PARP cleavage, decreased pro-caspase 3	[4]
Macrophages (Atgl-/-)	Endogenous accumulation	Not specified	Not specified	Increased apoptosis, rescued by fumonisin B1	[14][16]
Neutrophils	Endogenous accumulation	Not specified	12	Increased C16-ceramide levels correlated with apoptosis	[21][22]

Experimental Protocols

Quantification of C16 Ceramide by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To accurately measure the levels of C16 ceramide in biological samples.

Methodology:

• Lipid Extraction:

  • Homogenize cell pellets or tissues in a suitable solvent mixture, typically chloroform/methanol (B129727) (1:2, v/v).

  • Add an internal standard, such as C17:0 ceramide, for accurate quantification.

  • Perform a Bligh and Dyer extraction to separate the lipid phase.

  • Dry the lipid extract under a stream of nitrogen.

• Chromatographic Separation:

  • Reconstitute the lipid extract in a suitable solvent for injection.

  • Separate the ceramide species using a reverse-phase high-performance liquid chromatography (HPLC) system equipped with a C8 or C18 column.

  • Use a gradient elution with a mobile phase consisting of solvents such as water with formic acid and ammonium (B1175870) formate, and methanol or acetonitrile/isopropanol with formic acid and ammonium formate.[23][24][25]

• Mass Spectrometric Detection:

  • Couple the HPLC system to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source operating in positive ion mode.

  • Use multiple reaction monitoring (MRM) to specifically detect and quantify C16 ceramide based on its precursor and product ion transitions.[23][25]

  • Normalize the data to the internal standard and the total lipid phosphate (B84403) or protein content of the sample.

Assessment of Apoptosis by Annexin V Staining and Flow Cytometry

Objective: To detect the externalization of phosphatidylserine (B164497) (PS), an early marker of apoptosis.

Methodology:

• Cell Preparation:

  • Harvest cells after treatment with the desired apoptotic stimulus.

  • Wash the cells with cold phosphate-buffered saline (PBS).

• Staining:

  • Resuspend the cells in 1X Annexin V binding buffer.[26][27][28][29][30]

  • Add FITC-conjugated Annexin V to the cell suspension.

  • Incubate for 10-15 minutes at room temperature in the dark.[27][29]

  • (Optional) Add a vital dye such as propidium (B1200493) iodide (PI) or 7-AAD to differentiate between early apoptotic, late apoptotic, and necrotic cells.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Viable cells will be negative for both Annexin V and PI.

  • Early apoptotic cells will be positive for Annexin V and negative for PI.

  • Late apoptotic or necrotic cells will be positive for both Annexin V and PI.[26]

Measurement of Caspase-3 Activity

Objective: To quantify the activity of the key executioner caspase, caspase-3.

Methodology:

• Cell Lysis:

  • After treatment, lyse the cells in a suitable lysis buffer on ice.

  • Centrifuge the lysate to pellet the cell debris and collect the supernatant.

• Enzymatic Assay:

  • Incubate the cell lysate with a fluorogenic or colorimetric caspase-3 substrate, such as Ac-DEVD-AMC or Ac-DEVD-pNA.[13][31]

  • The active caspase-3 in the lysate will cleave the substrate, releasing a fluorescent or colored product.

• Detection:

  • Measure the fluorescence or absorbance using a microplate reader.

  • The signal intensity is directly proportional to the caspase-3 activity in the sample.

  • Normalize the results to the total protein concentration of the lysate.

Signaling Pathways and Experimental Workflows

Signaling Pathways

Caption: C16 Ceramide Apoptotic Signaling Pathways.

Experimental Workflows

Caption: Workflow for Studying C16 Ceramide-Induced Apoptosis.

Conclusion

C16 ceramides are potent pro-apoptotic lipids that play a crucial role in mediating cell death in response to a variety of cellular stresses. Their ability to directly induce mitochondrial outer membrane permeabilization, trigger ER stress, and interact with other key signaling pathways underscores their importance in the regulation of apoptosis. While much of the research has focused on the saturated C16:0 ceramide, the specific roles of the monounsaturated C16:1 ceramide remain an area for further investigation. The experimental protocols and signaling pathway diagrams provided in this guide offer a framework for researchers to further explore the intricate mechanisms of C16 ceramide-induced apoptosis and to leverage this knowledge for the development of novel therapeutic strategies, particularly in the field of oncology.

References

• 1. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Importance of C16 ceramide accumulation during apoptosis in prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Ceramide Channels Increase the Permeability of the Mitochondrial Outer Membrane to Small Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ceramide synthesis in the endoplasmic reticulum can permeabilize mitochondria to proapoptotic proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Very long chain ceramides interfere with C16-ceramide-induced channel formation: A plausible mechanism for regulating the initiation of intrinsic apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Ceramide channels increase the permeability of the mitochondrial outer membrane to small proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. science.umd.edu [science.umd.edu]
• 12. Ceramide channels and mitochondrial outer membrane permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ceramide accumulation precedes caspase-3 activation during apoptosis of A549 human lung adenocarcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. C16 ceramide is crucial for triacylglycerol-induced apoptosis in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Ceramide Acyl Chain Length and Its Relevance to Intracellular Lipid Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. C16 ceramide is crucial for triacylglycerol-induced apoptosis in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Ceramide Signaling and p53 Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 19. C16‑ceramide and sphingosine 1‑phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Roles for C16-ceramide and sphingosine 1-phosphate in regulating hepatocyte apoptosis in response to tumor necrosis factor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. De novo C16- and C24-ceramide generation contributes to spontaneous neutrophil apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Determination of ceramides by LC-MS/MS [bio-protocol.org]
• 24. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 25. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 27. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - US [thermofisher.com]
• 28. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 29. Annexin V Stain Protocol | Flow Cytometry Core | ECU [medicine.ecu.edu]
• 30. kumc.edu [kumc.edu]
• 31. media.cellsignal.com [media.cellsignal.com]

The Dichotomous Role of C16 Ceramides in Disease: A Technical Examination

For Immediate Release

This technical guide provides an in-depth analysis of the function of C16 ceramides (B1148491) in various disease models, with a particular focus on distinguishing between the saturated C16:0 ceramide and the monounsaturated C16:1 ceramide. This document is intended for researchers, scientists, and drug development professionals engaged in the study of lipid signaling and its therapeutic implications.

Introduction: The Complex Landscape of C16 Ceramides

Ceramides, a class of sphingolipids, are critical signaling molecules involved in a myriad of cellular processes, including apoptosis, cell cycle arrest, inflammation, and insulin (B600854) resistance. The biological function of a ceramide is significantly influenced by the length and saturation of its fatty acid chain. While research has extensively focused on the saturated C16:0 ceramide (palmitoyl-ceramide), revealing its pro-apoptotic and pro-inflammatory roles in numerous pathologies, the function of the monounsaturated C16:1 ceramide is less understood, with emerging evidence suggesting distinct roles, particularly in cardiovascular diseases.

C16:0 Ceramide: A Well-Established Mediator of Cellular Stress and Disease

C16:0 ceramide is one of the most abundant and well-studied ceramide species. Its accumulation is a hallmark of cellular stress and is implicated in a wide range of diseases.

Cancer

In the context of cancer, C16:0 ceramide's role is complex and often cell-type dependent. Generally, it is considered a tumor-suppressor lipid due to its ability to induce apoptosis and cell cycle arrest.[1][2] However, in some cancers, such as head and neck squamous cell carcinoma, elevated C16:0 ceramide levels have been associated with tumor growth.[3]

Signaling Pathways:

• p53 Pathway: C16:0 ceramide can directly bind to the p53 tumor suppressor protein, stabilizing it and preventing its degradation by MDM2. This leads to the accumulation of p53 and the activation of downstream apoptotic pathways.[4]

• mTOR Pathway: Overexpression of ceramide synthase 6 (CerS6), the enzyme responsible for C16:0 ceramide synthesis, has been shown to reduce the phosphorylation of key proteins in the mTOR signaling pathway, such as Akt and S6 kinase, leading to decreased cell proliferation in breast cancer cells.[5]

• ER Stress-Mediated Apoptosis: In lung cancer, C16:0 ceramide can induce apoptosis through the endoplasmic reticulum (ER) stress pathway.[2]

Metabolic Diseases

Elevated levels of C16:0 ceramide are strongly associated with insulin resistance, type 2 diabetes, and non-alcoholic fatty liver disease (NAFLD). It is considered a key lipotoxic molecule that impairs insulin signaling and mitochondrial function.[6][7]

Signaling Pathways:

• Insulin Signaling Pathway: C16:0 ceramide can activate protein phosphatase 2A (PP2A) and protein kinase C ζ (PKCζ), which in turn dephosphorylate and inactivate Akt/PKB, a crucial kinase in the insulin signaling cascade. This inhibition of Akt prevents the translocation of GLUT4 to the cell surface, thereby impairing glucose uptake.[8]

• Mitochondrial Dysfunction: C16:0 ceramide can disrupt the mitochondrial electron transport chain, leading to increased production of reactive oxygen species (ROS) and inducing mitochondrial dysfunction and mitophagy.[8][7]

Neurodegenerative Diseases

Accumulation of C16:0 ceramide has been observed in various neurodegenerative disorders, including Alzheimer's disease and multiple sclerosis, where it is thought to contribute to neuronal apoptosis and neuroinflammation.[9][10]

Signaling Pathways:

• JNK Pathway: Ceramide treatment in neuronal cells can lead to an increase in c-Jun phosphorylation, a downstream target of the JNK signaling pathway, which is involved in neuronal apoptosis.[11]

Inflammation

C16:0 ceramide is a pro-inflammatory lipid that can activate inflammatory signaling pathways and contribute to chronic inflammation.[6]

Signaling Pathways:

• NLRP3 Inflammasome: Ceramides can activate the NLRP3 inflammasome, leading to the cleavage of caspase-1 and the secretion of pro-inflammatory cytokines such as IL-1β.[6]

C16:1 Ceramide: An Emerging Player with a Seemingly Distinct Role

In contrast to its saturated counterpart, the role of C16:1 ceramide in disease is less defined. However, emerging evidence points towards a potentially distinct and context-dependent function, particularly in cardiovascular disease.

Cardiovascular Disease

Studies on failing human myocardium have revealed increased levels of C16:1 ceramide, alongside other ceramide species.[12][13] This suggests a potential role for C16:1 ceramide in the pathophysiology of heart failure. However, the precise mechanisms and whether its role is causative or a consequence of the disease state remain to be fully elucidated. The signaling pathways specific to C16:1 ceramide in this context are not yet well-defined.

Quantitative Data on C16 Ceramide Levels in Disease Models

The following tables summarize the reported changes in C16:0 and C16:1 ceramide levels in various disease models.

Table 1: C16:0 Ceramide Levels in Disease Models

Disease Model	Tissue/Sample Type	Change in C16:0 Ceramide Level	Reference(s)
Cancer
Hepatocellular Carcinoma	Serum	Significantly Upregulated	[14]
Breast Cancer	Malignant Tumor Tissue	Significantly Raised	[15]
Prostate Cancer (Androgen-dependent)	LNCaP cells	Increased with Androgen Ablation	[1]
Lung Cancer	Induces ER Stress-Mediated Apoptosis	[2]
Metabolic Diseases
Obesity with Type 2 Diabetes	Adipose Tissue	Significantly Elevated
Non-alcoholic Fatty Liver Disease (NAFLD)	Human Livers	Elevated
Neurodegenerative Diseases
Alzheimer's Disease	Brain	Elevated	[10]
Multiple Sclerosis	Cerebrospinal Fluid (CSF) and Blood	High Levels	[9]
Inflammatory Diseases
Cystic Fibrosis	Lung Tissue	Significantly Increased	[16]
Cardiovascular Diseases
Heart Failure	Myocardium and Serum	Increased	[12]
Myocardial Infarction	Serum and Myocardium	Increased	[12]

Table 2: C16:1 Ceramide Levels in Disease Models

Disease Model	Tissue/Sample Type	Change in C16:1 Ceramide Level	Reference(s)
Cardiovascular Diseases
Advanced Heart Failure	Myocardium	Elevated	[13]
Heart Failure (following Myocardial Infarction)	Myocardium	Increased upon SPTLC1/2 Overexpression	[12]

Experimental Protocols for C16 Ceramide Analysis

The accurate quantification of C16 ceramide species is crucial for understanding their biological roles. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.

Lipid Extraction from Biological Samples (Plasma/Tissue)

• Sample Preparation: Thaw plasma samples at 4°C. For tissues, homogenize in an appropriate buffer on ice.

• Internal Standard Spiking: Add a known amount of a deuterated internal standard (e.g., C17:0 ceramide or a deuterated C16 ceramide standard) to the sample to correct for extraction efficiency and matrix effects.

• Solvent Extraction: Perform a liquid-liquid extraction using a solvent system such as chloroform:methanol (2:1, v/v) or butanol:methanol (1:1, v/v). Vortex the mixture vigorously and centrifuge to separate the phases.[17][18]

• Phase Separation: Collect the lower organic phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a solvent compatible with the LC mobile phase (e.g., methanol/isopropanol).

LC-MS/MS Quantification

• Chromatographic Separation: Inject the reconstituted lipid extract onto a reverse-phase C18 or C8 column. Use a gradient elution with a mobile phase system typically consisting of an aqueous solvent with an additive (e.g., formic acid or ammonium (B1175870) formate) and an organic solvent mixture (e.g., acetonitrile/isopropanol). The gradient is optimized to separate the different ceramide species based on their hydrophobicity.[17][19]

• Mass Spectrometric Detection:

  • Ionization: Use electrospray ionization (ESI) in the positive ion mode.

  • Detection Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • MRM Transitions: Define specific precursor-to-product ion transitions for each C16 ceramide species and the internal standard. For C16:0 ceramide, a common transition is m/z 538.5 → 264.4.[19] The transition for C16:1 ceramide would be m/z 536.5 → 264.4.

• Quantification: Construct a calibration curve using a series of known concentrations of C16 ceramide standards. The concentration of C16 ceramide in the biological sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[20]

Visualizing C16 Ceramide Signaling Pathways and Workflows

Signaling Pathways

Caption: C16:0 Ceramide Signaling Pathways in Disease.

Experimental Workflow

Caption: Experimental Workflow for C16 Ceramide Quantification.

Conclusion and Future Directions

The study of C16 ceramides reveals a complex and dichotomous role in health and disease. While C16:0 ceramide is a well-established mediator of cellular stress, contributing to a wide array of pathologies, the function of C16:1 ceramide is only beginning to be unraveled. The distinct roles of these two closely related lipids underscore the importance of precise, species-specific quantification in lipidomic studies.

Future research should focus on elucidating the specific signaling pathways modulated by C16:1 ceramide to understand its unique biological functions, particularly in the cardiovascular system. The development of specific inhibitors for the enzymes involved in the synthesis of different ceramide species will be crucial for dissecting their individual contributions to disease and for the development of novel therapeutic strategies targeting ceramide metabolism.

References

• 1. Importance of C16 ceramide accumulation during apoptosis in prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | The key role of sphingolipid metabolism in cancer: New therapeutic targets, diagnostic and prognostic values, and anti-tumor immunotherapy resistance [frontiersin.org]
• 3. Roles and therapeutic targeting of ceramide metabolism in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. C16‑ceramide and sphingosine 1‑phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of Ceramides in the Pathogenesis of Diabetes Mellitus and its Complications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Neuroprotective effect of neuron‐specific deletion of the C16 ceramide synthetic enzymes in an animal model of multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CERTL reduces C16 ceramide, amyloid-β levels, and inflammation in a model of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ceramide and neurodegeneration: Susceptibility of neurons and oligodendrocytes to cell damage and death - PMC [pmc.ncbi.nlm.nih.gov]
• 12. JCI Insight - Increased de novo ceramide synthesis and accumulation in failing myocardium [insight.jci.org]
• 13. mdpi.com [mdpi.com]
• 14. Serum sphingolipidomic analyses reveal an upregulation of C16- ceramide and sphingosine-1-phosphate in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. atsjournals.org [atsjournals.org]
• 17. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. journals.physiology.org [journals.physiology.org]
• 20. lcms.cz [lcms.cz]

C16:1 Ceramide as a biomarker for metabolic diseases

An In-Depth Technical Guide to C16 Ceramide as a Biomarker for Metabolic Diseases

Authored for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ceramides (B1148491), a class of bioactive sphingolipids, are emerging as critical mediators in the pathophysiology of metabolic diseases. While various ceramide species exist, an overwhelming body of evidence identifies C16:0 ceramide (palmitoyl ceramide) as a key lipotoxic molecule that accumulates in states of metabolic excess, driving insulin (B600854) resistance, inflammation, and cellular dysfunction. This technical guide provides a comprehensive overview of the role of C16:0 ceramide as a biomarker and mediator of metabolic diseases, including obesity, type 2 diabetes (T2D), and non-alcoholic fatty liver disease (NAFLD). It details the underlying signaling pathways, presents quantitative data from human studies, and offers a detailed experimental protocol for its quantification.

A Note on C16:1 Ceramide: The user specified C16:1 ceramide. However, the scientific literature overwhelmingly identifies the saturated C16:0 ceramide as the primary species linked to metabolic dysfunction. While advanced analytical techniques can identify minor species like d16:1 ceramides in serum, they constitute a small fraction of the total ceramide pool[1]. Therefore, this guide will focus on the extensively studied and clinically relevant C16:0 ceramide.

The Role of C16:0 Ceramide in Metabolic Disease Pathophysiology

Ectopic lipid accumulation in non-adipose tissues is a hallmark of metabolic disease. Saturated fatty acids, particularly palmitate, can be shunted into the de novo sphingolipid synthesis pathway, leading to an overproduction of C16:0 ceramide.[2][3] This accumulation is not merely a consequence of dyslipidemia but is a direct causal factor in disease progression.[2][3]

• Obesity and Insulin Resistance: In humans, the accumulation of C16:0 ceramide in adipose tissue is strongly associated with insulin resistance.[2][3] Studies have shown that levels of C16:0 ceramide are significantly elevated in the adipose tissue of obese individuals, particularly those with co-existing type 2 diabetes.[2][4] This increase is linked to the overexpression of ceramide synthase 6 (CerS6), the enzyme responsible for producing C16:0 ceramide.[2][5] Inhibition of CerS6 has been shown to ameliorate insulin resistance, hyperglycemia, and obesity in animal models.[6]

• Type 2 Diabetes (T2D): Elevated plasma ceramide levels are found in obese subjects with T2D and correlate with the severity of insulin resistance.[7][8] The de novo synthesis pathway, initiated by the enzyme serine palmitoyl (B13399708) transferase (SPT), appears to be a key source of this C16:0 ceramide in diabetic individuals.[2][3] Mechanistically, C16:0 ceramide disrupts insulin signaling, primarily by inhibiting the crucial kinase Akt/PKB.[2][5]

• Non-Alcoholic Fatty Liver Disease (NAFLD): The liver is a central site of ceramide synthesis. In NAFLD, hepatic levels of long-chain ceramides, including C16:0, are significantly increased.[9][10] This accumulation contributes to hepatic insulin resistance, inflammation, cellular stress, and apoptosis, driving the progression from simple steatosis to the more severe non-alcoholic steatohepatitis (NASH).[11][12]

Quantitative Data on C16:0 Ceramide Levels in Human Studies

The following tables summarize quantitative data from studies measuring ceramide levels in different human cohorts, illustrating the association between C16:0 ceramide and metabolic disease.

Table 1: Ceramide Levels in Subcutaneous Adipose Tissue

This table presents data from a study comparing ceramide levels in lean, non-diabetic controls with obese individuals with and without type 2 diabetes (DM).[2][3][4]

Ceramide Species	Lean Non-Diabetic (n=20)	Obese Non-Diabetic (n=66)	Obese Diabetic (n=32)	P-value (Obese vs. Lean)	P-value (Obese DM vs. Obese NDM)
C16:0 Ceramide (pg/mg)	100.2 ± 10.9	134.1 ± 9.8	179.9 ± 19.3	0.023	0.027
C16-dihydroceramide (pg/mg)	20.3 ± 3.4	38.6 ± 3.6	45.9 ± 6.9	<0.005	NS

Data adapted from Chathoth et al., Lipids in Health and Disease, 2022.[2][3][4] Values are presented as mean ± SEM. NS = Not Significant.

Table 2: Plasma Ceramide Concentrations in Lean vs. Obese T2D Subjects

This table summarizes plasma ceramide concentrations from a study comparing lean, healthy controls with obese individuals with T2D. While this specific study did not report C16:0 ceramide, it highlights the general increase in long-chain ceramides in T2D.[7]

Ceramide Species	Lean Control (n=14)	Obese T2D (n=13)	P-value
C18:0 Ceramide (nmol/ml)	0.26 ± 0.03	0.38 ± 0.03	<0.05
C20:0 Ceramide (nmol/ml)	0.09 ± 0.004	0.11 ± 0.004	<0.05
C24:1 Ceramide (nmol/ml)	0.43 ± 0.03	0.52 ± 0.04	<0.05
Total Ceramide (nmol/ml)	2.37 ± 0.19	3.06 ± 0.26	<0.05

Data adapted from Haus et al., Diabetes, 2009.[7] Values are presented as mean ± SE.

Signaling Pathways of C16:0 Ceramide

C16:0 ceramide exerts its detrimental effects by modulating critical cellular signaling pathways, primarily those involved in insulin action and apoptosis.

C16:0 Ceramide-Induced Insulin Resistance

The primary mechanism by which C16:0 ceramide causes insulin resistance is through the disruption of the PI3K/Akt signaling cascade.[5] Upon insulin binding to its receptor, a signaling cascade is initiated that leads to the phosphorylation and activation of Akt. Activated Akt promotes glucose uptake and utilization. C16:0 ceramide accumulation inhibits Akt activation through at least two distinct mechanisms:

• Activation of Protein Phosphatase 2A (PP2A): Ceramide can activate PP2A, which directly dephosphorylates and inactivates Akt.[13]

• Activation of atypical Protein Kinase C zeta (PKCζ): Ceramide activates PKCζ, which phosphorylates Akt at a site that prevents its proper activation, thereby impairing downstream signaling to glucose transporters.[2][3][13]

C16:0 Ceramide Pathway for Insulin Resistance.

C16:0 Ceramide-Induced Apoptosis

In addition to causing insulin resistance, the accumulation of C16:0 ceramide is lipotoxic and can trigger programmed cell death (apoptosis). This is particularly relevant in the context of NAFLD progression and beta-cell dysfunction in T2D. The mechanism often involves the induction of endoplasmic reticulum (ER) stress.

Triacylglycerol accumulation in cells can lead to ER stress and activation of the Unfolded Protein Response (UPR).[14] This process, combined with high levels of C16:0 ceramide, activates the mitochondrial apoptosis pathway.[14] C16:0 ceramide can form channels in the mitochondrial outer membrane, leading to the release of pro-apoptotic factors like cytochrome c.[15]

References

• 1. Comprehensive profiling of ceramides in human serum by liquid chromatography coupled to tandem mass spectrometry combining data independent/dependent acquisition modes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Insulin resistance induced by de novo pathway–generated C16-ceramide is associated with type 2 diabetes in an obese population - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Insulin resistance induced by de novo pathway-generated C16-ceramide is associated with type 2 diabetes in an obese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. C16:0-Ceramide Signals Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The role of C16:0 ceramide in the development of obesity and type 2 diabetes: CerS6 inhibition as a novel therapeutic approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Plasma Ceramides Are Elevated in Obese Subjects With Type 2 Diabetes and Correlate With the Severity of Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Ceramide as a Mediator of Non-Alcoholic Fatty Liver Disease and Associated Atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Insights into the roles and pathomechanisms of ceramide and sphigosine-1-phosphate in nonalcoholic fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Sustained Action of Ceramide on the Insulin Signaling Pathway in Muscle Cells: IMPLICATION OF THE DOUBLE-STRANDED RNA-ACTIVATED PROTEIN KINASE - PMC [pmc.ncbi.nlm.nih.gov]
• 14. C16 ceramide is crucial for triacylglycerol-induced apoptosis in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to C16:1 Ceramide in Neurodegenerative Disease Research

This guide provides a comprehensive overview of the role of C16:1 ceramide, a specific long-chain ceramide, in the context of neurodegenerative diseases. It consolidates current research findings, details relevant signaling pathways, presents quantitative data, and outlines key experimental protocols to facilitate further investigation in this critical area.

Introduction: The Double-Edged Sword of Ceramide in Neuronal Health

Ceramides (B1148491) are a class of bioactive sphingolipids that function as critical signaling molecules in a myriad of cellular processes, including apoptosis, cell cycle arrest, and neuroinflammation.[1][2][3] These waxy lipids are central to the metabolism of sphingolipids and can be generated through two primary routes: the de novo synthesis pathway, initiated from palmitoyl-CoA, and the hydrolysis of complex sphingolipids like sphingomyelin.[1][4][5]

C16:1 ceramide, characterized by a 16-carbon acyl chain with one double bond, is synthesized predominantly by ceramide synthases 5 and 6 (CerS5 and CerS6).[6][7] While essential for normal cellular function, the dysregulation and accumulation of specific ceramide species, particularly C16 ceramides, have been increasingly implicated in the pathology of several neurodegenerative diseases.[8][9] Elevated levels of C16 ceramide are often associated with neuronal apoptosis, mitochondrial dysfunction, and heightened neuroinflammatory responses, making it a molecule of significant interest for both understanding disease mechanisms and developing novel therapeutic strategies.[6][8][10]

The Role of C16:1 Ceramide in Specific Neurodegenerative Diseases

Accumulating evidence points to a significant role for C16:1 ceramide in the pathophysiology of several major neurodegenerative disorders.

Alzheimer's Disease (AD)

In the context of Alzheimer's Disease, dysregulation of ceramide metabolism is a prominent feature.[4] Studies have reported an increase in ceramide levels in brain regions vulnerable to amyloid-β (Aβ) plaque formation.[4] Specifically, C16:0 ceramide levels have been shown to be elevated in AD brains.[11] This increase is correlated with amyloid burden and is thought to contribute to Aβ formation and neuroinflammation.[4][12] The ceramide transfer protein (CERT), which is crucial for maintaining the balance between ceramide and sphingomyelin, has been shown to interact with the amyloid precursor protein (APP) and Aβ. Overexpression of the long isoform of CERT (CERTL) in a mouse model of AD led to a decrease in C16:0 ceramide levels, a reduction in Aβ formation, and a modulation of the pro-inflammatory phenotype of microglia.[4]

Parkinson's Disease (PD)

Research into Parkinson's Disease has also revealed alterations in ceramide metabolism. Plasma levels of C16:0 ceramide have been found to be significantly higher in PD patients compared to controls.[13][14][15] Furthermore, within the PD patient population, elevated levels of C16:0 ceramide are associated with cognitive impairment.[13][14][15][16] These findings suggest that, similar to AD, C16:0 ceramide may contribute to the neurodegenerative processes and cognitive decline observed in PD.[17]

Multiple Sclerosis (MS)

In studies using the experimental autoimmune encephalomyelitis (EAE) animal model of MS, C16 ceramide has been identified as a key player in disease severity.[8][9][18] High levels of C16 ceramide are detected in demyelinating disorders.[8][9] Interestingly, a diet rich in palmitic acid, a substrate for C16 ceramide synthesis, exacerbates the disease course in EAE models.[8][9] Neuron-specific deletion of the enzymes responsible for C16 ceramide synthesis, CerS5 and CerS6, resulted in a milder EAE course and protected neurons from mitochondrial dysfunction induced by oxidative stress and palmitic acid.[8][18]

Amyotrophic Lateral Sclerosis (ALS)

In the context of ALS, an increase in C16:0 ceramide has been observed in the lumbar spinal cord of a mouse model (SOD1G93A) of the disease, even at the presymptomatic stage.[19] This accumulation of C16:0 ceramide is associated with the apoptotic death of motor neurons.[19] Some ALS-associated genetic variants have been linked to an accumulation of ceramides with uncommon acyl-chain lengths, further highlighting the importance of ceramide homeostasis in motor neuron health.[20][21]

Key Signaling Pathways Involving C16:1 Ceramide

C16:1 ceramide exerts its effects on neuronal cells through the modulation of several critical signaling pathways.

Ceramide-Induced Neuronal Apoptosis

One of the most well-documented roles of ceramide is the induction of apoptosis.[3][22][23] Elevated ceramide levels can initiate a signaling cascade that culminates in programmed cell death. This process often involves the dephosphorylation and inactivation of the pro-survival kinase Akt.[22] The inactivation of Akt leads to the dephosphorylation of several downstream pro-apoptotic regulators, including BAD, Forkhead transcription factors (FKHR), and glycogen (B147801) synthase kinase 3-beta (GSK-3β).[22] This cascade ultimately leads to mitochondrial depolarization, the release of cytochrome c into the cytosol, and the activation of caspase-3, a key executioner of apoptosis.[3][22]

Caption: C16:1 Ceramide-Induced Apoptotic Signaling Pathway.

C16:1 Ceramide and Neuroinflammation

Long-chain ceramides, including C16 species, are also implicated in promoting neuroinflammation.[10] In glial cells such as astrocytes and microglia, increased ceramide levels can trigger the activation of the pro-inflammatory transcription factor NF-κB.[10] This activation leads to the increased expression and release of pro-inflammatory cytokines like TNF-α, IL-1β, and IL-6, which contribute to the inflammatory environment characteristic of many neurodegenerative diseases.[10]

Caption: C16:1 Ceramide-Mediated Neuroinflammatory Pathway.

Ceramide Metabolism Pathways

Understanding the synthesis and breakdown of C16:1 ceramide is crucial for developing therapeutic interventions. The diagram below provides a simplified overview of the central pathways in ceramide metabolism.

Caption: Simplified Overview of Ceramide Metabolism Pathways.

Quantitative Data Summary

The following tables summarize the key quantitative findings regarding C16 ceramide alterations in various neurodegenerative diseases and experimental models.

Table 1: C16 Ceramide Levels in Neurodegenerative Diseases

Disease	Tissue/Fluid	Finding	Reference(s)
Alzheimer's Disease	Brain	Elevated levels of Cer16 in brains with neural defects.	[11]
Brain (5xFAD Model)	Decreased Ceramide d18:1/16:0 after CERTL overexpression.	[4]
Parkinson's Disease	Plasma	Significantly higher levels of Ceramide C16:0 vs. controls.	[13][14][15]
Plasma	Higher C16:0 levels in PD patients with cognitive impairment vs. without.	[13][14][15]
Multiple Sclerosis	CSF	High levels of ceramides reported in progressive MS.	[8]
Amyotrophic Lateral Sclerosis	Spinal Cord (SOD1G93A Model)	Accumulation of Ceramide C16:0 at presymptomatic stage.	[19]
Frontotemporal Dementia	Brain	Significant increase in C16:0 ceramide vs. non-demented controls.	[24]

Table 2: Cellular Concentrations of C16 Ceramide

Cell Type (Human iPSC-derived)	Cellular Fraction	Key Finding	Reference(s)
Motor Neurons	Cytosolic	Highest levels of C16-ceramide.	[5]
Glutamatergic Neurons	Cytosolic & Nuclear	Highest levels of C16-ceramide.	[5]
Astrocytes	Cytosolic	Lower C16-ceramide than motor neurons.	[5]
Microglia	Cytosolic	Lower C16-ceramide than motor neurons.	[5]

Experimental Protocols and Workflows

Protocol: Quantification of C16:1 Ceramide by LC-ESI-MS/MS

This protocol is a generalized method based on common practices for quantifying ceramide species in biological samples.[25]

1. Materials and Reagents:

• Ceramide standards (e.g., C16:0, C17:0 for internal standard)

• Chloroform (B151607), Methanol (B129727), Ethanol (HPLC grade)

• Ethyl acetate, Isopropanol

• Ammonium formate, Formic acid

• Silica (B1680970) gel columns (for plasma samples)

• Liquid chromatography system coupled with an electrospray ionization tandem mass spectrometer (LC-ESI-MS/MS)

2. Sample Preparation (Tissue):

• Homogenize a known weight of brain or spinal cord tissue in water.

• Perform a lipid extraction using a modified Bligh & Dyer method. This typically involves adding a mixture of methanol and chloroform to the homogenate.

• Add an internal standard (e.g., C17:0 ceramide) to the sample prior to extraction to account for sample loss and ionization variability.

• Vortex and centrifuge the sample to separate the organic and aqueous phases.

• Collect the lower organic layer containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the sample in an appropriate mobile phase for LC-MS/MS analysis.

3. Sample Preparation (Plasma):

• Thaw plasma samples on ice.

• Isolate total sphingolipids using silica gel column chromatography to remove interfering substances.

• Elute the sphingolipid fraction.

• Dry down the eluate and proceed with the lipid extraction as described for tissue samples.

4. LC-ESI-MS/MS Analysis:

• Inject the reconstituted sample into the LC system.

• Separate the different ceramide species using a reverse-phase HPLC column.

• Analyze the eluting compounds using the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This involves selecting a specific precursor ion (the molecular weight of the ceramide species) and a specific product ion (a fragment generated upon collision-induced dissociation, often corresponding to the sphingosine backbone).

• Quantify the C16:1 ceramide species by comparing the peak area of the analyte to the peak area of the internal standard and referencing a standard curve generated with known concentrations of C16:1 ceramide.

General Experimental Workflow

The following diagram illustrates a typical workflow for investigating the role of C16:1 ceramide in a neurodegenerative disease model.

References

• 1. Sphingolipids in neurodegeneration (with focus on ceramide and S1P) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Role of Ceramide and Sphingosine-1-Phosphate in Alzheimer’s Disease and Other Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ceramide and neurodegeneration: Susceptibility of neurons and oligodendrocytes to cell damage and death - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CERTL reduces C16 ceramide, amyloid-β levels, and inflammation in a model of Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Ceramides may Play a Central Role in the Pathogenesis of Alzheimer’s Disease: a Review of Evidence and Horizons for Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Neuroprotective effect of neuron‐specific deletion of the C16 ceramide synthetic enzymes in an animal model of multiple sclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Sphingolipids in neuroinflammation: a potential target for diagnosis and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Increased Ceramide in Brains with Alzheimer’s and Other Neurodegenerative Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Plasma ceramides are altered in MCI and predict cognitive decline and hippocampal volume loss - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Plasma Ceramide and Glucosylceramide Metabolism Is Altered in Sporadic Parkinson's Disease and Associated with Cognitive Impairment: A Pilot Study | PLOS One [journals.plos.org]
• 14. Plasma ceramide and glucosylceramide metabolism is altered in sporadic Parkinson's disease and associated with cognitive impairment: a pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Neuroprotective effect of neuron-specific deletion of the C16 ceramide synthetic enzymes in an animal model of multiple sclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. biorxiv.org [biorxiv.org]
• 21. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]
• 22. Ceramide-induced neuronal apoptosis is associated with dephosphorylation of Akt, BAD, FKHR, GSK-3beta, and induction of the mitochondrial-dependent intrinsic caspase pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Ceramide-induced cell death in primary neuronal cultures: upregulation of ceramide levels during neuronal apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Astrocytic ceramide as possible indicator of neuroinflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 25. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Enzymatic Regulation of C16:1 Ceramide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Ceramides (B1148491) are critical bioactive sphingolipids that function as key intermediates in cellular metabolism and as potent signaling molecules regulating processes from apoptosis to insulin (B600854) resistance. The specific biological activity of a ceramide is dictated by the length and saturation of its N-acyl chain. This guide focuses on C16:1 ceramide, a monounsaturated species characterized by a 16-carbon palmitoleoyl chain. We provide a comprehensive overview of the enzymatic machinery responsible for the synthesis, degradation, and modification of C16:1 ceramide. This document details the key enzymes, presents quantitative data on their activity, outlines relevant signaling pathways, and provides detailed experimental protocols for their study.

Introduction to C16:1 Ceramide

Ceramide consists of a sphingoid base, typically sphingosine (B13886), linked to a fatty acid via an amide bond. The C16:1 designation specifies a fatty acid with 16 carbon atoms and one double bond (palmitoleate). While C16:0 (palmitoyl) ceramide is extensively studied for its roles in apoptosis and metabolic diseases, the functions of its monounsaturated counterpart, C16:1 ceramide, are emerging as equally significant. The presence of the double bond can alter the biophysical properties of membranes and modulate the lipid's interaction with downstream effectors. Understanding the enzymatic control of C16:1 ceramide levels is therefore crucial for elucidating its precise biological roles and for developing targeted therapeutic strategies.

Enzymatic Synthesis of C16:1 Ceramide

The synthesis of C16:1 ceramide occurs primarily through the de novo pathway, a multi-step process initiated in the endoplasmic reticulum (ER). The availability of its specific fatty acyl-CoA precursor, palmitoleoyl-CoA, is a key regulatory step.

• Step 1: Precursor Synthesis: Palmitoleoyl-CoA (C16:1-CoA) is generated from its saturated counterpart, Palmitoyl-CoA (C16:0-CoA), by the enzyme Stearoyl-CoA Desaturase 1 (SCD1) . This regulation of the precursor pool is a critical control point for C16:1 ceramide production.

• Step 2: Sphingoid Base Synthesis: The de novo pathway begins with the condensation of L-serine and palmitoyl-CoA by Serine Palmitoyltransferase (SPT) , the rate-limiting enzyme in this pathway, to form 3-ketosphinganine.[1][2] This is then reduced to sphinganine (B43673) (dihydrosphingosine).[2]

• Step 3: N-Acylation: Sphinganine is acylated with a fatty acyl-CoA by a family of six Ceramide Synthases (CerS) .[2][3] CerS5 and CerS6 exhibit a strong preference for C16-CoA and are therefore the primary enzymes responsible for synthesizing C16:1-dihydroceramide from sphinganine and palmitoleoyl-CoA.[2][4]

• Step 4: Desaturation: The final step involves the introduction of a 4,5-trans double bond into the sphingoid backbone of dihydroceramide (B1258172) by Dihydroceramide Desaturase 1 (DES1) , converting C16:1-dihydroceramide into C16:1 ceramide.[5][6][7]

C16:1 ceramide can also be generated through the salvage pathway, where complex sphingolipids are broken down to sphingosine, which is then re-acylated by CerS5 or CerS6 with C16:1-CoA.[4]

Caption: De Novo Synthesis Pathway for C16:1 Ceramide.

Enzymatic Degradation and Further Metabolism

The cellular concentration of C16:1 ceramide is tightly controlled by enzymes that either degrade it or convert it into other complex sphingolipids.

• Degradation by Ceramidase: Ceramides are hydrolyzed by a family of ceramidases (CDases) to release sphingosine and a free fatty acid.[8] There are five known human ceramidases, classified by their optimal pH: acid (ASAH1), neutral (ASAH2), and alkaline (ACER1, ACER2, ACER3).[8] Neutral ceramidase has a reported preference for C16:0 and C18:0 ceramides, while acid ceramidase shows moderate activity towards C16:0 ceramide.[9][10] It is presumed they act on C16:1 ceramide as well.

• Conversion to Sphingomyelin (B164518): In the Golgi apparatus and on the plasma membrane, Sphingomyelin Synthase (SMS1, SMS2) transfers a phosphocholine (B91661) headgroup from phosphatidylcholine to ceramide, producing sphingomyelin and diacylglycerol (DAG).[11][12]

• Conversion to Glucosylceramide: Glucosylceramide Synthase (GCS) , located in the Golgi, adds a glucose moiety to ceramide, forming glucosylceramide, the precursor for most complex glycosphingolipids.[6][11]

Caption: Major Catabolic and Metabolic Fates of C16:1 Ceramide.

C16:1 Ceramide in Cellular Signaling

C16 ceramide is a well-established signaling molecule implicated in various cellular stress responses. While specific studies on C16:1 ceramide are less common, it is thought to participate in similar pathways, potentially with unique regulatory nuances.

• Apoptosis and Stress Response: C16 ceramide accumulation is linked to the initiation of apoptosis.[13][14] It can be generated in response to stimuli like TNF-α and ionizing radiation.[13][14] C16 ceramide is thought to form channels in the mitochondrial outer membrane, leading to the release of pro-apoptotic factors. It also directly binds to and activates the tumor suppressor p53, stabilizing it and disrupting its interaction with the E3 ligase MDM2, leading to p53 accumulation and activation of downstream targets.[15]

• mTOR Signaling: The balance between C16 ceramide and Sphingosine-1-Phosphate (S1P) acts as a rheostat controlling cell growth. Overexpression of CerS6, which produces C16 ceramide, reduces the phosphorylation of Akt and S6 kinase (S6K), key components of the pro-growth mTOR signaling pathway, thereby inhibiting cell proliferation.[16]

Caption: C16:1 Ceramide Involvement in p53 and mTOR Signaling Pathways.

Quantitative Data Presentation

Quantitative understanding of enzyme kinetics is vital for modeling metabolic flux and designing inhibitors. The following tables summarize key data for the enzymes involved in C16:1 ceramide metabolism.

Table 1: Substrate Specificity of Human Ceramide Synthases (CerS)

Enzyme	Primary Acyl-CoA Substrate(s)	Tissue Expression (Examples)	Reference(s)
CerS1	C18:0	Muscle, Brain	[17][18]
CerS2	C22:0, C24:0, C24:1	Liver, Kidney, Brain	[3][18]
CerS3	C26-C34 (Ultra-long chain)	Skin, Testis	[2][4]
CerS4	C18:0, C20:0	Skin, Heart, Liver	[18][19]
CerS5	C16:0	Lung, Spleen, Adipose Tissue	[2][3][18]

| CerS6 | C14:0, C16:0 | Adipose Tissue, Brain |[2][18] |

Note: CerS5 and CerS6 are the primary synthases for C16-acyl CoAs, and thus are responsible for C16:1 ceramide synthesis.

Table 2: Substrate Preferences of Human Ceramidase Families

Enzyme Family	Optimal pH	Substrate Preference (Acyl Chain Length)	Reference(s)
Acid Ceramidase (AC)	4.5 - 5.0	Medium chain (C12, C14) > Long chain (C16, C18)	[9]
Neutral Ceramidase (NC)	7.0 - 9.0	Prefers long-chain ceramides (C16, C18)	[9][10]

| Alkaline Ceramidase (ACER) | 8.0 - 9.5 | Varies by isoform; ACER3 prefers very-long-chain |[9][20] |

Experimental Protocols

Accurate measurement of enzyme activity and lipid quantification is essential for research in this field.

Protocol 1: In Vitro Ceramide Synthase (CerS) Activity Assay

This protocol measures the activity of a specific CerS (e.g., CerS5) in cell or tissue homogenates.

A. Materials:

• Cell/Tissue Homogenate

• Reaction Buffer: 50 mM HEPES/KOH (pH 7.4), 25 mM KCl, 2 mM MgCl₂

• Substrates: Palmitoleoyl-CoA (C16:1-CoA), Sphinganine-d7 (as internal standard and substrate)

• Quenching Solution: Chloroform (B151607)/Methanol (1:2, v/v) with 0.1% Formic Acid

• LC-MS/MS system

B. Methodology:

• Homogenate Preparation: Prepare membrane fractions from cell or tissue lysates via ultracentrifugation. Resuspend the pellet in reaction buffer. Determine protein concentration using a BCA assay.

• Reaction Setup: In a microcentrifuge tube, combine 50-100 µg of membrane protein with the reaction buffer.

• Initiation: Start the reaction by adding 25 µM Palmitoleoyl-CoA and 5 µM Sphinganine-d7.

• Incubation: Incubate at 37°C for 30 minutes with gentle agitation.

• Termination: Stop the reaction by adding 3 volumes of ice-cold quenching solution. Vortex vigorously.

• Lipid Extraction: Add chloroform and water to induce phase separation. Centrifuge at 2000 x g for 10 minutes. Collect the lower organic phase.

• Analysis: Dry the organic phase under nitrogen gas, reconstitute in a suitable solvent (e.g., Methanol), and analyze the formation of C16:1-d7-dihydroceramide by LC-MS/MS.

Caption: Experimental Workflow for In Vitro Ceramide Synthase Assay.

Protocol 2: Quantification of C16:1 Ceramide by LC-MS/MS

This protocol describes the quantification of endogenous C16:1 ceramide from biological samples (plasma, cells, or tissues).

A. Materials:

• Biological Sample (e.g., 50 µL plasma)

• Internal Standard: C17:0 Ceramide (or other non-endogenous species)

• Extraction Solvent: Isopropanol/Ethyl Acetate/Water (or similar solvent system)

• LC-MS/MS system with a C18 or C30 reverse-phase column

B. Methodology:

• Sample Preparation: Thaw sample on ice. Transfer 50 µL to a new tube.

• Internal Standard Spiking: Add a known amount of C17:0 Ceramide internal standard to the sample.

• Protein Precipitation & Lipid Extraction: Add 1 mL of ice-cold extraction solvent. Vortex for 15 minutes.

• Phase Separation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Sample Collection: Transfer the supernatant containing the lipid extract to a new tube.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen. Reconstitute the lipid pellet in 100 µL of mobile phase (e.g., Acetonitrile/Isopropanol).

• LC-MS/MS Analysis:

  • Chromatography: Inject the sample onto a reverse-phase column. Use a gradient of mobile phases (e.g., A: Water with 0.1% formic acid and 10mM ammonium (B1175870) acetate; B: Acetonitrile/Isopropanol with 0.1% formic acid and 10mM ammonium acetate) to separate lipid species.[21]

  • Mass Spectrometry: Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI). Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for C16:1 ceramide and the C17:0 ceramide internal standard.

  • Quantification: Calculate the concentration of C16:1 ceramide by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Conclusion and Future Directions

The enzymatic regulation of C16:1 ceramide is a complex process controlled at the level of precursor availability (SCD1), acyl-chain specific synthesis (CerS5/6), final backbone desaturation (DES1), and subsequent degradation or modification (CDases, SMS, GCS). This intricate network allows cells to fine-tune the levels of this specific bioactive lipid in response to various physiological and pathological stimuli. While much of the signaling literature focuses on its saturated C16:0 counterpart, future research should aim to dissect the unique roles of C16:1 ceramide. Developing specific inhibitors for the key enzymes in its metabolic pathway, particularly CerS5 and CerS6, will be paramount for both elucidating its function and exploring its potential as a therapeutic target in metabolic diseases and cancer.

References

• 1. JCI Insight - Increased de novo ceramide synthesis and accumulation in failing myocardium [insight.jci.org]
• 2. Mammalian Ceramide Synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Acyl Chain Specificity of Ceramide Synthases Is Determined within a Region of 150 Residues in the Tram-Lag-CLN8 (TLC) Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Ablation of Dihydroceramide Desaturase 1, a Therapeutic Target for the Treatment of Metabolic Diseases, Simultaneously Stimulates Anabolic and Catabolic Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ceramide Metabolism Enzymes—Therapeutic Targets against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Dihydroceramide desaturase 1, the gatekeeper of ceramide induced lipotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ceramidases, roles in sphingolipid metabolism and in health and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ceramidases: regulators of cellular responses mediated by ceramide, sphingosine, and sphingosine-1-phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Elusive Roles of the Different Ceramidases in Human Health, Pathophysiology, and Tissue Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ceramide/Sphingomyelin Rheostat Regulated by Sphingomyelin Synthases and Chronic Diseases in Murine Models - PMC [pmc.ncbi.nlm.nih.gov]
• 12. encyclopedia.pub [encyclopedia.pub]
• 13. Roles for C16-ceramide and sphingosine 1-phosphate in regulating hepatocyte apoptosis in response to tumor necrosis factor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mass spectrometric identification of increased C16 ceramide levels during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. C16‑ceramide and sphingosine 1‑phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. A fluorescent assay for ceramide synthase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Eleven residues determine the acyl chain specificity of ceramide synthases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Neutral ceramidase-active site inhibitor chemotypes and binding modes - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]

A Technical Guide to Preliminary Studies of C16:1 Ceramide-d7 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary studies involving C16:1 Ceramide-d7 in a cell culture context. Given the nascent stage of direct research on this specific deuterated monounsaturated ceramide, this document synthesizes information from studies on its non-deuterated counterpart, C16:1 ceramide, and the broader class of C16 ceramides (B1148491). The primary application of C16:1 Ceramide-d7 is as an internal standard for mass spectrometry-based lipidomics, enabling precise quantification of endogenous C16:1 ceramide. This guide outlines its presumed biological relevance based on existing ceramide research, detailed experimental protocols for its use, and a framework for data presentation and visualization.

Introduction to C16:1 Ceramide-d7

C16:1 Ceramide-d7 is a deuterated form of N-palmitoleoyl-D-erythro-sphingosine. The "C16:1" designation indicates that the fatty acid chain has 16 carbon atoms and one double bond (palmitoleic acid). The "-d7" signifies that seven hydrogen atoms on the sphingosine (B13886) backbone have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) analysis, as it is chemically identical to the endogenous C16:1 ceramide but has a distinct mass, allowing for accurate quantification.

While direct studies on the cellular effects of exogenously applied C16:1 Ceramide-d7 are not available, the biological roles of C16 ceramides are increasingly understood. They are implicated in various cellular processes, including apoptosis, endoplasmic reticulum (ER) stress, and the regulation of key signaling pathways. Therefore, C16:1 Ceramide-d7 serves as a critical tool to investigate the dynamics of its endogenous, biologically active counterpart.

Presumed Biological Functions of C16:1 Ceramide

The biological activities described below are based on studies of C16 ceramide (primarily C16:0 ceramide) and are the presumed functions that C16:1 Ceramide-d7 would help to investigate.

Table 1: Summary of Presumed Biological Roles of C16:1 Ceramide

Cellular Process	Description	Key Findings
Apoptosis	C16 ceramides are generally considered pro-apoptotic lipids. Their accumulation can lead to the activation of caspase cascades and mitochondrial dysfunction.[1][2]	Increased levels of C16 ceramide have been observed during apoptosis induced by various stimuli, such as ionizing radiation.[1] It is believed to contribute to the mitochondrial phase of apoptosis.[1][3]
ER Stress	Alterations in C16 ceramide levels have been linked to the induction of the unfolded protein response (UPR), a hallmark of ER stress.[4][5][6]	Down-regulation of Ceramide Synthase 6 (CerS6), which produces C16 ceramide, can induce ER stress-mediated apoptosis.[5] Conversely, accumulation of C16 ceramide has also been shown to trigger ER stress.[6]
mTOR Signaling	C16 ceramide can negatively regulate the mTOR signaling pathway, which is a central regulator of cell growth, proliferation, and survival.[7][8]	Overexpression of CerS6, leading to increased C16 ceramide, has been shown to reduce the phosphorylation of key mTOR pathway components like Akt and S6 kinase.[7]
p53 Pathway	C16 ceramide has been identified as a natural ligand of the tumor suppressor protein p53.[9]	The binding of C16-ceramide to p53 can lead to its stabilization and activation, promoting downstream cellular stress responses.[9]
Inflammation	C16 ceramide can act as a pro-inflammatory mediator.[10]	Increased synthesis of C16 ceramide can activate inflammatory signaling pathways, leading to the production of pro-inflammatory cytokines.[10]

Experimental Protocols

Preparation and Administration of C16:1 Ceramide-d7 to Cell Culture

Long-chain ceramides are notoriously difficult to dissolve in aqueous cell culture media. The following protocol provides a general guideline for their preparation and administration.

Materials:

• C16:1 Ceramide-d7

• Ethanol (B145695) (200 proof)

• Bovine Serum Albumin (BSA), fatty acid-free

• Phosphate Buffered Saline (PBS)

• Cell culture medium

Procedure:

• Stock Solution Preparation: Dissolve C16:1 Ceramide-d7 in ethanol to create a concentrated stock solution (e.g., 1-5 mM).

• Complexing with BSA:

  • In a sterile tube, add the desired amount of the C16:1 Ceramide-d7 stock solution.

  • In a separate sterile tube, prepare a solution of fatty acid-free BSA in PBS (e.g., 10% w/v).

  • Slowly add the BSA solution to the ceramide solution while vortexing to facilitate the formation of a ceramide-BSA complex. The final molar ratio of ceramide to BSA should be between 2:1 and 5:1.

  • Incubate the mixture at 37°C for 15-30 minutes to ensure complete complexation.

• Cell Treatment:

  • Dilute the ceramide-BSA complex in pre-warmed cell culture medium to the desired final concentration.

  • As a control, prepare a vehicle control containing the same concentration of ethanol and BSA in the medium.

  • Remove the existing medium from the cells and replace it with the treatment or control medium.

  • Incubate the cells for the desired period.

Lipid Extraction from Cultured Cells

This protocol is based on the widely used Folch method for total lipid extraction.[11]

Materials:

• Cultured cells treated with C16:1 Ceramide-d7 or vehicle

• PBS, ice-cold

• Chloroform (B151607)

• Methanol (B129727)

• 0.9% NaCl solution

• Nitrogen gas stream or vacuum evaporator

Procedure:

• Cell Harvesting:

  • Aspirate the culture medium.

  • Wash the cells twice with ice-cold PBS.

  • Scrape the cells into a known volume of ice-cold PBS and transfer to a glass tube.

  • Centrifuge at 1000 x g for 5 minutes at 4°C.

  • Discard the supernatant and resuspend the cell pellet in a small volume of PBS.

• Lipid Extraction:

  • To the cell suspension, add chloroform and methanol in a 2:1 (v/v) ratio. A common starting volume is 2 ml of chloroform and 1 ml of methanol for a cell pellet from a 10 cm dish.

  • Vortex the mixture vigorously for 1 minute.

  • Incubate at room temperature for 20 minutes, with occasional vortexing.

  • Add 0.2 volumes of 0.9% NaCl solution to the mixture to induce phase separation.

  • Vortex for 30 seconds and then centrifuge at 500 x g for 10 minutes at 4°C.

• Collection of Lipid Phase:

  • Carefully collect the lower organic phase (chloroform layer), which contains the lipids, using a glass Pasteur pipette.

  • Transfer the organic phase to a new glass tube.

• Drying:

  • Evaporate the solvent from the lipid extract under a gentle stream of nitrogen gas or using a vacuum evaporator.

  • Store the dried lipid extract at -80°C until analysis.

Quantification of C16:1 Ceramide by LC-MS/MS

Principle: The lipid extract is reconstituted and injected into an LC-MS/MS system. The C16:1 Ceramide and the C16:1 Ceramide-d7 internal standard are separated by reverse-phase chromatography and detected by mass spectrometry using multiple reaction monitoring (MRM). The ratio of the peak area of the endogenous ceramide to the peak area of the deuterated standard allows for accurate quantification.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer

Procedure:

• Sample Preparation:

  • Reconstitute the dried lipid extract in a suitable solvent, such as methanol/chloroform (9:1, v/v).

  • If C16:1 Ceramide-d7 was not used as a treatment but as a post-extraction internal standard, it should be added at this stage at a known concentration.

• LC Separation:

  • Inject the sample onto a C18 reverse-phase column.

  • Use a gradient elution with solvents such as water with 0.1% formic acid and acetonitrile/isopropanol with 0.1% formic acid.

• MS/MS Detection:

  • Set the mass spectrometer to positive ion mode.

  • Use MRM to monitor the specific precursor-to-product ion transitions for both endogenous C16:1 ceramide and C16:1 Ceramide-d7.

• Data Analysis:

  • Integrate the peak areas for both the analyte and the internal standard.

  • Calculate the concentration of endogenous C16:1 ceramide using a standard curve generated with known amounts of non-deuterated C16:1 ceramide and a fixed amount of the deuterated standard.

Data Presentation

Quantitative data should be presented in a clear and structured format to facilitate comparison and interpretation.

Table 2: Example of Quantitative LC-MS/MS Data for C16:1 Ceramide

Treatment	Duration (hours)	C16:1 Ceramide (pmol/mg protein)	Standard Deviation	p-value (vs. Vehicle)
Vehicle Control	24	15.2	2.1	-
Compound X (10 µM)	24	35.8	4.5	<0.01
Compound Y (5 µM)	24	18.1	2.8	>0.05

Table 3: Example of Cell Viability Data

Treatment	Concentration (µM)	Cell Viability (%)	Standard Deviation	p-value (vs. Vehicle)
Vehicle Control	-	100	5.2	-
C16:1 Ceramide	10	82.4	6.1	<0.05
C16:1 Ceramide	25	65.1	7.3	<0.01
C16:1 Ceramide	50	48.9	5.9	<0.001

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate key signaling pathways that are known to be influenced by C16 ceramide.

References

• 1. Mass spectrometric identification of increased C16 ceramide levels during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. C16 ceramide is crucial for triacylglycerol-induced apoptosis in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Alteration of Ceramide Synthase 6/C16-Ceramide Induces Activating Transcription Factor 6-mediated Endoplasmic Reticulum (ER) Stress and Apoptosis via Perturbation of Cellular Ca2+ and ER/Golgi Membrane Network - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alteration of ceramide synthase 6/C16-ceramide induces activating transcription factor 6-mediated endoplasmic reticulum (ER) stress and apoptosis via perturbation of cellular Ca2+ and ER/Golgi membrane network - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. C16‑ceramide and sphingosine 1‑phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. researchgate.net [researchgate.net]
• 10. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 11. How to Extract Intracellular Lipids in Lipidomics Research? | MtoZ Biolabs [mtoz-biolabs.com]

An In-depth Technical Guide to the Physiological Concentration and Analysis of C16 Ceramide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C16 ceramide, focusing on its physiological concentrations, its critical role in cellular signaling pathways, and detailed methodologies for its quantification. Given the prevalence of research on N-palmitoyl-sphingosine (C16:0 ceramide), this document will primarily focus on this species as a representative of C16 ceramides (B1148491), while acknowledging the broader class.

Physiological and Pathophysiological Levels of C16 Ceramide

Ceramides are central bioactive lipids in sphingolipid metabolism, acting as key signaling molecules in various cellular processes. The length of the fatty acyl chain is a critical determinant of a ceramide's biological function. C16 ceramide, in particular, has been implicated in cellular stress responses, apoptosis, and the development of metabolic diseases.[1] Its concentration is tightly regulated and can fluctuate significantly in response to cellular stimuli and in various disease states.

Quantitative data on C16 ceramide levels are often presented in the context of comparative studies, such as in disease states versus healthy controls. Below is a summary of reported levels and changes in different human tissues and conditions.

Tissue/Fluid	Condition	Observation	Reference
Subcutaneous Adipose Tissue	Obesity vs. Lean Control	Significant increase in C16-ceramide levels (P = 0.023).	[2]
Subcutaneous Adipose Tissue	Obese with Type 2 Diabetes vs. Obese Non-Diabetic	Significant increase in C16-ceramide levels (P = 0.027).	[2][3]
Plasma	Obesity and Type 2 Diabetes (Pre-Exercise)	C16:0 ceramide concentration reported at 2.5 nmol/mL.	[4]
Plasma	Obesity and Type 2 Diabetes (Post-Exercise)	C16:0 ceramide concentration reduced to 1.75 nmol/mL.	[4]
Plasma	General Population	d18:1 ceramides (including C16:0) are the most abundant, comprising ~70.8% of total ceramides.	[5]
Plasma	Coronary Artery Disease	Increased plasma levels of C16 ceramide are associated with major adverse cardiac events.	[6]
Plasma	White Matter Hyperintensity (WMH)	Higher levels of C16:0 ceramide are associated with higher WMH volume.	[7]
Breast Cancer Tissue	Breast Cancer vs. Normal Tissue	Increased levels of C16 ceramide are observed and associated with metastatic cancer.	[6]

C16 Ceramide in Cellular Signaling

C16 ceramide is a potent bioactive lipid that directly influences fundamental cellular pathways, most notably apoptosis and metabolic signaling.

Intrinsic Apoptosis Pathway

One of the most well-characterized functions of C16 ceramide is its ability to initiate the intrinsic (or mitochondrial) pathway of apoptosis.[8] Upon accumulation, often triggered by cellular stress such as DNA damage or cytokine signaling (e.g., TNF-α), C16 ceramide translocates to the mitochondrial outer membrane.[6][9][10] There, it self-assembles into large, stable, water-filled channels.[8] These channels permeabilize the membrane, allowing for the release of pro-apoptotic factors, such as cytochrome c, from the intermembrane space into the cytosol. Cytosolic cytochrome c then complexes with Apaf-1 and pro-caspase-9 to form the apoptosome, which activates a caspase cascade (starting with caspase-9 and leading to effector caspases like caspase-3), ultimately executing programmed cell death.[10]

C16 Ceramide-Mediated Intrinsic Apoptosis Pathway.

Insulin (B600854) Resistance

A substantial body of evidence links the accumulation of C16 ceramide in metabolic tissues (such as adipose, muscle, and liver) to the development of insulin resistance.[1][3][11] Excess saturated fatty acids, like palmitate, can drive the de novo synthesis of C16 ceramide. This accumulation negatively impacts the insulin signaling cascade. Specifically, ceramides can activate protein phosphatases (like PP2A) or atypical protein kinase C isoforms (PKCζ), which in turn dephosphorylate and inhibit Akt (also known as Protein Kinase B).[1] Since Akt is a central node in the insulin pathway responsible for stimulating glucose transporter 4 (GLUT4) translocation to the cell membrane, its inhibition leads to impaired glucose uptake by cells, a hallmark of insulin resistance.[1]

Experimental Protocols for C16 Ceramide Quantification

The gold-standard for accurate quantification of specific ceramide species is Liquid Chromatography coupled with tandem Mass Spectrometry (LC-MS/MS). The method offers high sensitivity and specificity, allowing for the resolution of ceramides with different acyl chain lengths and saturation.

Detailed Methodology: LC-MS/MS Quantification

This protocol is a composite of best practices described in the literature.[12][13][14][15]

1. Sample Preparation & Lipid Extraction:

• Internal Standard: Prior to extraction, spike the sample (e.g., 50 µL of plasma or homogenized tissue lysate) with a known amount of a non-endogenous internal standard. Stable isotope-labeled C16:0 ceramide ([13C16]Cer(d18:1/16:0)) or an odd-chain ceramide (e.g., C17:0 ceramide) is recommended.[12][14]

• For Plasma/Serum: Perform protein precipitation by adding a solvent mixture such as methanol (B129727):dichloromethane:H₂O (2:4:1, v/v/v).[14] Vortex vigorously and centrifuge to pellet the protein. Collect the supernatant containing lipids. For cleaner samples, an additional solid-phase extraction step using a silica (B1680970) gel column may be employed.[12]

• For Tissues: Homogenize the tissue in a suitable buffer. Perform a biphasic lipid extraction using the Bligh and Dyer method (chloroform:methanol:water).[12] After vortexing and centrifugation, the lower organic phase containing the lipids is carefully collected.

• Drying and Reconstitution: Evaporate the collected lipid extract to dryness under a stream of nitrogen gas. Reconstitute the dried lipid film in a small, precise volume of a solvent compatible with the LC mobile phase (e.g., methanol or acetonitrile/isopropanol).[12]

2. Liquid Chromatography (LC) Separation:

• Column: Use a reverse-phase C8 or C18 column (e.g., 2.1 mm × 100 mm, <3 µm particle size) to separate the ceramide species.[12][14]

• Mobile Phases: Employ a binary solvent system with a gradient elution.

  • Mobile Phase A: Water with 0.2% formic acid and 1-10 mM ammonium (B1175870) formate.[12]

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 60:40, v/v) with 0.2% formic acid.[12]

• Gradient: Start with a higher percentage of Mobile Phase A and rapidly increase the percentage of the organic Mobile Phase B to elute the hydrophobic ceramides. A typical run time is 15-25 minutes.[12]

3. Tandem Mass Spectrometry (MS/MS) Detection:

• Ionization: Use an electrospray ionization (ESI) source operating in positive ion mode [ESI+].[12]

• Analysis Mode: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This provides high specificity by selecting a specific precursor ion (the intact ceramide) and monitoring for a specific product ion generated after collision-induced dissociation (CID).[12][14]

• MRM Transition for C16:0 Ceramide: The characteristic transition for Cer(d18:1/16:0) involves the precursor ion [M+H]⁺ and a common product ion resulting from the loss of the fatty acyl chain, which corresponds to the sphingoid backbone.

  • Precursor Ion (m/z): 538.5

  • Product Ion (m/z): 264.3[12][13][14]

• Quantification: Construct a calibration curve using serial dilutions of a C16 ceramide standard with a fixed amount of the internal standard. The concentration of C16 ceramide in the unknown sample is determined by comparing the ratio of the analyte peak area to the internal standard peak area against the calibration curve.

Experimental Workflow for LC-MS/MS Quantification of C16 Ceramide.

References

• 1. Insulin resistance induced by de novo pathway–generated C16-ceramide is associated with type 2 diabetes in an obese population - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Insulin resistance induced by de novo pathway-generated C16-ceramide is associated with type 2 diabetes in an obese population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. New role for ceramide in hypoxia and insulin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. LIPID MAPS [lipidmaps.org]
• 7. ahajournals.org [ahajournals.org]
• 8. Very long chain ceramides interfere with C16-ceramide-induced channel formation: A plausible mechanism for regulating the initiation of intrinsic apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Roles for C16-ceramide and sphingosine 1-phosphate in regulating hepatocyte apoptosis in response to tumor necrosis factor-alpha - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mass spectrometric identification of increased C16 ceramide levels during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | The Role of Ceramides in Insulin Resistance [frontiersin.org]
• 12. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantification of ceramide N-lignoceroyl-D-erythro-sphingosine (NS) [bio-protocol.org]
• 14. journals.physiology.org [journals.physiology.org]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of C16:1 Ceramide-d7 by LC-MS/MS for Lipidomics

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of C16:1 Ceramide-d7 in biological matrices. Ceramides (B1148491) are critical bioactive sphingolipids involved in various cellular signaling pathways, including apoptosis, cell cycle arrest, and stress responses.[1][2] Specifically, long-chain ceramides like C16:1 are implicated in metabolic diseases and cellular stress.[1] Accurate quantification is crucial for researchers in lipidomics, drug development, and disease biomarker discovery. The protocol described herein utilizes a simple protein precipitation step for sample preparation, followed by a rapid reversed-phase chromatographic separation and detection by tandem mass spectrometry operating in Multiple Reaction Monitoring (MRM) mode. The use of a stable isotope-labeled internal standard (C16:1 Ceramide-d7) ensures high accuracy and precision.

Introduction

Ceramides are a class of lipid molecules composed of a sphingosine (B13886) backbone N-linked to a fatty acid. They are central hubs in sphingolipid metabolism and act as second messengers in a multitude of cellular processes.[2] The specific acyl chain length and degree of saturation of the fatty acid determine the biological function of the ceramide species.[1] C16 ceramides, for instance, have been specifically linked to the induction of apoptosis and ER stress.[1][3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for ceramide analysis due to its superior sensitivity, specificity, and ability to resolve complex lipid mixtures.[4] This method allows for the precise identification and quantification of individual ceramide species, even at low concentrations.[4][5] This application note provides a detailed protocol for the analysis of C16:1 Ceramide, using its deuterated (d7) analog as an internal standard to correct for matrix effects and variations in sample processing.

Experimental Protocol

Sample Preparation (Protein Precipitation)

This protocol is suitable for plasma or serum samples.

Materials:

• Biological matrix (e.g., human plasma)

• C16:1 Ceramide-d7 internal standard (IS) stock solution (1 mg/mL in methanol)

• Pre-cooled Isopropanol (B130326) (IPA)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of >10,000 x g at 4°C)

Procedure:

• Thaw plasma samples on ice.

• Prepare a working internal standard solution by diluting the C16:1 Ceramide-d7 stock solution in isopropanol. A final concentration of ~50 ng/mL in the final extraction volume is a good starting point.

• In a 1.5 mL microcentrifuge tube, add 50 µL of the plasma sample.

• Add 450 µL of pre-cooled isopropanol containing the C16:1 Ceramide-d7 internal standard.[6][7]

• Vortex the mixture vigorously for 1 minute.

• Incubate the samples at -20°C for 10 minutes to facilitate complete protein precipitation.[7]

• Centrifuge the tubes at a minimum of 10,300 x g for 10 minutes at 4°C.[7]

• Carefully transfer the clear supernatant to a clean HPLC vial for LC-MS/MS analysis.

Liquid Chromatography

Instrumentation and Conditions:

Parameter	Condition
HPLC System	Standard LC system (e.g., Waters ACQUITY UPLC, Agilent 1290 Infinity II)
Column	Reversed-Phase C18 Column (e.g., 2.1 x 50 mm, 1.8 µm particle size)
Mobile Phase A	Water with 0.2% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (60:40, v/v) with 0.2% Formic Acid
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	45°C
Gradient	Time (min)

Note: This gradient is a starting point and should be optimized for the specific LC system and column used.

Mass Spectrometry

Instrumentation and Conditions:

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Waters Xevo TQ-S)
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	140°C
Desolvation Temp.	500°C
Collision Gas	Argon
Ion Source Gases	Nitrogen

Data Acquisition (Multiple Reaction Monitoring - MRM)

The MRM transitions for C16:1 Ceramide (endogenous analyte) and C16:1 Ceramide-d7 (internal standard) should be optimized by infusing the individual standards. The protonated molecule [M+H]+ is typically selected as the precursor ion. A characteristic product ion for ceramides is m/z 264.2, which results from the cleavage of the amide bond and corresponds to the sphingosine backbone.

Quantitative Data Summary:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
C16:1 Ceramide	536.5	264.2	50	35-45
C16:1 Ceramide-d7 (IS)	543.5	264.2	50	35-45

Note: The exact m/z values and collision energies should be empirically determined on the specific mass spectrometer used.

Visualizations

Experimental Workflow

Caption: LC-MS/MS workflow for C16:1 Ceramide-d7 quantification.

C16 Ceramide Signaling Pathway Involvement

Ceramides, including C16 species, are integral to cellular stress signaling. They can be synthesized de novo or through the hydrolysis of sphingomyelin. C16-ceramide is particularly synthesized by Ceramide Synthase 5 and 6 (CerS5/CerS6).[1] Elevated levels of C16-ceramide have been shown to induce mitochondrial outer membrane permeabilization, a key step in the intrinsic apoptosis pathway, and can also stabilize the tumor suppressor protein p53, leading to cell cycle arrest or apoptosis.[8][9]

Caption: Simplified signaling pathway involving C16-Ceramide.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and reliable workflow for the quantification of C16:1 Ceramide-d7 in biological samples. The simple sample preparation and rapid chromatographic runtime make it suitable for high-throughput lipidomic analyses. This protocol can be adapted for the quantification of other ceramide species and serves as a valuable tool for researchers investigating the roles of sphingolipids in health and disease.

References

• 1. mdpi.com [mdpi.com]
• 2. Advances in determining signaling mechanisms of ceramide and role in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. science.umd.edu [science.umd.edu]
• 4. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 5. Ceramide Quantification Analysis - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. lcms.cz [lcms.cz]
• 8. C16-ceramide is a natural regulatory ligand of p53 in cellular stress response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Very long chain ceramides interfere with C16-ceramide-induced channel formation: A plausible mechanism for regulating the initiation of intrinsic apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Robust Sample Preparation for the Quantitative Analysis of C16:1 Ceramide by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play crucial roles in various cellular processes, including signal transduction, differentiation, apoptosis, and cell cycle arrest.[1][2][3] Structurally, they consist of a sphingoid base linked to a fatty acid via an amide bond. The length and saturation of the fatty acid chain determine the specific ceramide species and its biological function. C16:1 Ceramide, a monounsaturated ceramide, is increasingly recognized for its involvement in metabolic regulation and stress responses. Accurate quantification of specific ceramide species like C16:1 is essential for understanding their roles in health and disease, and for developing targeted therapeutics.

The analysis of ceramides in complex biological matrices such as plasma, tissues, and cells presents significant challenges due to their low abundance and hydrophobic nature. A robust and reproducible sample preparation protocol is paramount for accurate and sensitive quantification. This application note provides a detailed protocol for the extraction and preparation of samples for the analysis of C16:1 Ceramide using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the gold standard for ceramide analysis.[4] The described method is based on a modified liquid-liquid extraction technique, with an optional solid-phase extraction step for enhanced cleanup of complex samples.[5][6]

Principle

The workflow involves the homogenization of the biological sample, followed by lipid extraction using a solvent system designed to efficiently recover ceramides while precipitating proteins. A non-naturally occurring ceramide (e.g., C17:0 Ceramide) is spiked into the sample prior to extraction to serve as an internal standard, correcting for variations in extraction efficiency and matrix effects.[5][6] For complex matrices like plasma, an optional solid-phase extraction (SPE) step can be employed to further purify the ceramide fraction.[5][7] The final extract is then concentrated, reconstituted in a suitable solvent, and analyzed by reverse-phase LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode for selective and sensitive quantification.

Experimental Workflow

Caption: C16:1 Ceramide Sample Preparation and Analysis Workflow.

Materials and Reagents

Equipment:

• Homogenizer (e.g., bead beater or sonicator)

• Centrifuge (refrigerated)

• Nitrogen evaporation system

• Vortex mixer

• Analytical balance

• Solid-Phase Extraction (SPE) manifold and cartridges (e.g., Silica (B1680970), 100 mg)

• LC-MS/MS system (e.g., Triple Quadrupole Mass Spectrometer with ESI source)[3]

• Reversed-phase C18 column

Chemicals and Standards:

• C16:1 Ceramide standard (Avanti Polar Lipids)

• C17:0 Ceramide internal standard (Avanti Polar Lipids)

• HPLC-grade Chloroform (B151607), Methanol (B129727), Isopropanol (B130326), Acetonitrile, Ethyl Acetate[5]

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Ultrapure water

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) from Plasma/Tissue/Cells

This protocol is adapted from the widely used Bligh and Dyer method.[5][6]

• Sample Preparation:

  • Tissues: Weigh approximately 20-50 mg of frozen tissue and place in a homogenization tube. Add 1 mL of ice-cold phosphate-buffered saline (PBS).

  • Plasma/Serum: Use 50-100 µL of sample.

  • Cells: Use a cell pellet containing 1-5 million cells.

• Homogenization: Homogenize the tissue or cell samples on ice until a uniform lysate is achieved.

• Internal Standard Spiking: Add a known amount of C17:0 Ceramide internal standard (e.g., 10 µL of a 10 µg/mL solution in ethanol) to each sample, standard, and blank. Vortex briefly.

• Lipid Extraction:

  • Add 2 mL of an ice-cold chloroform:methanol (1:2, v/v) mixture to the homogenate.[5]

  • Vortex vigorously for 1 minute at 4°C.

  • Add 1 mL of chloroform and vortex for 30 seconds.

  • Add 1 mL of ultrapure water and vortex for 30 seconds.

• Phase Separation: Centrifuge the mixture at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic phases.

• Collection: Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Re-extraction (Optional but Recommended): Add another 1 mL of chloroform to the remaining aqueous phase, vortex, centrifuge, and pool the second organic phase with the first. This two-step extraction can improve recovery.[8]

• Drying: Evaporate the pooled organic solvent to complete dryness under a gentle stream of nitrogen.

• Proceed to Protocol 2 for cleanup or Protocol 3 for direct analysis.

Protocol 2: Optional Solid-Phase Extraction (SPE) Cleanup

For complex samples like plasma, an SPE cleanup step can remove interfering compounds.[5]

• Reconstitution: Reconstitute the dried lipid extract from Protocol 1 in 500 µL of a non-polar solvent like methylene (B1212753) chloride or chloroform.

• Column Conditioning: Condition a silica SPE cartridge (e.g., 100 mg) by washing with 2 mL of methanol followed by 2 mL of the reconstitution solvent.

• Sample Loading: Load the reconstituted sample onto the conditioned SPE cartridge.

• Washing: Wash the column with 1 mL of the reconstitution solvent to elute highly non-polar lipids.

• Elution: Elute the ceramide fraction with 2-4 mL of a more polar solvent mixture, such as 30% isopropanol in methylene chloride.[5]

• Drying: Evaporate the eluent to dryness under a stream of nitrogen.

Protocol 3: LC-MS/MS Analysis

• Reconstitution: Reconstitute the final dried lipid extract in 100 µL of the initial LC mobile phase (e.g., acetonitrile/isopropanol, 60:40, v/v with 0.2% formic acid).[5]

• LC Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.2% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.2% formic acid and 5 mM ammonium formate.

  • Gradient: A typical gradient runs from ~60% B to 100% B over several minutes to separate different lipid classes. Total run time is often between 10-25 minutes.[6]

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• MS/MS Detection:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for C16:1 Ceramide and the C17:0 Ceramide internal standard. The characteristic product ion for ceramides is often m/z 264.2, corresponding to the sphingosine (B13886) backbone.[8]

    • C16:1 Ceramide (d18:1/16:1): m/z 536.5 → 264.2

    • C17:0 Ceramide (d18:1/17:0): m/z 552.5 → 264.2

  • Optimize collision energy and other source parameters for maximum signal intensity.

Data and Performance Characteristics

Quantitative data for ceramide analysis is typically established through method validation. The following table summarizes representative performance characteristics for LC-MS/MS-based ceramide quantification, primarily based on published data for C16:0 ceramide, which is structurally similar to C16:1.

Performance Metric	Typical Value	Sample Matrix	Reference
Limit of Detection (LOD)	0.2 - 5.0 fmol	Cultured Cells, Plasma	[5][9]
Limit of Quantification (LOQ)	1.1 - 50 pg/mL	Cultured Cells, Plasma	[5][9]
Linearity (R²)	> 0.99	Spiked Plasma/Solvent	[5][9]
Recovery	70 - 99%	Plasma, Liver, Muscle	[5][6]
Intra-assay Precision (%CV)	< 10%	Plasma, Tissues	[6]
Inter-assay Precision (%CV)	< 15%	Plasma, Tissues	[6]

C16 Ceramide Signaling Pathway

While the specific signaling cascades of C16:1 ceramide are still under active investigation, the pathways of the closely related C16:0 ceramide are well-documented. C16:0 ceramide is a key signaling molecule that can be generated de novo or through the hydrolysis of sphingomyelin. It is known to directly interact with proteins and modulate critical pathways involved in cell stress, proliferation, and apoptosis.

Caption: Key Signaling Roles of C16 Ceramide.

C16 ceramide has been shown to be a natural regulatory ligand of the tumor suppressor p53.[1] It can directly bind to p53, stabilizing it and disrupting its interaction with the E3 ligase MDM2, which leads to p53 accumulation and the activation of downstream targets involved in apoptosis.[1][10] Additionally, C16 ceramide can negatively regulate pro-survival pathways. For instance, it has been shown to inhibit the phosphorylation of Akt, a key upstream activator of the mTOR signaling pathway, thereby reducing cell proliferation.[11]

Conclusion

This application note provides a comprehensive and robust methodology for the sample preparation and quantification of C16:1 Ceramide from various biological matrices. The combination of a refined liquid-liquid extraction protocol with high-sensitivity LC-MS/MS analysis allows for accurate and reproducible measurements. This method is suitable for researchers in academic and industrial settings who are investigating the role of specific ceramide species in metabolic diseases, oncology, and other areas of drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 5. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A procedure for fractionation of sphingolipid classes by solid-phase extraction on aminopropyl cartridges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. C18 Ceramide Analysis in Mammalian Cells Employing Reversed-Phase High Performance Liquid Chromatography Tandem Mass Spectrometrya - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. C16‑ceramide and sphingosine 1‑phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies Using C16:1 Ceramide-d7 as a Tracer

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting in vivo studies using deuterated C16:1 ceramide (C16:1 Ceramide-d7) as a metabolic tracer. The following sections detail the background, experimental design, and analytical methodologies for tracing the metabolic fate and kinetics of C16:1 ceramide in preclinical research.

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a central role in cellular signaling pathways governing apoptosis, cell proliferation, and stress responses. The specific acyl chain length of a ceramide can determine its biological function, with C16 ceramides being implicated in processes such as insulin (B600854) resistance and apoptosis. The use of stable isotope-labeled tracers, such as C16:1 Ceramide-d7, allows for the direct investigation of its metabolism, tissue distribution, and incorporation into downstream sphingolipids in vivo. This provides valuable insights into the dynamic nature of ceramide metabolism in various physiological and pathological states.

While direct in vivo tracing studies utilizing C16:1 Ceramide-d7 are not extensively documented in publicly available literature, the principles of stable isotope tracer methodology are well-established for other lipids and precursors. The protocols outlined below are adapted from studies employing similar deuterated lipid tracers and methodologies for quantifying ceramide kinetics in vivo.

Signaling Pathways Involving Ceramides

Ceramides are key mediators in a variety of signaling cascades. An overview of the central role of ceramides in cellular signaling is depicted below.

Caption: Overview of Ceramide Metabolism and Signaling.

Experimental Workflow

A typical in vivo tracer study involves the administration of C16:1 Ceramide-d7, followed by sample collection at various time points and subsequent analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Caption: General Experimental Workflow for In Vivo Tracer Studies.

Quantitative Data Summary

The following tables represent hypothetical quantitative data that could be obtained from an in vivo study using C16:1 Ceramide-d7. These tables are for illustrative purposes to guide data presentation.

Table 1: Plasma Pharmacokinetics of C16:1 Ceramide-d7

Time Point (hours)	C16:1 Ceramide-d7 Concentration (ng/mL)
0.25	150.2 ± 12.5
0.5	125.8 ± 10.1
1	98.3 ± 8.7
2	65.1 ± 5.9
4	32.7 ± 3.1
8	10.5 ± 1.2
24	< 1.0

Table 2: Tissue Distribution of C16:1 Ceramide-d7 at 4 hours Post-Administration

Tissue	C16:1 Ceramide-d7 Concentration (ng/g tissue)
Liver	550.6 ± 45.2
Spleen	320.1 ± 28.9
Lung	215.8 ± 19.3
Kidney	150.4 ± 13.7
Brain	15.2 ± 2.1
Adipose Tissue	85.9 ± 9.8

Table 3: Metabolic Fate of C16:1 Ceramide-d7 in Liver at 8 hours

Metabolite	Labeled Species Concentration (ng/g tissue)
C16:1 Sphingomyelin-d7	75.3 ± 6.8
C16:1 Glucosylceramide-d7	42.1 ± 4.5
Sphingosine-d7	12.5 ± 1.9
Sphingosine-1-phosphate-d7	5.8 ± 0.9

Experimental Protocols

Protocol 1: In Vivo Administration of C16:1 Ceramide-d7

Objective: To introduce the C16:1 Ceramide-d7 tracer into the biological system for metabolic tracking.

Materials:

• C16:1 Ceramide-d7 (powder)

• Vehicle solution (e.g., 2% fatty acid-free BSA in sterile saline)

• Experimental animals (e.g., C57BL/6 mice)

• Syringes and needles for injection

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of C16:1 Ceramide-d7.

  • Dissolve the ceramide in a small volume of ethanol (B145695).

  • Slowly add the ethanolic solution to the vehicle (e.g., 2% BSA in saline) while vortexing to form a complex.

  • The final concentration of ethanol should be less than 5%.

  • Prepare the dosing solution on the day of the experiment.

• Animal Dosing:

  • Acclimatize animals to the experimental conditions.

  • Administer the C16:1 Ceramide-d7 solution via the desired route (e.g., tail vein injection for rapid distribution or intraperitoneal injection).

  • The typical dose may range from 1 to 10 mg/kg body weight, which should be optimized for the specific study.

  • Include a vehicle control group receiving the same volume of the vehicle solution.

• Sample Collection:

  • At predetermined time points (e.g., 15 min, 30 min, 1, 2, 4, 8, 24 hours), collect blood samples via tail bleed or cardiac puncture into EDTA-containing tubes.

  • Euthanize the animals at the final time point and harvest tissues of interest (e.g., liver, spleen, lung, kidney, brain, adipose tissue).

  • Immediately snap-freeze tissues in liquid nitrogen and store them at -80°C until lipid extraction.

  • Centrifuge blood samples to separate plasma and store at -80°C.

Protocol 2: Lipid Extraction from Plasma and Tissues

Objective: To efficiently extract ceramides and other lipids from biological samples.

Materials:

• Plasma or homogenized tissue samples

• Internal standard solution (containing a non-endogenous, deuterated ceramide, e.g., C17:0 Ceramide-d7)

• Chloroform (B151607)

• Methanol (B129727)

• Water (LC-MS grade)

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • For plasma, use a defined volume (e.g., 50 µL).

  • For tissues, weigh a small piece (e.g., 20-50 mg) and homogenize in methanol.

• Addition of Internal Standard:

  • Add a known amount of the internal standard solution to each sample. This will be used to normalize for extraction efficiency and instrument response.

• Lipid Extraction (Bligh-Dyer Method):

  • To the sample, add chloroform and methanol in a ratio that results in a single-phase system (e.g., 1:2:0.8 sample:chloroform:methanol).

  • Vortex thoroughly and incubate for 30 minutes at room temperature.

  • Add chloroform and water to induce phase separation (final ratio of 2:2:1.8 chloroform:methanol:water).

  • Vortex again and centrifuge at 2000 x g for 10 minutes.

• Collection of Lipid Layer:

  • Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution:

  • Dry the extracted lipids under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/acetonitrile).

Protocol 3: LC-MS/MS Analysis of C16:1 Ceramide-d7 and its Metabolites

Objective: To separate, detect, and quantify C16:1 Ceramide-d7 and its potential metabolites.

Materials:

• High-performance liquid chromatography (HPLC) system

• Tandem mass spectrometer (e.g., triple quadrupole)

• C18 reverse-phase HPLC column

• Mobile phases (e.g., A: water with 0.1% formic acid and 1 mM ammonium (B1175870) formate; B: acetonitrile/isopropanol with 0.1% formic acid and 1 mM ammonium formate)

• Reconstituted lipid extracts

Procedure:

• LC Separation:

  • Inject the reconstituted lipid extract onto the C18 column.

  • Use a gradient elution to separate the different lipid species. For example, a gradient from 60% B to 100% B over 10 minutes.

• MS/MS Detection:

  • Use electrospray ionization (ESI) in positive ion mode.

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

  • Set up specific MRM transitions for the parent and fragment ions of C16:1 Ceramide-d7 and its expected metabolites (e.g., C16:1 Sphingomyelin-d7, C16:1 Glucosylceramide-d7).

  • Also, include MRM transitions for the internal standard.

• Quantification:

  • Integrate the peak areas for each analyte and the internal standard.

  • Calculate the concentration of each analyte by comparing its peak area ratio to the internal standard against a standard curve prepared with known amounts of C16:1 Ceramide-d7 and its metabolites.

Note: These protocols provide a general framework. Researchers should optimize the specific conditions based on their experimental setup and objectives.

C16:1 Ceramide-d7 as an Internal Standard in Plasma Lipidomics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the rapidly advancing field of lipidomics, precise and accurate quantification of lipid species is paramount for elucidating their roles in health and disease. Ceramides (B1148491), a class of bioactive sphingolipids, are key signaling molecules involved in a multitude of cellular processes, including apoptosis, inflammation, and insulin (B600854) signaling.[1][2][3] Alterations in plasma ceramide levels have been linked to various pathologies, making them important biomarkers for disease diagnosis and prognosis, as well as potential therapeutic targets.

The inherent variability in sample preparation and mass spectrometry analysis necessitates the use of internal standards for reliable quantification. Stable isotope-labeled lipids, such as C16:1 Ceramide-d7, are ideal internal standards as they share near-identical physicochemical properties with their endogenous counterparts, ensuring they behave similarly during extraction and ionization, thus effectively normalizing for analytical variability.[4][5] This application note provides detailed protocols and quantitative data for the use of C16:1 Ceramide-d7 as an internal standard in plasma lipidomics workflows.

Quantitative Data Summary

The following tables summarize representative quantitative data for ceramide species in human plasma, as determined by liquid chromatography-tandem mass spectrometry (LC-MS/MS) using deuterated internal standards. These values can serve as a reference for expected physiological concentrations.

Table 1: Representative Concentrations of Ceramide Species in Human Plasma.

Ceramide Species	Concentration Range (µmol/L)	Analytical Method	Reference
C16:0 Ceramide	0.26 - 0.34	LC-MS/MS	[6]
C18:0 Ceramide	0.09 - 0.14	LC-MS/MS	[6]
C24:1 Ceramide	0.96 - 1.35	LC-MS/MS	[6]

Table 2: Performance Characteristics of a Validated LC-MS/MS Method for Ceramide Quantification.

Parameter	C16:0 Cer	C18:0 Cer	C24:0 Cer	C24:1 Cer	Reference
Linearity (R²)	> 0.99	> 0.99	> 0.99	> 0.99	[4][7]
Intra-assay Precision (%CV)	< 15%	< 15%	< 15%	< 15%	[4][7]
Inter-assay Precision (%CV)	< 15%	< 15%	< 15%	< 15%	[4][7]
Extraction Recovery (%)	98 - 109%	98 - 109%	98 - 109%	98 - 109%	[4][7]

Experimental Protocols

This section provides a detailed methodology for the quantification of ceramides in human plasma using C16:1 Ceramide-d7 as an internal standard. This protocol is adapted from established methods for ceramide analysis.[4][6][7]

I. Materials and Reagents

• Solvents: Methanol (LC-MS grade), Chloroform (HPLC grade), Isopropanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade)

• Reagents: Formic acid, Ammonium (B1175870) formate (B1220265)

• Internal Standard: C16:1 Ceramide-d7 (and other deuterated ceramides as needed, e.g., C16:0 Ceramide-d7, C18:0 Ceramide-d7)

• Calibration Standards: C16:1 Ceramide and other endogenous ceramides of interest

• Human Plasma: Collected in EDTA- or citrate-containing tubes

II. Sample Preparation and Lipid Extraction

• Thaw Plasma: Thaw frozen human plasma samples on ice.

• Spike Internal Standard: To 50 µL of plasma, add a known amount of C16:1 Ceramide-d7 (and other deuterated internal standards) in methanol. The final concentration should be within the linear range of the assay.

• Protein Precipitation and Lipid Extraction:

  • Add 1 mL of a cold (-20°C) mixture of chloroform:methanol (2:1, v/v).

  • Vortex vigorously for 1 minute.

  • Incubate on ice for 30 minutes, with occasional vortexing.

  • Add 200 µL of water to induce phase separation.

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collect Organic Phase: Carefully collect the lower organic phase containing the lipids into a new tube.

• Dry and Reconstitute: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:isopropanol with 10 mM ammonium formate and 0.1% formic acid).

III. LC-MS/MS Analysis

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer capable of multiple reaction monitoring (MRM).

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: Acetonitrile/Water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient Elution:

  • 0-1 min: 30% B

  • 1-8 min: Linear gradient to 100% B

  • 8-12 min: Hold at 100% B

  • 12.1-15 min: Return to 30% B for re-equilibration

• Flow Rate: 0.4 mL/min

• Column Temperature: 55°C

• Injection Volume: 5 µL

• MS/MS Detection:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for each ceramide and its corresponding deuterated internal standard. For C16:1 Ceramide, the transition would be determined by infusing the standard into the mass spectrometer.

IV. Data Analysis and Quantification

• Peak Integration: Integrate the peak areas for each endogenous ceramide and the C16:1 Ceramide-d7 internal standard.

• Calibration Curve: Generate a calibration curve by plotting the peak area ratio of the calibration standards to the internal standard against their known concentrations.

• Quantification: Calculate the concentration of each ceramide in the plasma samples using the linear regression equation from the calibration curve.

Visualizations

Ceramide Signaling Pathways

Ceramides are central hubs in cellular signaling, influencing pathways that lead to apoptosis and inflammation.[3][8][9]

Caption: Simplified Ceramide Signaling Pathways.

Experimental Workflow for Plasma Lipidomics

The following diagram outlines the key steps in a typical plasma lipidomics workflow utilizing an internal standard.[5][10]

Caption: Plasma Lipidomics Experimental Workflow.

Conclusion

The use of C16:1 Ceramide-d7 as an internal standard provides a robust and reliable method for the accurate quantification of ceramides in plasma samples. The detailed protocols and reference data presented in this application note offer a comprehensive guide for researchers, scientists, and drug development professionals to implement high-quality lipidomics analyses. Accurate measurement of ceramides will continue to be crucial in advancing our understanding of their role in disease and in the development of novel diagnostic and therapeutic strategies.

References

• 1. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 2. researchgate.net [researchgate.net]
• 3. Ceramide Metabolism and Its Impact on Health - Creative Proteomics [creative-proteomics.com]
• 4. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. helda.helsinki.fi [helda.helsinki.fi]
• 8. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 9. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 10. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Ceramides Using C16:1 Ceramide-d7 by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that function as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell proliferation, and inflammation.[1] Altered ceramide levels are implicated in various pathologies such as cardiovascular disease, diabetes, and cancer, making their accurate quantification essential for both basic research and clinical diagnostics.[2][3][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method for ceramide analysis due to its high sensitivity and specificity.[1][5] However, variability during sample preparation and matrix effects can compromise data accuracy. The use of a stable isotope-labeled internal standard (IS) is crucial for correcting these variations. C16:1 Ceramide-d7 is an ideal internal standard as its chemical and physical properties closely mimic those of endogenous ceramides, but its deuterated mass allows it to be distinguished by the mass spectrometer. This application note provides a detailed protocol for a high-throughput LC-MS/MS method for the quantification of various ceramide species in plasma, utilizing C16:1 Ceramide-d7 for robust and accurate results.

Ceramide Signaling Pathway in Apoptosis

Ceramides act as second messengers in signaling cascades that lead to programmed cell death, or apoptosis.[6][7][8] External stimuli, such as cytokines (e.g., TNF-α) or environmental stressors, can activate sphingomyelinases, which hydrolyze sphingomyelin (B164518) in the cell membrane to generate ceramide.[6][7] The subsequent accumulation of ceramide can activate downstream effectors, including protein phosphatases and kinases, ultimately leading to the activation of the caspase cascade and execution of apoptosis.[9][10]

A simplified diagram of the ceramide-mediated apoptosis signaling pathway.

Experimental Workflow

A high-throughput workflow is essential for processing large sample sets efficiently. The process involves rapid sample preparation in a 96-well format, followed by a fast LC separation and sensitive MS/MS detection.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 6. Ceramide signaling in apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Ceramide and apoptosis: exploring the enigmatic connections between sphingolipid metabolism and programmed cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Apoptotic Sphingolipid Signaling by Ceramides in Lung Endothelial Cells - ProQuest [proquest.com]
• 10. Ceramide signaling in cancer and stem cells - PMC [pmc.ncbi.nlm.nih.gov]

Protocol for Ceramide Extraction from Tissues Using C16:1 Ceramide-d7 as an Internal Standard

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that play a crucial role as signaling molecules in various cellular processes, including apoptosis, cell proliferation, and inflammation.[1][2][3] Dysregulation of ceramide metabolism has been implicated in a range of diseases, making the accurate quantification of specific ceramide species in tissues a critical aspect of biomedical research and drug development.[2] This document provides a detailed protocol for the extraction of ceramides from tissue samples for quantitative analysis, utilizing C16:1 Ceramide-d7 as an internal standard to ensure accuracy and reproducibility. The recommended method for analysis is Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and specificity for the quantification of individual ceramide species.[4][5][6]

Ceramide Signaling Pathway

Ceramides are central to sphingolipid metabolism and are involved in several key signaling pathways. The diagram below illustrates the main pathways of ceramide synthesis and its role as a precursor for other important signaling molecules like sphingosine-1-phosphate (S1P) and ceramide-1-phosphate (C1P).[2][7]

Caption: Overview of ceramide metabolism and its role in cellular signaling pathways.

Experimental Protocol: Ceramide Extraction from Tissues

This protocol is based on the widely used Bligh and Dyer or Folch lipid extraction methods, which have been shown to be effective for a broad range of lipid classes, including ceramides.[8][9] The use of a deuterated internal standard, such as C16:1 Ceramide-d7, is crucial for accurate quantification by correcting for sample loss during extraction and for variations in ionization efficiency during mass spectrometry analysis.[10]

Materials and Reagents

• Tissue samples (e.g., liver, muscle, brain), stored at -80°C

• C16:1 Ceramide-d7 (d18:1-d7/16:1) internal standard

• Chloroform (B151607) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• 0.9% NaCl solution

• Nitrogen gas

• Homogenizer (e.g., bead beater or ultrasonic probe)

• Centrifuge

• Glass extraction tubes

• Autosampler vials for LC-MS/MS analysis

Experimental Workflow

Caption: Workflow for the extraction and quantification of ceramides from tissue samples.

Procedure

• Sample Preparation:

  • Weigh approximately 20-50 mg of frozen tissue.

  • Add the tissue to a homogenizer tube containing ice-cold methanol.

  • Add a known amount of C16:1 Ceramide-d7 internal standard to each sample. The amount should be optimized based on the expected endogenous ceramide levels.

  • Homogenize the tissue until a uniform suspension is achieved.

• Lipid Extraction (Modified Bligh and Dyer Method):

  • To the tissue homogenate, add chloroform and water to achieve a final solvent ratio of 2:1:0.8 (chloroform:methanol:water, v/v/v).

  • Vortex the mixture vigorously for 1-2 minutes.

  • Centrifuge the samples at 2000-3000 x g for 10-15 minutes to induce phase separation. Two distinct phases will form: an upper aqueous phase and a lower organic phase containing the lipids.

• Sample Collection and Preparation for Analysis:

  • Carefully collect the lower organic (chloroform) phase using a glass pipette and transfer it to a new glass tube.

  • Dry the lipid extract under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol or a mobile phase-matching solvent).

  • Transfer the reconstituted sample to an autosampler vial for analysis.

Quantitative Analysis by LC-MS/MS

The separation and quantification of ceramide species are typically performed using reverse-phase liquid chromatography coupled with a tandem mass spectrometer (LC-MS/MS) operating in multiple reaction monitoring (MRM) mode. The specific transitions for each endogenous ceramide and the C16:1 Ceramide-d7 internal standard should be optimized for the instrument being used.

Quantitative Data Summary

The recovery of ceramides can vary depending on the tissue type and the specific extraction protocol used. The following table summarizes typical recovery rates for ceramides from different biological matrices as reported in the literature.

Tissue/Sample Type	Extraction Method	Ceramide Recovery Rate (%)	Reference
Human Plasma	Bligh and Dyer with silica (B1680970) gel column chromatography	78 - 91	[4]
Rat Liver	Bligh and Dyer	70 - 99	[4]
Rat Muscle	Bligh and Dyer	71 - 95	[4]

Note: The use of an internal standard like C16:1 Ceramide-d7 is essential to correct for any variability in extraction efficiency and to ensure accurate quantification.

Troubleshooting

• Low Ceramide Recovery:

  • Ensure complete tissue homogenization.

  • Verify the accuracy of solvent ratios.

  • Optimize the amount of internal standard added.

• High Variability Between Replicates:

  • Ensure consistent sample handling and extraction procedures for all samples.

  • Use calibrated pipettes for accurate volume measurements.

  • Ensure the initial tissue sample is as homogeneous as possible.

• Matrix Effects in LC-MS/MS Analysis:

  • Matrix effects can lead to ion suppression or enhancement, affecting quantification.

  • The use of a co-eluting stable isotope-labeled internal standard like C16:1 Ceramide-d7 is the most effective way to mitigate matrix effects.

  • Consider further sample cleanup steps, such as solid-phase extraction (SPE), if matrix effects are severe.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 3. Ceramide Metabolism and Its Impact on Health - Creative Proteomics [creative-proteomics.com]
• 4. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. karger.com [karger.com]
• 7. researchgate.net [researchgate.net]
• 8. Ceramide and lipid analysis [bio-protocol.org]
• 9. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome | MDPI [mdpi.com]
• 10. JCI Insight - Marked elevations in lung and plasma ceramide in COVID-19 linked to microvascular injury [insight.jci.org]

Application of C16:1 Ceramide-d7 in Metabolic Flux Analysis

Abstract

This application note provides a comprehensive overview of the use of C16:1 Ceramide-d7, a deuterated stable isotope-labeled lipid, for metabolic flux analysis of sphingolipid pathways. We detail its role as an internal standard for accurate quantification and as a tracer for measuring the dynamic rates of ceramide synthesis, turnover, and incorporation into complex sphingolipids. This document provides detailed protocols for lipid extraction, sample preparation, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Furthermore, we present relevant quantitative data and illustrate key biological pathways and experimental workflows using diagrams to aid researchers, scientists, and drug development professionals in applying this powerful technique.

Introduction

Ceramides (B1148491) are a class of bioactive sphingolipids that serve as critical signaling molecules in a multitude of cellular processes, including apoptosis, cell cycle regulation, inflammation, and cellular stress responses.[1][2] The specific acyl chain length of a ceramide can determine its biological function. C16 ceramides, in particular, have been implicated as key mediators in signaling pathways such as those involving p53 and mTOR, and in the induction of apoptosis.[1][3][4]

Metabolic flux analysis (MFA) is a powerful technique used to quantify the rates of metabolic reactions within a biological system. The use of stable isotope-labeled molecules, such as deuterium-labeled compounds, allows for the tracing of metabolic pathways and the determination of the turnover rates of specific metabolites. C16:1 Ceramide-d7, with its seven deuterium (B1214612) atoms on the sphingosine (B13886) backbone, is an ideal tool for MFA of sphingolipid metabolism. It can be used as an internal standard to correct for sample loss and ionization variability during mass spectrometry analysis, ensuring accurate quantification of endogenous C16:1 ceramide. Additionally, it can be introduced to cells or organisms as a tracer to follow its metabolic fate, providing insights into the dynamics of sphingolipid synthesis and catabolism.

This application note will guide researchers through the practical aspects of using C16:1 Ceramide-d7 in metabolic flux studies, from experimental design to data interpretation.

Key Applications

• Accurate Quantification: Use as an internal standard for the precise measurement of endogenous C16:1 ceramide levels in various biological matrices, including plasma, tissues, and cell culture.

• Metabolic Flux Analysis: Tracing the incorporation of the labeled ceramide into downstream complex sphingolipids such as sphingomyelin (B164518) and glucosylceramide to determine pathway kinetics.

• Enzyme Activity Assays: Studying the activity of enzymes involved in ceramide metabolism, such as ceramidases and ceramide synthases.

• Drug Discovery and Development: Evaluating the effect of therapeutic agents on sphingolipid metabolism and signaling.

Data Presentation

Quantitative data is essential for the accurate interpretation of metabolic flux experiments. The following tables provide examples of typical quantitative parameters for the analysis of deuterated ceramides.

Table 1: LC-MS/MS Calibration Curve and Limit of Quantification for C16:0 Ceramide-d7

Parameter	Value	Reference
Analyte	C16:0 Ceramide-d7 (d18:1-d7/16:0)	[3]
Matrix	Human Plasma	[3]
Calibration Range	2.2 - 1090 ng/mL	[3]
R² Value	> 0.95	[3]
Limit of Quantification (LOQ)	1.0 - 2.5 ng/mL
Internal Standard	Not applicable (analyte is the standard)

Note: Data for C16:0 Ceramide-d7 is presented as a close analog to C16:1 Ceramide-d7. Similar performance is expected.

Table 2: Recovery of Ceramides from Biological Samples

Ceramide Species	Matrix	Recovery Rate	Reference
Various	Human Plasma	78 - 91%
Various	Rat Liver	70 - 99%
Various	Rat Muscle	71 - 95%

Signaling Pathways and Experimental Workflows

Visualizing complex biological pathways and experimental procedures is crucial for understanding and implementation. The following diagrams were generated using Graphviz.

Caption: Experimental workflow for quantifying endogenous ceramides using C16:1 Ceramide-d7 as an internal standard.

Caption: Workflow for a metabolic flux experiment using C16:1 Ceramide-d7 as a tracer.

Caption: Simplified signaling pathways involving C16 Ceramide, highlighting its roles in p53 activation and mTOR inhibition.

Experimental Protocols

Lipid Extraction from Biological Samples

This protocol is a general guideline and can be adapted for various sample types. The methyl-tert-butyl ether (MTBE) method is recommended for its efficiency in extracting sphingolipids.

Materials:

• Biological sample (e.g., 1x10^6 cells, 20-50 mg tissue, 50-100 µL plasma)

• C16:1 Ceramide-d7 internal standard solution (concentration to be optimized based on expected endogenous levels)

• Methanol (MeOH), HPLC grade, chilled

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, HPLC grade

• Vortex mixer

• Centrifuge (capable of 10,000 x g and 4°C)

• Nitrogen evaporator or SpeedVac

Procedure:

• Homogenization (for tissue samples): Homogenize the tissue sample in an appropriate ice-cold buffer.

• Internal Standard Spiking: To your sample in a glass tube, add a known amount of C16:1 Ceramide-d7 internal standard.

• Solvent Addition:

  • Add 200 µL of cold methanol.

  • Vortex briefly.

  • Add 800 µL of MTBE.

• Extraction: Vortex the mixture vigorously for 10-20 minutes at 4°C.

• Phase Separation: Add 200 µL of water to induce phase separation. Vortex for 1 minute.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C. Two distinct phases will be visible.

• Collection: Carefully collect the upper organic phase, which contains the lipids, into a new glass tube.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen or using a SpeedVac.

• Reconstitution: Reconstitute the dried lipid extract in a suitable volume (e.g., 100 µL) of the initial LC mobile phase (e.g., Acetonitrile/Isopropanol/Water 65:30:5 v/v/v). The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

This protocol provides a starting point for the analysis of C16:1 Ceramide. Method optimization is recommended for your specific instrument and application.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C8 or C18 reversed-phase column (e.g., Luna 3u C8, 2 x 100 mm, 3.0 µm).

• Mobile Phase A: Water with 0.1% formic acid and 1 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10 v/v) with 0.1% formic acid and 1 mM ammonium formate.

• Flow Rate: 0.3 - 0.4 mL/min.

• Column Temperature: 50-65°C.

• Injection Volume: 5-10 µL.

• Gradient: A suitable gradient from a lower to a higher percentage of Mobile Phase B to elute the ceramides. (e.g., start at 60% B, ramp to 100% B over 10 minutes, hold for 5 minutes, then re-equilibrate).

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• Key Parameters: Optimize source parameters such as spray voltage, capillary temperature, and gas flows according to the instrument manufacturer's guidelines.

• Mass Transitions: The following are theoretical m/z values. These should be confirmed and optimized empirically.

  • Endogenous C16:1 Ceramide (d18:1/16:1):

    • Precursor Ion [M+H]⁺: ~536.5

    • Product Ion: ~264.3 (from the d18:1 sphingosine backbone)

  • C16:1 Ceramide-d7 (d18:1-d7/16:1):

    • Precursor Ion [M+H]⁺: ~543.5

    • Product Ion: ~271.3 (from the d18:1-d7 sphingosine backbone)

Metabolic Flux Experimental Design (Tracer Study)

• Tracer Administration: Introduce C16:1 Ceramide-d7 to the biological system (e.g., add to cell culture media or administer to an animal model). The concentration and duration of exposure should be optimized to achieve detectable labeling without causing toxicity.

• Time-Course Sampling: Collect samples at multiple time points after tracer administration (e.g., 0, 2, 4, 8, 12, 24 hours).

• Sample Processing: Extract lipids from each sample as described in Protocol 1. Note that for tracer studies, the internal standard used for quantification should be a different ceramide species that is not part of the metabolic pathway being studied (e.g., C17:0 Ceramide).

• LC-MS/MS Analysis: Analyze the samples using a modified version of Protocol 2. In addition to monitoring the transitions for the endogenous and deuterated C16:1 ceramide, include the MRM transitions for downstream metabolites of interest (e.g., C16:1 sphingomyelin-d7).

• Data Analysis:

  • Calculate the isotopic enrichment of each metabolite at each time point.

  • Use kinetic modeling software to fit the enrichment data to a metabolic model, which will allow for the calculation of flux rates (e.g., the rate of conversion of C16:1 Ceramide-d7 to C16:1 sphingomyelin-d7).

Conclusion

C16:1 Ceramide-d7 is a versatile and powerful tool for researchers investigating sphingolipid metabolism. Its use as an internal standard enables accurate quantification, while its application as a metabolic tracer provides invaluable insights into the dynamic nature of ceramide pathways. The protocols and data presented in this application note offer a solid foundation for the successful implementation of C16:1 Ceramide-d7 in metabolic flux analysis, ultimately contributing to a deeper understanding of the roles of sphingolipids in health and disease.

References

• 1. Quantitation of ceramide phosphorylethanolamines containing saturated and unsaturated sphingoid base cores - PMC [pmc.ncbi.nlm.nih.gov]
• 2. C16:1 Ceramide-d7 (d18:1-d7/16:1) Avanti Research™ - A Croda Brand | 1942907-49-4 [sigmaaldrich.com]
• 3. lcms.cz [lcms.cz]
• 4. Defining the Ceramide Composition of Bovine and Human Milk Gangliosides by Direct Infusion ESI-CID Tandem Mass Spectrometry of Native and Permethylated Molecular Species - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Ceramide Quantification with C16:1 Ceramide-d7

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using C16:1 Ceramide-d7 as an internal standard for ceramide quantification.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am observing a low or no signal for my C16:1 Ceramide-d7 internal standard. What are the possible causes and solutions?

A1: Low or no signal from the internal standard is a critical issue that can compromise the entire experiment. Here are the common causes and troubleshooting steps:

• Incomplete Dissolution of the Standard: C16:1 Ceramide-d7, like other lipids, can be challenging to dissolve completely.

  • Solution: Ensure the standard is completely dissolved in an appropriate organic solvent, such as ethanol (B145695) or a chloroform (B151607):methanol mixture, before spiking it into your samples. Sonication can aid in dissolution.

• Degradation of the Standard: Improper storage or handling can lead to the degradation of the deuterated standard.

  • Solution: Store the C16:1 Ceramide-d7 stock solution at -20°C or lower in a tightly sealed glass vial to prevent degradation. Avoid repeated freeze-thaw cycles.

• Inefficient Lipid Extraction: The extraction method may not be optimal for recovering ceramides (B1148491).

  • Solution: Optimize your lipid extraction protocol. A common and effective method is the Bligh and Dyer extraction using a chloroform:methanol mixture. Ensure the correct solvent ratios and thorough vortexing to maximize lipid recovery. For complex matrices, a multi-step extraction or the use of solid-phase extraction (SPE) might be necessary to remove interfering substances.[1][2]

• Ion Suppression in the Mass Spectrometer: Co-eluting matrix components can suppress the ionization of C16:1 Ceramide-d7.

  • Solution: Improve sample cleanup to remove interfering compounds.[1] This can be achieved by optimizing the liquid-liquid extraction, using SPE, or employing phospholipid depletion techniques.[1] Additionally, adjusting the chromatographic gradient can help separate the internal standard from interfering matrix components.

Q2: My results show high variability between replicate samples. What could be the reason?

A2: High variability in replicate samples can stem from several factors throughout the experimental workflow:

• Inconsistent Sample Homogenization: Incomplete or inconsistent homogenization of tissue or cell samples can lead to variable lipid extraction efficiency.

  • Solution: Standardize your homogenization procedure. Ensure that the tissue is thoroughly disrupted using methods like sonication or bead beating.

• Pipetting Errors: The viscosity of organic solvents can lead to inaccuracies in pipetting.

  • Solution: Use positive displacement pipettes for accurate handling of viscous organic solvents.

• Incomplete Phase Separation: During liquid-liquid extraction, incomplete separation of the organic and aqueous phases can lead to inconsistent recovery of lipids.

  • Solution: Ensure complete phase separation by allowing sufficient centrifugation time and carefully collecting the lower organic phase without disturbing the interface.

• Inconsistent Drying of Lipid Extract: Inconsistent drying of the lipid extract before reconstitution can affect the final concentration.

  • Solution: Dry the lipid extracts under a gentle stream of nitrogen until just dry. Avoid overdrying, as this can make the lipid pellet difficult to redissolve.

Q3: I'm observing poor peak shape (e.g., tailing, splitting) for my C16:1 Ceramide-d7 and endogenous ceramides. How can I improve this?

A3: Poor peak shape in liquid chromatography can be attributed to several factors:

• Column Contamination: Buildup of matrix components on the analytical column can lead to peak distortion.

  • Solution: Use a guard column and ensure adequate sample cleanup to protect the analytical column. Regularly flush the column according to the manufacturer's instructions.

• Inappropriate Injection Solvent: Injecting the sample in a solvent significantly stronger than the initial mobile phase can cause peak fronting or splitting.

  • Solution: Reconstitute the dried lipid extract in a solvent that is of similar or weaker strength than the initial mobile phase.[2]

• Secondary Interactions with the Column: Ceramides can exhibit secondary interactions with the stationary phase, leading to peak tailing.

  • Solution: Optimize the mobile phase composition. The addition of a small amount of a modifier like formic acid or ammonium (B1175870) formate (B1220265) can help improve peak shape.

Quantitative Data Summary

The following tables summarize typical quantitative parameters for ceramide analysis using LC-MS/MS with a deuterated internal standard. These values can serve as a benchmark for your experiments.

Parameter	C22:0 Ceramide	C24:0 Ceramide	Reference
Linear Dynamic Range	0.02-4 µg/ml	0.08-16 µg/ml	[3]
Lower Limit of Quantification (LLOQ)	0.02 µg/ml	0.08 µg/ml	[3]
Absolute Recovery from Plasma	109%	114%	[3]

Ceramide Species	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
C14 Ceramide	5 pg/ml	10 pg/ml	[4]
C16 Ceramide	10 pg/ml	25 pg/ml	[4]
C18 Ceramide	20 pg/ml	50 pg/ml	[4]
C18:1 Ceramide	15 pg/ml	40 pg/ml	[4]
C20 Ceramide	10 pg/ml	25 pg/ml	[4]
C24 Ceramide	25 pg/ml	50 pg/ml	[4]
C24:1 Ceramide	20 pg/ml	50 pg/ml	[4]

Experimental Protocols

Detailed Methodology for Ceramide Quantification in Plasma using LC-MS/MS

This protocol provides a step-by-step guide for the extraction and quantification of ceramides from plasma samples using C16:1 Ceramide-d7 as an internal standard.

1. Materials and Reagents:

• Chloroform (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic acid

• Ammonium formate

• Ceramide standards (including the endogenous ceramides of interest)

• C16:1 Ceramide-d7 internal standard

2. Sample Preparation and Lipid Extraction (Bligh and Dyer Method):

• Thaw plasma samples on ice.

• In a glass tube, add 50 µL of plasma.

• Spike the sample with a known amount of C16:1 Ceramide-d7 internal standard solution.

• Add 2 mL of an ice-cold chloroform:methanol (1:2, v/v) mixture.

• Vortex thoroughly for 1 minute.

• Add 0.5 mL of chloroform and vortex for 30 seconds.

• Add 0.5 mL of water to induce phase separation and vortex for 30 seconds.

• Centrifuge at 1,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase into a new glass tube.

• To maximize recovery, add another 1 mL of chloroform to the remaining aqueous and protein layers, vortex, centrifuge, and pool the lower organic phase with the first extract.

• Dry the pooled organic phase under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for ceramide separation.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

• Mobile Phase B: Acetonitrile:Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A gradient elution from a lower to a higher percentage of mobile phase B is used to separate the different ceramide species.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for the sensitive and specific detection of the precursor and product ions of each ceramide species and the internal standard.

4. Data Analysis:

• Generate a calibration curve using a series of known concentrations of ceramide standards spiked with a constant concentration of the C16:1 Ceramide-d7 internal standard.

• Quantify the endogenous ceramides in the samples by comparing the peak area ratios of the analyte to the internal standard against the calibration curve.

Visualizations

Caption: Experimental workflow for ceramide quantification.

Caption: Troubleshooting low internal standard signal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC-MS/MS for Ceramide Analysis

This guide provides researchers, scientists, and drug development professionals with detailed protocols, frequently asked questions (FAQs), and troubleshooting advice for the detection and quantification of C16:1 Ceramide-d7 and related endogenous ceramides (B1148491) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is the role of C16:1 Ceramide-d7 in my experiment?

C16:1 Ceramide-d7 is a stable isotope-labeled (SIL) internal standard (IS).[1] Its chemical structure is nearly identical to the endogenous C16:1 Ceramide, but it is heavier due to the inclusion of seven deuterium (B1214612) atoms.

The primary roles of a SIL-IS are:

• Correction for Sample Loss: It is added at the very beginning of sample preparation to account for any loss of the analyte during extraction and handling steps.[2]

• Correction for Matrix Effects: Biological samples are complex and contain many molecules that can interfere with the ionization of the target analyte in the mass spectrometer source.[2][3] This phenomenon, known as ion suppression or enhancement, can lead to inaccurate quantification. Since the SIL-IS is affected by these matrix effects in the same way as the endogenous analyte, the ratio of the analyte to the IS provides a much more accurate and reproducible measurement.[2]

Q2: What are the typical starting parameters for detecting C16:1 Ceramide-d7 and its endogenous counterpart on a tandem mass spectrometer?

Ceramides are effectively ionized using electrospray ionization (ESI) in positive mode.[4][5] The analysis is performed in Multiple Reaction Monitoring (MRM) mode for maximum sensitivity and specificity.[6]

Below are typical starting parameters. Note that these values, especially Collision Energy (CE), should be optimized for your specific instrument.

Analyte	Precursor Ion (Q1) [M+H]⁺	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (eV)
C16:1 Ceramide (Endogenous)	520.5	264.3	50-100	25-35
C16:1 Ceramide-d7 (IS)	527.5	271.3	50-100	25-35
C16:0 Ceramide (Endogenous)	522.5	264.3	50-100	25-35
C16:0 Ceramide-d7 (IS)	529.5	271.3	50-100	25-35

• Ion Source Parameters (Typical Starting Points):

  • Ionization Mode: ESI Positive[4]

  • Capillary Voltage: 2.5 - 3.0 kV[5]

  • Source Temperature: 120 - 150 °C[5]

  • Desolvation Temperature: 500 - 600 °C[5]

  • Cone Gas Flow: 150 L/hr[4]

  • Desolvation Gas Flow: 1000 L/hr[4]

Q3: Which LC column and mobile phases are recommended for ceramide separation?

Reversed-phase chromatography is the standard for separating ceramide species.[6][7] A C8 or C18 column is highly effective.

• Recommended Column: A column with a C18 stationary phase is a robust choice (e.g., Waters ACQUITY BEH C18, 2.1 x 100 mm, 1.7 µm particle size).[8]

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid.[8]

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid.[8]

• Flow Rate: 0.3 - 0.6 mL/min.[4][6]

• Column Temperature: 45 °C.[4]

An example gradient is provided below. This gradient should be optimized based on your specific column dimensions and ceramide species of interest.

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	0.4	60.0	40.0	Initial
2.0	0.4	50.0	50.0	6
12.0	0.4	1.0	99.0	6
15.0	0.4	1.0	99.0	6
15.1	0.4	60.0	40.0	6
20.0	0.4	60.0	40.0	6

Experimental Protocol: Lipid Extraction from Plasma/Serum

This protocol describes a liquid-liquid extraction (LLE) method using methyl tert-butyl ether (MTBE), which is effective for extracting a broad range of lipids, including ceramides.[8][9]

Materials:

• Plasma or Serum Samples

• C16:1 Ceramide-d7 Internal Standard (in an appropriate solvent like methanol)

• Methanol (LC-MS Grade), pre-chilled on ice

• MTBE (HPLC Grade)

• Ultrapure Water or PBS

• Microcentrifuge tubes (1.5 or 2.0 mL)

• Centrifuge capable of 14,000 x g and 4 °C

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Sample Thawing: Thaw frozen plasma/serum samples on ice.

• Aliquoting: In a clean microcentrifuge tube, add 50 µL of your plasma/serum sample.

• Internal Standard Spiking: Add a known amount of your C16:1 Ceramide-d7 internal standard solution directly to the plasma. This step is critical and should be done before adding any extraction solvents.[2]

• Solvent Addition: Add 225 µL of ice-cold Methanol to the sample. Vortex briefly to mix.[9]

• Extraction: Add 750 µL of MTBE. Vortex vigorously for 1 minute.[9]

• Incubation: Place the samples on a shaker or vortexer at a low setting for 15 minutes at 4 °C to ensure thorough extraction.

• Phase Separation: Add 188 µL of ultrapure water to induce phase separation. Vortex for 20 seconds.[9]

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4 °C.[9] You will observe two distinct layers: an upper organic layer (containing lipids) and a lower aqueous layer, with a protein pellet at the bottom.

• Collection: Carefully collect the upper organic layer using a pipette and transfer it to a new clean tube. Be cautious not to disturb the protein pellet.

• Evaporation: Dry the collected organic phase to complete dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of the initial LC mobile phase (e.g., 60% Mobile Phase A / 40% Mobile Phase B). Vortex for 20 seconds and centrifuge at high speed for 3 minutes to pellet any insoluble material.[9]

• Transfer: Transfer the clear supernatant to an LC-MS vial with an insert for analysis.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. benchchem.com [benchchem.com]
• 3. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 4. lcms.cz [lcms.cz]
• 5. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 6. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. lcms.cz [lcms.cz]
• 9. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]

Technical Support Center: Matrix Effects in Ceramide Analysis using C16:1 Ceramide-d7

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantitative analysis of ceramides (B1148491) using C16:1 Ceramide-d7 as an internal standard.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact ceramide analysis?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, in this case, ceramides, due to the presence of co-eluting compounds from the sample matrix. This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of your quantitative analysis. In lipidomics, phospholipids (B1166683) are a major contributor to matrix effects, especially in electrospray ionization (ESI).

Q2: Why is a deuterated internal standard like C16:1 Ceramide-d7 used?

A2: A deuterated internal standard is a version of the analyte where several hydrogen atoms have been replaced by deuterium (B1214612) atoms. C16:1 Ceramide-d7 is chemically almost identical to endogenous C16:1 Ceramide and is expected to behave similarly during sample preparation and chromatographic separation. By adding a known amount of C16:1 Ceramide-d7 to your samples, you can normalize for variations in extraction recovery and compensate for matrix effects, leading to more accurate and precise quantification of the endogenous ceramide.

Q3: Can C16:1 Ceramide-d7 be used to quantify other ceramides besides C16:1 Ceramide?

A3: While C16:1 Ceramide-d7 is the ideal internal standard for C16:1 Ceramide, its use for other ceramide species should be carefully validated. The assumption is that structurally similar ceramides will have similar extraction efficiencies and ionization responses. However, differences in acyl chain length and saturation can affect chromatographic retention and ionization efficiency. For the most accurate quantification, it is best to use a corresponding deuterated internal standard for each ceramide species being measured.

Q4: What are the common sources of matrix effects in biological samples for ceramide analysis?

A4: The most common sources of matrix effects in biological samples such as plasma, serum, and tissue homogenates are:

• Phospholipids: These are highly abundant in biological membranes and can co-extract with ceramides, causing significant ion suppression in ESI-MS.

• Salts: High concentrations of salts from buffers or the biological matrix itself can interfere with the ionization process.

• Other lipids: Triglycerides and cholesterol esters, while less polar than phospholipids, can also contribute to matrix effects if present in high concentrations.

Troubleshooting Guide

Issue 1: Poor Peak Shape, Low Signal Intensity, or High Variability in Results

This is often a primary indication of significant matrix effects.

Initial Diagnostic Steps:

• Post-Extraction Spike Analysis:

  • Objective: To determine the presence and extent of matrix effects.

  • Procedure:

    • Prepare three sets of samples:

      • Set A (Neat Solution): Analyte and internal standard in a clean solvent.

      • Set B (Pre-Extraction Spike): Blank matrix spiked with the analyte and internal standard before extraction.

      • Set C (Post-Extraction Spike): Blank matrix extract spiked with the analyte and internal standard after the extraction process.

    • Analyze all three sets by LC-MS/MS.

    • Calculate Matrix Effect (%): (Peak Area in Set C / Peak Area in Set A) * 100

    • Calculate Recovery (%): (Peak Area in Set B / Peak Area in Set C) * 100

    • Interpretation: A matrix effect value significantly different from 100% indicates ion suppression or enhancement.

Troubleshooting Flowchart:

Caption: A logical workflow for troubleshooting suspected matrix effects.

Mitigation Strategies:

• Sample Preparation: The most effective way to combat matrix effects is to remove interfering components before analysis.

  • Liquid-Liquid Extraction (LLE): Methods like the Folch or Matyash extraction use a biphasic solvent system to partition lipids from more polar matrix components.

  • Solid-Phase Extraction (SPE): SPE can provide a more selective cleanup by retaining ceramides on a solid sorbent while washing away interfering substances.

  • Protein Precipitation (PPT): While quick and easy, PPT is the least selective method and often results in significant matrix effects as it does not effectively remove phospholipids.[1]

• Chromatographic Separation: Improving the separation between ceramides and matrix components can significantly reduce ion suppression.

  • Gradient Optimization: Adjust the mobile phase gradient to increase the resolution between your analytes and interfering peaks.

  • Column Chemistry: Consider using a different column chemistry (e.g., C18, C8, HILIC) that provides better selectivity for ceramides from the matrix.

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components. However, ensure that the ceramide concentration remains above the limit of quantification (LOQ).

Issue 2: Inaccurate Quantification Despite Using an Internal Standard

Potential Cause: Isotopic Interference (Crosstalk)

This can occur if the signal from the naturally occurring isotopes of the endogenous C16:1 Ceramide overlaps with the signal of the C16:1 Ceramide-d7 internal standard.

Diagnostic Steps:

• Analyze a High Concentration Standard of Unlabeled C16:1 Ceramide: Prepare a sample containing a high concentration of unlabeled C16:1 Ceramide (with no internal standard).

• Monitor the Internal Standard's MRM Transition: Acquire data and monitor the MRM transition specific to C16:1 Ceramide-d7.

• Observe for a Peak: If a peak is detected at the retention time of C16:1 Ceramide, this confirms isotopic crosstalk.

Mitigation Strategies:

• Correction Factor: A correction factor can be calculated from the analysis of the unlabeled standard and applied to subsequent calculations.

• Higher Resolution Mass Spectrometry: Using a high-resolution mass spectrometer can help to resolve the isotopic peak of the endogenous analyte from the internal standard.

• Alternative Internal Standard: If crosstalk is severe, consider using an internal standard with a larger mass difference (e.g., a ¹³C-labeled standard).

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (Modified Folch Method) from Plasma/Serum

• To 100 µL of plasma or serum in a glass tube, add 10 µL of C16:1 Ceramide-d7 internal standard solution.

• Add 2 mL of a cold (4°C) chloroform:methanol (B129727) (2:1, v/v) solution.

• Vortex vigorously for 2 minutes.

• Add 400 µL of 0.9% NaCl solution and vortex for another 30 seconds.

• Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase containing the lipids.

• Dry the extract under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Ceramide Purification

This protocol is a general guideline and should be optimized for your specific application.

• Conditioning: Condition a silica-based SPE cartridge by passing 1 mL of methanol followed by 1 mL of the initial mobile phase.

• Loading: Load the reconstituted lipid extract (from LLE or another extraction method) onto the SPE cartridge.

• Washing: Wash the cartridge with a non-polar solvent (e.g., hexane) to remove neutral lipids like triglycerides and cholesterol esters.

• Elution: Elute the ceramides with a more polar solvent mixture (e.g., chloroform:methanol, 9:1, v/v).

• Drying and Reconstitution: Dry the eluted fraction under nitrogen and reconstitute in the initial mobile phase for analysis.

Protocol 3: LC-MS/MS Analysis of Ceramides

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is commonly used.

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A typical gradient would start at a lower percentage of mobile phase B, ramping up to a high percentage to elute the ceramides, followed by a re-equilibration step.

• Mass Spectrometry: Use electrospray ionization in positive ion mode (ESI+). Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring - MRM) for each ceramide and the internal standard.

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Ceramide Analysis

Performance Metric	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Recovery	Variable, often lower for some species	Good to Excellent (85-105%)	Excellent (>90%)
Matrix Effect	High	Moderate	Low to Moderate
Selectivity	Low	Moderate	High
Throughput	High	Low to Moderate	Moderate
Cost per Sample	Low	Low	High

Note: The values presented are generalized from lipidomics literature. Specific performance will depend on the biological matrix and the exact protocol used.

Visualizations

Ceramide Biosynthesis and Signaling Pathways

Caption: Overview of ceramide synthesis and its role in key signaling pathways.

Experimental Workflow for Ceramide Analysis

Caption: A typical experimental workflow for the analysis of ceramides.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Overcoming Ion Suppression in Lipidomics with Deuterated Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address ion suppression in their lipidomics experiments using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a problem in lipidomics?

Ion suppression is a phenomenon in mass spectrometry where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix (e.g., salts, proteins, and other lipids).[1][2][3] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of quantitative analyses.[1][2][4] In lipidomics, phospholipids (B1166683) are a major contributor to ion suppression, particularly in electrospray ionization (ESI).[4][5][6]

Q2: How do deuterated internal standards (D-IS) help in overcoming ion suppression?

Deuterated internal standards are stable isotope-labeled versions of the analytes of interest and are considered the "gold standard" for quantitative LC-MS analysis.[2] The key principle is that a D-IS has nearly identical physicochemical properties to its non-labeled counterpart.[2][7] This means it will co-elute and experience the same degree of ion suppression.[2] By measuring the ratio of the analyte signal to the D-IS signal, variations in signal intensity due to ion suppression can be normalized, leading to more accurate and precise quantification.[2]

Q3: Can a deuterated internal standard fail to correct for ion suppression?

Yes, under certain circumstances, a D-IS may not perfectly compensate for ion suppression.[2] This is often due to a phenomenon known as "differential matrix effects."[2] The primary cause is a slight chromatographic shift between the analyte and the D-IS. The substitution of hydrogen with the heavier deuterium (B1214612) isotope can alter the molecule's properties, sometimes causing it to elute slightly earlier or later.[2] If the analyte and D-IS elute into regions with different matrix components, they will experience different degrees of ion suppression, leading to inaccurate quantification.[2]

Q4: How can I determine if my lipid analysis is affected by ion suppression?

There are two main experimental approaches to assess matrix effects: a qualitative post-column infusion experiment and a quantitative post-extraction spike experiment.[3][8][9] The post-column infusion experiment helps identify the retention time regions where ion suppression occurs.[3][8][10] The post-extraction spike experiment quantifies the extent of ion suppression or enhancement.[3][5][8]

Troubleshooting Guides

Problem: Poor reproducibility and accuracy in lipid quantification despite using a deuterated internal standard.

This issue often points towards differential matrix effects where the analyte and the internal standard are not experiencing the same level of ion suppression.

Troubleshooting Workflow:

References

• 1. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Ion-Suppression & Phospholipid Contamination [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

C16:1 Ceramide-d7 stability and storage conditions

This technical support center provides guidance on the stability, storage, and handling of C16:1 Ceramide-d7. It includes frequently asked questions, troubleshooting advice, and detailed experimental protocols for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for C16:1 Ceramide-d7?

For optimal stability, C16:1 Ceramide-d7 should be stored at -20°C.[1][2][3] When stored correctly, the product is stable for at least one year.[3][4] It is available as a powder or in a solution.[1][5]

Q2: How should I handle the product upon receipt?

C16:1 Ceramide-d7 is typically shipped on dry ice.[1][2] Upon receipt, it is crucial to allow the vial to equilibrate to room temperature before opening. This prevents condensation of atmospheric moisture onto the cold product, which could lead to hydrolysis.[6]

Q3: What is the best way to store C16:1 Ceramide-d7 after opening?

If you have the powder form, it is recommended to dissolve the entire contents in a suitable organic solvent to a known concentration. Unsaturated lipids like C16:1 Ceramide-d7 are susceptible to oxidation and are more stable in solution than as a powder.[6] Store the resulting solution in a tightly sealed glass vial with a Teflon-lined cap at -20°C.[6]

Q4: What solvents are suitable for dissolving C16:1 Ceramide-d7?

C16:1 Ceramide-d7 is soluble in organic solvents such as ethanol, methanol, and a mixture of chloroform (B151607) and methanol. For quantitative applications, it is often provided in a chloroform:methanol (2:1, v/v) solution at a concentration of 1 mg/mL.

Q5: How many freeze-thaw cycles can I subject the C16:1 Ceramide-d7 solution to?

To maintain the integrity of the standard, it is best to minimize freeze-thaw cycles.[6] Aliquoting the stock solution into smaller, single-use vials is highly recommended. This practice avoids the need to thaw and re-freeze the main stock, thereby preserving its stability.

Q6: What are the primary factors that can cause degradation of C16:1 Ceramide-d7?

Several factors can lead to the degradation of ceramides (B1148491), including:

• Temperature: Elevated temperatures can accelerate degradation.[6]

• Light: Exposure to light can potentially lead to photo-oxidation, especially for unsaturated lipids.[6]

• Air/Oxygen: The double bond in the C16:1 fatty acyl chain is susceptible to oxidation upon exposure to air.[6]

• Extreme pH: Highly acidic or alkaline conditions can catalyze the hydrolysis of the amide bond, breaking the ceramide down into its constituent sphingosine (B13886) and fatty acid.[5][7]

Stability and Storage Conditions Summary

Parameter	Recommendation	Rationale
Storage Temperature	-20°C[1][2][3]	To minimize chemical degradation and maintain long-term stability.
Physical Form for Storage	In a suitable organic solvent[6]	Unsaturated lipids are more stable in solution, reducing the risk of oxidation and hydrolysis.[6]
Container	Glass vial with a Teflon-lined cap[6]	To prevent contamination and ensure an inert storage environment.
Light Exposure	Store in the dark (e.g., in a freezer)	To prevent photo-oxidation of the unsaturated fatty acyl chain.[6]
Atmosphere	Purge with an inert gas (e.g., argon or nitrogen) before sealing[6]	To displace oxygen and prevent oxidation.
Freeze-Thaw Cycles	Minimize by aliquoting into single-use vials[6]	Repeated temperature fluctuations can accelerate degradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Poor signal intensity in mass spectrometry	Degradation of the standard: The ceramide may have been improperly stored or handled, leading to oxidation or hydrolysis.[6]	- Ensure the standard was stored at -20°C in a tightly sealed vial. - For unsaturated lipids like C16:1 Ceramide-d7, confirm it was stored as a solution and not as a powder.[6] - Avoid repeated freeze-thaw cycles.[6] - Prepare a fresh dilution from a new aliquot or vial.
Incomplete solubilization: The standard may not be fully dissolved in the chosen solvent.	- Gently vortex or sonicate the solution to aid dissolution. Be cautious with sonication for unsaturated lipids as it can generate heat. - Ensure the solvent is appropriate for ceramides (e.g., ethanol, methanol, chloroform:methanol).
Unexpected peaks or mass shifts in mass spectrometry	Contamination: Impurities may have been introduced from storage containers, solvents, or handling equipment.	- Use high-purity solvents. - Always use glass containers with Teflon-lined caps (B75204) for storage.[6] - Use glass or stainless steel pipettes for transferring organic solutions. - Ensure all glassware is thoroughly cleaned.
Degradation products: The observed peaks could be due to the hydrolysis of the ceramide into sphingosine and the C16:1 fatty acid, or oxidation products.	- Analyze the mass spectrum for masses corresponding to potential degradation products. - Perform a stability study to assess the rate of degradation under your experimental conditions.
Inconsistent quantification results	Inaccurate concentration of the standard solution: This could be due to solvent evaporation or improper initial preparation.	- Ensure vials are tightly sealed to prevent solvent evaporation. - When preparing stock solutions, carefully measure the volume of solvent added. - Prepare a fresh stock solution from a new vial of the standard.
Adsorption to surfaces: Lipids can adsorb to plastic surfaces, leading to a decrease in the effective concentration.	- Use glass or polypropylene (B1209903) vials and pipette tips designed for low protein/lipid binding.

Experimental Protocols

Protocol 1: Preparation of C16:1 Ceramide-d7 Stock Solution

This protocol describes the preparation of a stock solution from a powdered form of the standard.

Materials:

• C16:1 Ceramide-d7 (powder)

• High-purity organic solvent (e.g., ethanol, methanol, or chloroform:methanol 2:1 v/v)

• Glass vial with a Teflon-lined cap

• Glass syringe or pipette

• Vortex mixer or sonicator

• Inert gas (argon or nitrogen), if available

Procedure:

• Remove the vial containing the powdered C16:1 Ceramide-d7 from the -20°C freezer.

• Place the vial in a desiccator at room temperature and allow it to warm up completely (typically 30-60 minutes). This crucial step prevents moisture condensation.[6]

• Once at room temperature, carefully open the vial.

• Using a clean glass syringe or pipette, add the calculated volume of the appropriate organic solvent to achieve the desired stock concentration (e.g., 1 mg/mL).

• Tightly cap the vial and vortex or gently sonicate until the lipid is completely dissolved. A clear solution with no visible particulates should be obtained.

• (Recommended) If possible, flush the headspace of the vial with a gentle stream of argon or nitrogen before tightly sealing the cap. This displaces oxygen and minimizes the risk of oxidation.[6]

• Clearly label the vial with the name of the standard, concentration, solvent, and date of preparation.

• Store the stock solution at -20°C.

Protocol 2: Stability Testing of C16:1 Ceramide-d7 by LC-MS/MS

This protocol outlines a general method to assess the stability of a C16:1 Ceramide-d7 solution under specific conditions (e.g., storage at different temperatures, exposure to light).

Materials:

• C16:1 Ceramide-d7 stock solution

• LC-MS/MS system

• Appropriate LC column (e.g., C18)

• Mobile phases (e.g., a gradient of water with formic acid and acetonitrile/isopropanol with formic acid)

• Autosampler vials

Procedure:

• Initial Analysis (Time Zero):

  • Prepare a working solution of C16:1 Ceramide-d7 by diluting the stock solution to a suitable concentration for LC-MS/MS analysis.

  • Inject the working solution into the LC-MS/MS system and acquire the data. This will serve as the baseline (T=0) measurement. Record the peak area of the parent ion.

• Sample Incubation:

  • Aliquot the working solution into several autosampler vials.

  • Expose these vials to the desired stress conditions (e.g., place them in incubators at different temperatures: 4°C, room temperature, 37°C; or expose them to light).

• Time-Point Analysis:

  • At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), retrieve a vial from each stress condition.

  • Analyze the samples by LC-MS/MS using the same method as the initial analysis. Record the peak area of the C16:1 Ceramide-d7 parent ion.

• Data Analysis:

  • Compare the peak area of C16:1 Ceramide-d7 at each time point and condition to the initial (T=0) peak area.

  • Calculate the percentage of the remaining C16:1 Ceramide-d7 at each time point.

  • A significant decrease in the peak area over time indicates degradation of the standard under that specific condition.

  • Optionally, monitor for the appearance of expected degradation products, such as the corresponding sphingosine and fatty acid.

Visualizations

Caption: Workflow for assessing the stability of C16:1 Ceramide-d7.

Caption: Key factors influencing the degradation of C16:1 Ceramide-d7.

Caption: Decision tree for troubleshooting low signal intensity.

References

• 1. Synthesis and degradation pathways, functions, and pathology of ceramides and epidermal acylceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]
• 3. Ceramide - Wikipedia [en.wikipedia.org]
• 4. Ceramide Metabolism: Structure, Functions, and Analysis - Creative Proteomics [creative-proteomics.com]
• 5. greencosmetic.science [greencosmetic.science]
• 6. How Ceramide Analysis Helps in Skincare Product Development - Creative Proteomics [creative-proteomics.com]
• 7. formulatorhub.com [formulatorhub.com]

Improving peak shape and resolution for C16:1 Ceramide-d7

Welcome to the technical support center for the analysis of C16:1 Ceramide-d7. This resource provides detailed troubleshooting guides and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their experimental results, focusing on improving chromatographic peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: What is C16:1 Ceramide-d7 and why is it used as an internal standard?

A1: C16:1 Ceramide-d7 is a deuterated form of C16:1 Ceramide. The inclusion of seven deuterium (B1214612) atoms increases its mass by seven units compared to its non-deuterated counterpart. This mass shift allows it to be distinguished by a mass spectrometer while maintaining nearly identical chemical and chromatographic properties. It is used as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) assays to enable accurate quantification of the endogenous (naturally occurring) C16:1 Ceramide in biological samples.[1][2] The IS helps to correct for variations in sample preparation, injection volume, and instrument response.

Q2: Which ionization mode is best for detecting C16:1 Ceramide-d7 in mass spectrometry?

A2: Electrospray ionization (ESI) in the positive ion mode is most commonly recommended for ceramide analysis.[3][4] This technique typically generates protonated molecules ([M+H]+), which provides high sensitivity and simple spectra for quantification.[4] While negative ion mode can also be used, positive mode ESI generally offers better sensitivity for this class of lipids.[5]

Q3: What type of liquid chromatography column is most suitable for C16:1 Ceramide-d7 analysis?

A3: Reversed-phase high-performance liquid chromatography (RP-HPLC) is the most common method for separating ceramides (B1148491).[2][6] C18 columns are widely used and provide good retention and separation for these hydrophobic molecules.[7] Other stationary phases like diphenyl columns have also been successfully employed.[3] For separating different ceramide subclasses, normal-phase liquid chromatography (NPLC) can be an effective alternative.[8]

Q4: Why is it critical to use high-purity solvents and additives for the mobile phase?

A4: Using high-purity, LC-MS grade solvents and additives is crucial to avoid contamination that can interfere with the analysis. Impurities from solvents, plasticizers leaching from containers, or other sources can introduce background noise, cause ion suppression, and appear as "ghost peaks" in the chromatogram, compromising the accuracy and sensitivity of the assay.[9][10][11]

Troubleshooting Guide: Peak Shape and Resolution Issues

This guide addresses common chromatographic problems encountered during the analysis of C16:1 Ceramide-d7 and provides systematic solutions.

Issue 1: Peak Tailing

Q: My C16:1 Ceramide-d7 peak is showing significant tailing. What are the potential causes and how can I fix it?

A: Peak tailing, where the latter half of the peak is broader than the front half, is a common issue that can compromise resolution and integration accuracy.[10] It typically results from unwanted secondary interactions within the analytical system or issues with the column itself.

Potential Causes & Solutions:

• Secondary Silanol (B1196071) Interactions: Residual silanol groups on the silica-based column packing can interact with the polar head group of the ceramide, causing tailing.

  • Solution 1: Mobile Phase Modification: Add a small concentration of an acid, like formic acid (0.1-0.2%), to the mobile phase.[4][12] The acid protonates the silanol groups, reducing their ability to interact with the analyte.

  • Solution 2: Use an End-Capped Column: Employ a column where the residual silanols have been chemically deactivated ("end-capped").[13] This minimizes the potential for secondary interactions.

  • Solution 3: Adjust Buffer Concentration: Ensure the mobile phase buffer (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate) has sufficient capacity, typically between 5-10 mM, to maintain a stable pH and mask silanol activity.[3][14][15]

• Column Contamination or Damage: Accumulation of contaminants from the sample matrix on the column inlet frit or a void in the packing bed can distort the peak shape.[13][14]

  • Solution 1: Use a Guard Column: Install a guard column before the analytical column to trap contaminants and protect the primary column.

  • Solution 2: Improve Sample Preparation: Incorporate additional cleanup steps in your sample preparation protocol to remove matrix components like phospholipids (B1166683) that can build up on the column.[9]

  • Solution 3: Column Washing/Replacement: If contamination is suspected, wash the column with a strong solvent. If the problem persists, the column may be permanently damaged and should be replaced.[14]

Troubleshooting Workflow for Peak Tailing

The following diagram outlines a logical workflow for diagnosing and resolving peak tailing issues.

Caption: A decision tree for troubleshooting peak tailing.

Issue 2: Peak Fronting

Q: My peak for C16:1 Ceramide-d7 looks like a shark fin (peak fronting). What causes this and how do I fix it?

A: Peak fronting, the inverse of tailing, is almost always caused by column overload or poor solubility of the analyte in the injection solvent.[10][16]

Potential Causes & Solutions:

• Column Overload: Injecting too much analyte mass onto the column saturates the stationary phase, causing molecules to travel through the column unretained, which leads to fronting.[16]

  • Solution: Dilute the sample and re-inject. A 1-to-10 dilution is often a good starting point to see if the peak shape improves.[16]

• Sample/Solvent Mismatch: If the sample is dissolved in a solvent that is much stronger than the initial mobile phase, the analyte band can become distorted upon injection.

  • Solution: Ensure the final sample solvent is as close in composition as possible to the initial mobile phase conditions. If a strong solvent is required for dissolution, minimize the injection volume.

Quantitative Data: Recommended LC-MS Parameters

The following table summarizes typical starting parameters for a reversed-phase LC-MS method for ceramide analysis. Optimization may be required based on your specific instrument and sample type.

Parameter	Recommendation	Rationale
Column	C18 or Diphenyl (e.g., 50 x 2.1 mm, <3 µm)	Provides good hydrophobic retention for ceramides.[3]
Mobile Phase A	Water + 0.1-0.2% Formic Acid + 5-10 mM Ammonium Formate	Acidifies mobile phase to improve peak shape and formate salt aids in ionization.[3][4][17]
Mobile Phase B	Acetonitrile/Isopropanol (B130326) (e.g., 90:10 or 60:40) + 0.1-0.2% Formic Acid	Strong organic solvents to elute hydrophobic ceramides.[4][17]
Flow Rate	0.3 - 0.8 mL/min	Dependent on column dimensions.[3][8]
Column Temp.	45 - 65 °C	Higher temperatures can improve peak shape and reduce viscosity.[17]
Injection Vol.	1 - 10 µL	Keep as low as possible to maintain good peak shape.
Ionization Mode	ESI Positive	Provides sensitive detection of [M+H]+ ions.[3]
MS Detection	SIM or MRM	Enhances sensitivity and selectivity for quantification.[2][7]

Issue 3: Poor Resolution or Broad Peaks

Q: My C16:1 Ceramide-d7 peak is very broad, and I have poor resolution from other components. What should I investigate?

A: Broad peaks lead to decreased sensitivity (lower peak height) and poor resolution. The causes can range from the injection process to issues within the column or system.

Potential Causes & Solutions:

• Large Injection Volume / Strong Injection Solvent: As with peak fronting, injecting a large volume of sample, especially in a solvent stronger than the mobile phase, can cause band broadening.

  • Solution: Reduce the injection volume and/or reconstitute the sample in a weaker solvent that matches the initial mobile phase.

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause the analyte band to spread out, resulting in broader peaks.

  • Solution: Use tubing with the smallest possible internal diameter and shortest possible length suitable for your system pressure. Ensure all fittings are properly connected to avoid dead volume.

• Sub-optimal Gradient: An elution gradient that is too slow or too fast can affect peak width and resolution.

  • Solution: Optimize the gradient slope. A steeper gradient will result in sharper but potentially less resolved peaks. A shallower gradient can improve resolution but may lead to broader peaks. Experiment to find the optimal balance.

• Column Degradation: Over time, the efficiency of an HPLC column degrades, leading to broader peaks.

  • Solution: If other factors have been ruled out, replace the analytical column with a new one of the same type.[14]

Experimental Protocols & Methodologies

Protocol 1: Sample Preparation from Plasma/Serum via Protein Precipitation

This protocol is a common method for extracting ceramides from plasma or serum.[1]

• Aliquoting: Aliquot 50 µL of plasma or serum into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the C16:1 Ceramide-d7 internal standard solution to the sample.

• Precipitation: Add 250 µL of ice-cold isopropanol (a 1:5 ratio of plasma to solvent).[1]

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.

• Incubation: Place the samples at -20°C for 10-20 minutes to facilitate complete protein precipitation.[1]

• Centrifugation: Centrifuge the tubes at high speed (e.g., >10,000 x g) for 10 minutes at 4°C.[1]

• Supernatant Transfer: Carefully transfer the clear supernatant, which contains the lipids, to a clean vial for LC-MS analysis.

Sample Preparation Workflow Diagram

Caption: Workflow for ceramide extraction from plasma.

References

• 1. lcms.cz [lcms.cz]
• 2. biorxiv.org [biorxiv.org]
• 3. C18 Ceramide Analysis in Mammalian Cells Employing Reversed-Phase High Performance Liquid Chromatography Tandem Mass Spectrometrya - PMC [pmc.ncbi.nlm.nih.gov]
• 4. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mass spectrometric identification of increased C16 ceramide levels during apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. merckmillipore.com [merckmillipore.com]
• 10. chemtech-us.com [chemtech-us.com]
• 11. chem.uzh.ch [chem.uzh.ch]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. gmpinsiders.com [gmpinsiders.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. ucl.ac.uk [ucl.ac.uk]
• 16. google.com [google.com]
• 17. Optimization of Mobile Phase Modifiers for Fast LC-MS-Based Untargeted Metabolomics and Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for C16:1 Ceramide-d7 Analysis

This guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions for the quantitative analysis of C16:1 Ceramide-d7 and related endogenous ceramides (B1148491) in complex biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What is C16:1 Ceramide-d7 and what is its primary use in analysis? A1: C16:1 Ceramide-d7 is a deuterium-labeled version of C16:1 Ceramide.[1][2] Its primary application is as an internal standard (IS) for quantitative analysis in mass spectrometry-based methods.[1][3] Because it is chemically almost identical to its endogenous (non-labeled) counterpart, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer.[4] This allows for accurate correction of variability that can occur during sample preparation and analysis, ensuring high accuracy and precision.[5]

Q2: What is the gold standard method for quantifying ceramides in biological samples? A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred analytical technique for ceramide analysis.[5][6] This method offers high sensitivity and specificity, enabling the resolution and accurate measurement of different ceramide species, even at low concentrations within complex biological matrices.[6][7]

Q3: How can I identify and mitigate matrix effects in my analysis? A3: Matrix effects, such as ion suppression, occur when components in the biological sample interfere with the ionization of the target analyte, leading to a decreased signal.[4] A common way to assess this is through a post-extraction spike experiment, where you compare the analyte's peak area in a matrix extract to its area in a pure solvent.[4] The most effective way to compensate for matrix effects is by using a stable isotope-labeled internal standard (SIL-IS) like C16:1 Ceramide-d7, which should be added to samples before any preparation steps.[4] Other strategies include improving sample cleanup, diluting the sample, and optimizing chromatographic separation to resolve the analyte from interfering compounds.[4]

Q4: What are the most common sample preparation techniques for ceramide analysis? A4: Common techniques aim to extract lipids and remove interfering substances like proteins and salts. These include:

• Protein Precipitation (PPT): A simple and rapid method often using a cold solvent like isopropanol (B130326).[8]

• Liquid-Liquid Extraction (LLE): Methods like the Bligh and Dyer extraction are frequently used to separate lipids from other cellular components.[7]

• Solid-Phase Extraction (SPE): SPE can be used after an initial extraction to further clean the sample and isolate sphingolipids from more abundant, non-polar lipids.[7]

Q5: What is the typical fragmentation pattern for ceramides in positive ion mode MS/MS? A5: In positive electrospray ionization (ESI+), ceramides are typically protonated to form the [M+H]⁺ ion.[7] During MS/MS fragmentation, a characteristic product ion is generated from the cleavage and dehydration of the sphingoid base.[9] For ceramides with a d18:1 sphingosine (B13886) backbone, this results in a prominent fragment ion at an m/z of 264.4. This transition is often used for selected reaction monitoring (SRM) experiments.[8][10]

Troubleshooting Guide

Problem: I'm observing poor peak shape, peak splitting, or retention time shifts.

• Possible Cause: Matrix components may be interfering with the chromatography or the column may be degrading.

• Solution:

  • Improve Sample Cleanup: Implement a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove interfering lipids and salts.[4][7]

  • Optimize Chromatography: Adjust the gradient of your mobile phase to better separate the ceramide species from matrix components.[4] Ensure the mobile phase contains an appropriate additive, like 0.2% formic acid, to improve peak shape.[7]

  • Check Column Health: Flush the column or replace it if it has reached the end of its lifespan.

Problem: My signal intensity is low or inconsistent (Ion Suppression).

• Possible Cause: Co-eluting compounds from the sample matrix are suppressing the ionization of your analyte.[4]

• Solution:

  • Verify Internal Standard Performance: Ensure your C16:1 Ceramide-d7 internal standard is added to all samples, standards, and quality controls before extraction. Its signal should be stable across runs.

  • Enhance Sample Preparation: Reduce the concentration of interfering components like phospholipids (B1166683) through dedicated cleanup steps (e.g., SPE or LLE).[4]

  • Sample Dilution: Diluting the final extract can reduce the concentration of interfering matrix components, although this is only feasible if the analyte concentration is high enough to remain detectable.[4]

  • Chromatographic Separation: Modify the LC method to maximize the separation between your analyte and the bulk of the matrix components.[4]

Problem: I'm seeing high background noise in my chromatograms.

• Possible Cause: Contamination from solvents, glassware, or the LC-MS system itself.

• Solution:

  • Use High-Purity Solvents: Always use LC-MS grade solvents for your mobile phases and sample preparation.[7]

  • Clean the System: Ensure all tubing, the injection port, and the ion source are clean. Run blank injections of high-purity solvent to identify the source of contamination.

  • Proper Sample Handling: Use clean glassware and pipette tips to avoid introducing contaminants during sample preparation.

Problem: My results have poor reproducibility (high %CV).

• Possible Cause: Inconsistent sample preparation, instrument variability, or improper integration of peaks.

• Solution:

  • Standardize Protocols: Ensure every step of the sample preparation is performed consistently across all samples. Use of automated liquid handlers can improve precision.

  • Use an Internal Standard Correctly: The use of a SIL-IS like C16:1 Ceramide-d7 is critical for correcting variability.[5] Ensure it is added accurately to every sample at the very beginning of the workflow.

  • Check Peak Integration: Manually review the integration of analyte and internal standard peaks to ensure consistency. Poorly integrated peaks, especially at low concentrations, can significantly increase variability.

  • System Suitability: Run quality control (QC) samples throughout the analytical batch to monitor the instrument's performance and ensure it remains stable.

Experimental Protocols & Data

Detailed Experimental Protocol: Ceramide Extraction and LC-MS/MS Analysis

This protocol provides a general framework. Optimization may be required based on the specific biological matrix.

1. Sample Preparation (Protein Precipitation & LLE)

• Homogenization: Homogenize ~20-50 mg of tissue or 50 µL of plasma/serum in a suitable buffer.

• Internal Standard Spiking: Add a known amount of C16:1 Ceramide-d7 working solution to each sample, calibrator, and QC sample.[4][5] A typical concentration might be 50 ng.[7]

• Protein Precipitation: Add 1 mL of cold isopropanol (IPA), vortex vigorously for 1 minute, and incubate at -20°C for 10 minutes to precipitate proteins.[8]

• Centrifugation: Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.[8]

• Supernatant Transfer: Carefully transfer the supernatant containing the lipid extract to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.[4]

• Reconstitution: Reconstitute the dried lipid extract in 100-200 µL of the initial mobile phase (e.g., a 50:50 mixture of Mobile Phase A and B) for LC-MS/MS analysis.[5]

2. LC-MS/MS Analysis

• LC System: A reverse-phase HPLC or UPLC system.[7]

• Column: C8 or C18 column (e.g., 2.1 × 150 mm, 5 µm).[7]

• MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[7][10]

Quantitative Data Summary

The following tables summarize typical parameters and performance characteristics for ceramide analysis by LC-MS/MS.

Table 1: Typical LC-MS/MS Method Parameters

Parameter	Typical Setting	Reference
LC Conditions
Mobile Phase A	Water with 0.2% Formic Acid	[7]
Mobile Phase B	Acetonitrile/Isopropanol (60:40, v/v) with 0.2% Formic Acid	[7]
Flow Rate	0.3 - 0.5 mL/min	[7][11]
Injection Volume	5 - 25 µL	[7][11]
Column Temperature	50°C	[11]
MS Conditions
Ionization Mode	Positive Electrospray Ionization (ESI+)	[5][10]
Capillary/Spray Voltage	3.0 - 4.0 kV	[5][10]
Source Temperature	120 - 150°C	[5][12]
Desolvation Temperature	350 - 600°C	[5][12]

| MRM Transition | Precursor Ion [M+H]⁺ → Product Ion (e.g., m/z 264.4) |[8][10] |

Table 2: Example Performance Characteristics of Ceramide Quantification Methods

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99	[12][13]
LLOQ	1.0 - 5.0 ng/mL	[14]
LOD	5 - 50 pg/mL	[7]
Inter-assay Precision (%CV)	< 15%	[15]
Intra-assay Precision (%CV)	< 15%	[15]
Recovery (Plasma)	78 - 91%	[7]

| Recovery (Tissue) | 70 - 99% |[7] |

Visualizations

Caption: General experimental workflow for C16:1 Ceramide-d7 analysis.

Caption: Troubleshooting decision tree for low signal intensity issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 7. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. avantiresearch.com [avantiresearch.com]
• 10. A liquid chromatography/tandem mass spectrometry method for measuring the in vivo incorporation of plasma free fatty acids into intramyocellular ceramides in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A simple, highly sensitive, and facile method to quantify ceramide at the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 13. biorxiv.org [biorxiv.org]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. Ceramides Analysis - Creative Proteomics [creative-proteomics.com]

Addressing analytical variability in C16:1 Ceramide-d7 measurements

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address analytical variability in C16:1 Ceramide-d7 measurements.

Frequently Asked Questions (FAQs)

Q1: What is C16:1 Ceramide-d7, and what is its primary application in mass spectrometry?

A1: C16:1 Ceramide-d7 is a deuterated synthetic ceramide. In mass spectrometry-based lipidomics, it is primarily used as an internal standard for the accurate quantification of its corresponding endogenous analyte, C16:1 Ceramide. The deuterium (B1214612) labels give it a higher mass than the endogenous version, allowing it to be distinguished by the mass spectrometer.

Q2: Why is an internal standard like C16:1 Ceramide-d7 crucial for accurate quantification?

A2: An internal standard is essential to correct for variability that can be introduced during sample preparation and analysis.[1] This includes variations in extraction efficiency, injection volume, and instrument response (ion suppression or enhancement).[1][2] By adding a known amount of C16:1 Ceramide-d7 to each sample before extraction, you can normalize the signal of the endogenous C16:1 Ceramide to its deuterated counterpart, significantly improving the accuracy and precision of the results.

Q3: Which ionization mode, positive or negative, is better for C16:1 Ceramide-d7 analysis?

A3: Both positive and negative ionization modes can be used for ceramide analysis. In positive ion mode (ESI+), ceramides (B1148491) are often detected as protonated molecules [M+H]+, which then fragment to produce a characteristic product ion corresponding to the sphingosine (B13886) backbone (e.g., m/z 264.3).[1][3] This is a very common and robust method. Negative ion mode can also be used and may provide more detailed structural information about the fatty acyl chain.[1] The choice often depends on the specific instrumentation and the other lipids being analyzed in the same run.

Q4: How should C16:1 Ceramide-d7 standards be stored?

A4: C16:1 Ceramide-d7, whether in powder or solution form, should be stored at -20°C to ensure its stability.[4] It is also advisable to minimize freeze-thaw cycles to prevent degradation.[5] For powdered standards, it is best to prepare a concentrated stock solution and then create smaller aliquots for daily use.

Troubleshooting Guide

Problem 1: Poor Peak Shape (Tailing, Fronting, or Splitting)

Q: My C16:1 Ceramide-d7 peak is tailing. What are the possible causes and solutions?

A: Peak tailing for ceramides is a common issue and can often be attributed to several factors:

• Secondary Interactions: Active sites in the gas chromatography (GC) system, such as silanol (B1196071) groups in the injector liner or on the column, can interact with the ceramide's polar head group, causing tailing.[6]

  • Solution: Use deactivated liners and high-quality, inert columns. Ensure proper and complete derivatization if using GC-MS. For LC-MS, ensure the mobile phase pH is appropriate to minimize interactions with residual silanols on the column packing.[7]

• Column Contamination: Accumulation of non-volatile matrix components at the head of the column can create active sites.[6]

  • Solution: Use a guard column to protect the analytical column.[8] If you suspect contamination, try backflushing the column or, if that fails, replace it.[5]

• Improper Column Installation: Incorrect column installation can create dead volume, leading to peak distortion.[6]

  • Solution: Ensure the column is cut cleanly and installed at the correct depth in the inlet and detector ports.

Q: I am observing split peaks for C16:1 Ceramide-d7. What should I investigate?

A: Split peaks can arise from several issues:

• Co-elution: You may have two different but closely eluting compounds.

  • Solution: Adjust your chromatographic method to improve resolution, for example, by modifying the gradient or changing the mobile phase composition.[9]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.

  • Solution: Reconstitute the dried lipid extract in a solvent that is as close in composition to the initial mobile phase as possible.[1]

• Column Void or Channeling: A void at the column inlet can cause the sample to travel through different paths, resulting in a split peak.[7]

  • Solution: This usually indicates column failure, and the column should be replaced.[8]

Problem 2: Low or No Signal for C16:1 Ceramide-d7

Q: I am not seeing a signal, or the signal is very weak for my C16:1 Ceramide-d7 internal standard. What are the likely causes?

A: A weak or absent signal can be traced back to several steps in the analytical process:

• Inefficient Extraction: The lipid extraction method may not be optimal for ceramides.

  • Solution: Ensure that the solvent ratios for your chosen method (e.g., Bligh-Dyer) are accurate and that phase separation is complete.[1] Consider using a solid-phase extraction (SPE) step for sample cleanup and concentration.

• Sample Degradation: Ceramides can degrade if not handled properly.

  • Solution: Keep samples on ice during preparation and store extracts at -80°C to prevent degradation. Minimize freeze-thaw cycles.[5][10]

• Ion Suppression: Co-eluting compounds from the sample matrix can interfere with the ionization of your analyte in the mass spectrometer's ion source, leading to a decreased signal.[2]

  • Solution: Improve sample cleanup using methods like SPE. Diluting the sample can also reduce the concentration of interfering matrix components.[2] Additionally, optimizing the chromatographic separation to move the C16:1 Ceramide-d7 peak away from highly suppressed regions can be effective.

• Incorrect MS/MS Transition: The mass spectrometer may not be set to monitor the correct precursor and product ions.

  • Solution: Verify the m/z values for the specific C16:1 Ceramide-d7 precursor ion and its characteristic product ion (e.g., m/z 264 for the sphingoid base in positive mode).[3]

Problem 3: High Analytical Variability (Inconsistent Results)

Q: I am observing high variability in my C16:1 Ceramide-d7 measurements between replicate injections or samples. What can I do to improve precision?

A: High variability can be systematic or random. Here are some common sources and solutions:

• Inconsistent Sample Preparation: Variability in extraction efficiency is a major contributor to inconsistent results.

  • Solution: Ensure the internal standard is added to every sample, standard, and quality control (QC) sample at the very beginning of the sample preparation process.[11] This will help normalize for inconsistencies in extraction.

• Matrix Effects: The extent of ion suppression or enhancement can vary between samples, especially in complex biological matrices.[12]

  • Solution: The use of a stable isotope-labeled internal standard like C16:1 Ceramide-d7 is the most effective way to compensate for matrix effects.[2] Because it co-elutes with the analyte and has nearly identical chemical properties, it experiences the same matrix effects, allowing for accurate correction.

• Instrument Instability: Fluctuations in the LC or MS system can lead to variable results.

  • Solution: Regularly tune and calibrate your mass spectrometer.[13] Equilibrate the LC column sufficiently before each batch of injections. Include QC samples at regular intervals throughout your analytical run to monitor system performance.[14]

Quantitative Data Summary

The performance of a validated LC-MS/MS method for ceramides can be summarized as follows. These values provide a general expectation of a method's capabilities.

Parameter	Typical Value	Reference
**Linearity (R²) **	> 0.99	[2][15]
Intra-assay Precision (%CV)	< 15%	[2][15]
Inter-assay Precision (%CV)	< 15%	[2][15]
Accuracy (% Recovery)	85-115%	[2][15]
Extraction Recovery	98-109%	[2][15]
Lower Limit of Quantification (LLOQ)	5–50 pg/mL	[3]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma (Protein Precipitation)

This protocol is a rapid and effective method for extracting ceramides from plasma samples.

• Sample Preparation: To 50 µL of plasma in a microcentrifuge tube, add 10 µL of the C16:1 Ceramide-d7 internal standard solution.

• Protein Precipitation: Add 400 µL of ice-cold isopropanol (B130326) containing an antioxidant like butylated hydroxytoluene (BHT).

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Incubation: Place the samples at -20°C for 10 minutes to enhance protein precipitation.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant, which contains the lipids, to a new tube.

• Drying: Dry the extract under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in 100 µL of the initial LC mobile phase (e.g., a 50:50 mixture of mobile phase A and B). Vortex to ensure the lipids are fully dissolved.[1]

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This is an example of a typical LC-MS/MS method for ceramide analysis. Parameters should be optimized for your specific instrument.

• LC System: UPLC or HPLC system

• Column: A C8 or C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).[1]

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.[16]

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid and 10 mM ammonium formate.[16]

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Linear gradient to 100% B

  • 12-15 min: Hold at 100% B

  • 15.1-18 min: Return to 30% B for re-equilibration

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • C16:1 Ceramide: Monitor the transition from the protonated precursor ion [M+H]+ to the characteristic sphingoid base fragment (m/z 264.3).

  • C16:1 Ceramide-d7: Monitor the transition from its unique protonated precursor ion [M+H]+ to the same sphingoid base fragment (m/z 264.3).

Visualizations

Experimental Workflow

References

• 1. lcms.cz [lcms.cz]
• 2. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. agilent.com [agilent.com]
• 8. waters.com [waters.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. avantiresearch.com [avantiresearch.com]
• 11. Ceramide – Lipid Interactions studied by MD Simulations and Solid-State NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 13. uab.edu [uab.edu]
• 14. C16セラミド(d18:1/16:0) Avanti Research™ - A Croda Brand | Sigma-Aldrich [sigmaaldrich.com]
• 15. helda.helsinki.fi [helda.helsinki.fi]
• 16. biorxiv.org [biorxiv.org]

Technical Support Center: Enhancing C16:1 Ceramide Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity for detecting low-levels of C16:1 Ceramide.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting low levels of C16:1 Ceramide?

A1: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is currently the most sensitive and specific method for the quantification of various ceramide species, including C16:1 Ceramide, in biological samples.[1][2] This technique offers high sensitivity, particularly for long-chain ceramides (B1148491), and allows for the profiling of fatty acid chain lengths and saturation status.[3] For enhanced sensitivity, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is often employed.[4]

Q2: What are the expected limits of detection (LOD) and quantification (LOQ) for ceramide analysis?

A2: The LOD and LOQ for ceramide analysis can vary depending on the specific ceramide species, the sample matrix, and the analytical platform used. However, with optimized LC-MS/MS methods, it is possible to achieve detection limits in the femtomole to picogram per milliliter range. For instance, some methods report an LOD for C16 ceramide as low as 0.2 fmol.[4] The linear dynamic range for quantification can extend over four orders of magnitude.[5]

Q3: How can I improve the signal intensity of C16:1 Ceramide in my LC-MS/MS analysis?

A3: To improve signal intensity, consider the following:

• Sample Preparation: Optimize your lipid extraction method to ensure high recovery of ceramides. Methods like the Bligh and Dyer or Folch extraction are commonly used.[1][6] For plasma samples, an additional purification step using silica (B1680970) gel column chromatography can be beneficial.[1]

• Chromatography: Use a suitable column, such as a C18 reversed-phase column, to achieve good separation of ceramide species.[6] Gradient elution with mobile phases containing ammonium (B1175870) formate (B1220265) can improve ionization efficiency.[6]

• Mass Spectrometry: Fine-tune the MS parameters, including collision energy and ionization source settings, for the specific C16:1 Ceramide precursor and product ions.[7] Using an atmospheric pressure chemical ionization (APCI) source can also be effective.[8]

Q4: Is derivatization necessary for C16:1 Ceramide analysis?

A4: While LC-MS/MS can directly measure ceramides, derivatization can be employed to enhance sensitivity, particularly for gas chromatography-mass spectrometry (GC-MS) analysis.[3] Ceramides can be derivatized to more volatile forms, such as trimethylsilyl (B98337) derivatives, to improve their chromatographic properties and detection.[9]

Troubleshooting Guide

Issue 1: Low or No C16:1 Ceramide Signal

Potential Cause	Recommended Solution
Inefficient Extraction	Ensure complete homogenization of tissue samples.[1] Use ice-cold solvents to minimize lipid degradation.[1] For plasma, consider a solid-phase extraction (SPE) step to enrich for sphingolipids.[1]
Sample Degradation	Store samples at -80°C until analysis.[1] Prepare working solutions fresh and avoid repeated freeze-thaw cycles.[10]
Poor Ionization	Optimize the mobile phase composition. The addition of additives like ammonium formate can enhance the formation of desired ions.[6] Adjust the MS source parameters, such as temperature and gas flow rates.[8]
Suboptimal MS/MS Transition	Verify the precursor and product ion masses for C16:1 Ceramide. Perform a product ion scan to identify the most intense and specific fragment ions for MRM.

Issue 2: High Background Noise or Interfering Peaks

Potential Cause	Recommended Solution
Matrix Effects	Incorporate a more rigorous sample cleanup procedure, such as silica gel column chromatography, especially for complex matrices like plasma.[1] Use a deuterated internal standard for C16:1 Ceramide to compensate for matrix-induced ion suppression or enhancement.[11]
Co-eluting Species	Adjust the chromatographic gradient to improve the separation of C16:1 Ceramide from other lipids.[8] Ensure the use of a high-resolution column.[6]
Contamination	Use high-purity solvents and reagents. Thoroughly clean the LC system and MS source to remove potential contaminants.

Quantitative Data on Ceramide Detection Sensitivity

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for various ceramide species from different studies.

Ceramide Species	Method	LOD	LOQ	Reference
C16 Ceramide	LC-MS/MS-MRM	0.2 fmol	1.1 fmol	[4]
Various Ceramides	LC-ESI-MS/MS	5-50 pg/mL	5-50 pg/mL	[1]
Four Ceramide Standards	LC-MS	60-90 ng/mL	-	[6]
Various Ceramides	GC-MS	5 pmol	-	[9]
Various Ceramides	HPLC-ELSD	~0.3 ng	-	[9]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma

This protocol is adapted from a method for analyzing ceramides in human plasma.[1]

• Thaw plasma samples on ice.

• To a 50 μl aliquot of plasma in a glass tube, add an appropriate amount of a deuterated C16:1 Ceramide internal standard.

• Add 2 ml of an ice-cold chloroform (B151607)/methanol (1:2, v/v) mixture.

• Vortex the mixture thoroughly at 4°C.

• To separate the phases, add 0.5 ml of chloroform and 0.5 ml of water, then vortex again.

• Centrifuge to separate the layers.

• Collect the lower organic phase.

• Re-extract the remaining aqueous phase with 1 ml of chloroform.

• Pool the organic phases and dry under a stream of nitrogen.

• For plasma samples, further purify the lipid extract using silica gel column chromatography to isolate the sphingolipid fraction.[1]

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Ceramides

This is a general protocol based on common practices for ceramide analysis.[4][6][8]

• Liquid Chromatography:

  • Column: ACQUITY UPLC CSH C18 column (2.1 mm x 100 mm, 1.7 µm) or similar.[6]

  • Mobile Phase A: Acetonitrile:water (3:2, v/v) with 10 mM ammonium formate.[6]

  • Mobile Phase B: Isopropanol:acetonitrile (9:1, v/v) with 10 mM ammonium formate.[6]

  • Gradient: Develop a gradient to effectively separate C16:1 Ceramide from other lipid species.

  • Flow Rate: Adjust according to the column dimensions, e.g., 0.8 ml/min.[8]

  • Injection Volume: 10 µl.[8]

• Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).[1][8]

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transition: Determine the optimal precursor ion ([M+H]+ or [M+H-H2O]+) and a specific product ion for C16:1 Ceramide and its deuterated internal standard.

  • Source Parameters: Optimize source temperature, capillary voltage, and gas flow rates to maximize the signal for the target analyte.[8]

Visualizations

Caption: Experimental workflow for C16:1 Ceramide quantification.

Caption: C16:1 Ceramide in a stress-induced apoptotic pathway.

Caption: Troubleshooting decision tree for low C16:1 Ceramide signal.

References

• 1. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mass Spectrometry Detects Sphingolipid Metabolites for Discovery of New Strategy for Cancer Therapy from the Aspect of Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 4. researchgate.net [researchgate.net]
• 5. lcms.cz [lcms.cz]
• 6. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 7. lipidmaps.org [lipidmaps.org]
• 8. LC/MS analysis of stratum corneum lipids: ceramide profiling and discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure of ceramides | Cyberlipid [cyberlipid.gerli.com]
• 10. benchchem.com [benchchem.com]
• 11. avantiresearch.com [avantiresearch.com]

Technical Support Center: Optimization of C16:1 Ceramide-d7 Recovery

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to optimize the sample extraction of C16:1 Ceramide-d7 for accurate and reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What is C16:1 Ceramide-d7 and why is it used?

C16:1 Ceramide-d7 is a deuterated form of C16:1 Ceramide, meaning some hydrogen atoms have been replaced with deuterium, a stable heavy isotope.[1] It is commonly used as an internal standard in mass spectrometry-based lipidomics.[2] The key advantage of using a deuterated standard is that it behaves almost identically to the endogenous (non-labeled) C16:1 Ceramide during sample extraction and chromatographic separation, but it can be distinguished by its higher mass in the mass spectrometer. This allows for accurate correction of analyte loss during sample preparation and compensates for variations in instrument response, leading to more precise quantification.

Q2: Which extraction method is best for C16:1 Ceramide-d7 recovery?

The optimal extraction method depends on the biological matrix (e.g., plasma, tissues, cells). The most common and effective methods involve liquid-liquid extraction (LLE) using solvent systems like chloroform (B151607)/methanol (B129727). The Bligh and Dyer method, or variations of the Folch method, are frequently employed for comprehensive lipid extraction, including ceramides (B1148491).[3][4][5] For plasma samples, an additional purification step using silica (B1680970) gel column chromatography may be necessary to remove interfering lipids and improve sensitivity.[3][4]

Q3: What are "matrix effects" and how can they affect my results?

Matrix effects are a common issue in LC-MS/MS analysis where components of the biological sample other than the analyte of interest interfere with the ionization process.[6] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate quantification.[6] Inadequate sample cleanup is a primary cause of matrix effects.[6] Utilizing a deuterated internal standard like C16:1 Ceramide-d7 helps to correct for these effects, as the standard is affected similarly to the endogenous analyte.

Q4: How can I improve the recovery of C16:1 Ceramide-d7 from my samples?

To improve recovery, consider the following:

• Optimize Solvent Ratios: Ensure the correct ratios of solvents like chloroform and methanol are used for your specific sample type to achieve efficient lipid extraction.

• Thorough Homogenization: For tissue samples, ensure complete homogenization to release lipids from the cellular matrix.

• Phase Separation: After adding all solvents and water, ensure a clean separation of the organic and aqueous phases. The lower organic phase contains the lipids, including ceramides.

• Repeat Extractions: Performing a second extraction on the remaining aqueous phase with an additional volume of the organic solvent can increase the yield.[3]

• Minimize Degradation: Keep samples on ice during the extraction process to minimize enzymatic degradation of lipids.

Troubleshooting Guide

Problem: Low or No Recovery of C16:1 Ceramide-d7 Signal

This is a common issue that can stem from problems in the sample preparation, extraction, or analytical stages.

Caption: Troubleshooting workflow for low C16:1 Ceramide-d7 signal.

Problem: High Variability Between Replicate Samples

High variability can compromise the reliability of your results and is often traced back to inconsistencies in the sample preparation workflow.

Potential Cause	Recommended Solution
Inconsistent Homogenization	Ensure all tissue samples are homogenized for the same duration and at the same intensity. Use of bead beaters can improve consistency.
Pipetting Errors	Calibrate pipettes regularly. When pipetting viscous organic solvents, use reverse pipetting techniques for better accuracy.
Incomplete Phase Separation	Centrifuge all samples at the same speed and for the same duration to ensure a clean and consistent separation between the aqueous and organic layers.
Evaporation of Solvent	Dry the organic extracts under a gentle stream of nitrogen at a consistent temperature. Avoid overheating, which can degrade lipids.

Quantitative Data on Ceramide Recovery

The recovery of ceramides can vary significantly based on the extraction method and the biological matrix. The following table summarizes typical recovery rates reported in the literature.

Biological Matrix	Extraction Method	Ceramide Recovery Rate (%)	Reference
Human Plasma	Bligh and Dyer with silica gel chromatography	78 - 91%	[3][4]
Rat Liver	Bligh and Dyer	70 - 99%	[3][4]
Rat Muscle	Bligh and Dyer	71 - 95%	[3][4]

Experimental Protocols

Protocol 1: Modified Bligh and Dyer Extraction for Tissue Samples

This protocol is suitable for the extraction of ceramides from tissues like liver or muscle.[3]

• Homogenization: Weigh approximately 50 mg of frozen tissue and place it in a 2 mL tube with zirconium beads. Add 1 mL of ice-cold 50% aqueous methanol. Homogenize using a bead beater (e.g., Bertin Precellys) for 30 seconds at 6500 rpm.

• Initial Extraction: Add 1 mL of a chloroform:methanol (2:1, v/v) mixture containing the C16:1 Ceramide-d7 internal standard to the homogenate. Vortex thoroughly at 4°C.

• Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Organic Phase: Carefully collect the lower organic phase (chloroform layer) using a glass Pasteur pipette and transfer it to a new glass tube.

• Re-extraction: Add another 1 mL of chloroform to the remaining sample, vortex, and centrifuge again. Pool the second organic phase with the first one.

• Drying: Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume of a suitable solvent (e.g., methanol/chloroform 1:1) for LC-MS/MS analysis.

Protocol 2: Extraction from Plasma Samples

This protocol is adapted for plasma and includes a purification step to remove highly abundant lipids.[3][4]

• Initial Extraction: In an ice-cold glass tube, add 50 µL of plasma. Spike with the C16:1 Ceramide-d7 internal standard. Add 2 mL of a chloroform:methanol (1:2, v/v) mixture. Vortex thoroughly.

• Phase Separation: Add 0.5 mL of chloroform and 0.5 mL of water to break the phases. Vortex and then centrifuge at 3000 x g for 10 minutes at 4°C.

• Collection and Re-extraction: Collect the lower organic phase. Re-extract the remaining aqueous phase with an additional 1 mL of chloroform. Pool the organic phases.

• Drying: Dry the pooled organic phase under a stream of nitrogen.

• Silica Column Purification:

  • Reconstitute the dried extract in 500 µL of methylene (B1212753) chloride.

  • Load the sample onto a small silica gel column pre-conditioned with methylene chloride.

  • Wash the column with 1 mL of methylene chloride to elute neutral lipids.

  • Elute the ceramide fraction with 2 x 2 mL of 30% methanol in methylene chloride.

• Final Preparation: Dry the eluted ceramide fraction under nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis.

Visualizations

Caption: General workflow for C16:1 Ceramide-d7 extraction and analysis.

Caption: Visualization of ion suppression due to matrix effects in LC-MS.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimization of Ceramide Analysis Method Using LC-MS in Cosmetics -Mass Spectrometry Letters | Korea Science [koreascience.kr]
• 6. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validation of Ceramide Quantification: A Comparative Guide to Using C16:1 Ceramide-d7 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of ceramides (B1148491), a class of bioactive sphingolipids, is critical for understanding their roles in cellular processes like apoptosis, cell cycle regulation, and inflammatory responses.[1] Alterations in ceramide levels are implicated in numerous diseases, making their precise measurement a key objective in biomedical research and drug development.[1] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for ceramide analysis due to its high sensitivity and specificity.[1] A crucial aspect of accurate quantification by LC-MS/MS is the use of an appropriate internal standard. This guide provides a comprehensive comparison of C16:1 Ceramide-d7 as an internal standard against other alternatives, supported by experimental data and detailed protocols.

The Critical Role of Internal Standards in Ceramide Quantification

Internal standards are essential in LC-MS/MS analysis to correct for variability during sample preparation and analysis, ensuring high accuracy and precision.[1] An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, derivatization, and ionization, but be distinguishable by the mass spectrometer. Stable isotope-labeled internal standards, such as deuterated ceramides, are considered the most reliable choice because they have nearly identical physicochemical properties to their endogenous counterparts.

C16:1 Ceramide-d7: A Profile

C16:1 Ceramide-d7 is a deuterated synthetic ceramide, specifically N-palmitoleoyl-D-erythro-sphingosine-d7.[2] The "d7" indicates that seven hydrogen atoms in the sphingosine (B13886) backbone have been replaced with deuterium. This mass shift allows the mass spectrometer to differentiate it from the endogenous C16:1 Ceramide while maintaining very similar chromatographic retention times and ionization efficiencies.

Comparison of Internal Standards for Ceramide Quantification

The choice of internal standard can significantly impact the accuracy and precision of ceramide quantification. Here, we compare C16:1 Ceramide-d7 with other commonly used internal standards.

Internal Standard Type	Example(s)	Advantages	Disadvantages
Stable Isotope-Labeled (Authentic)	C16:1 Ceramide-d7 , C16:0 Ceramide-d7, C18:0 Ceramide-d7, C24:0 Ceramide-d7, C24:1 Ceramide-d7	- Co-elutes with the endogenous analyte, providing the best correction for matrix effects and ionization suppression.[3] - Chemically and physically almost identical to the analyte. - High accuracy and precision.[4]	- Can be more expensive than other options. - A specific deuterated standard is ideally needed for each ceramide species being quantified.
Stable Isotope-Labeled (Non-Authentic)	C17:0 Ceramide-d7	- Similar chemical and physical properties to a range of ceramides. - Can be used to quantify multiple ceramides if their fragmentation patterns are similar.	- May not perfectly co-elute with all ceramide species. - Ionization efficiency might differ slightly from endogenous ceramides with different acyl chain lengths and saturation.
Odd-Chain Ceramides (Non-Isotopic)	C17:0 Ceramide, C19:0 Ceramide	- Not naturally present in most biological systems.[5] - More affordable than stable isotope-labeled standards.	- Different chromatographic behavior and ionization efficiency compared to endogenous even-chain ceramides. - May not adequately correct for matrix effects. - Can lead to less accurate quantification.[5]
Non-Ceramide Lipids	Other lipid classes (e.g., glycerophospholipids)	- Readily available and inexpensive.	- Significantly different chemical and physical properties from ceramides. - Poor correction for extraction efficiency and matrix effects. - Not recommended for accurate quantification.

Experimental Data: Performance of Deuterated Ceramide Internal Standards

The following tables summarize the performance of LC-MS/MS methods for ceramide quantification using deuterated internal standards, demonstrating the high level of accuracy and precision achievable.

Table 1: Linearity and Lower Limits of Quantification (LLOQ)

Ceramide Species	Linear Dynamic Range (µg/mL)	LLOQ (µg/mL)	Reference
Cer(22:0)	0.02 - 4	0.02	[6][7]
Cer(24:0)	0.08 - 16	0.08	[6][7]

Table 2: Precision and Accuracy

Ceramide Species	Intra-assay Precision (%RSD)	Inter-assay Precision (%RSD)	Accuracy (%)	Reference
Cer d18:1/16:0	<15%	<15%	80.0% - 111%	[4][8]
Cer d18:1/18:0	<15%	<15%	80.0% - 111%	[4][8]
Cer d18:1/24:0	<15%	<15%	80.0% - 111%	[4][8]
Cer d18:1/24:1	<15%	<15%	80.0% - 111%	[4][8]

Table 3: Recovery

Ceramide Species	Extraction Recovery (%)	Reference
Cer d18:1/16:0	98 - 109%	[4]
Cer d18:1/18:0	98 - 109%	[4]
Cer d18:1/24:0	98 - 109%	[4]
Cer d18:1/24:1	98 - 109%	[4]
Cer(22:0)	109%	[6][7]
Cer(24:0)	114%	[6][7]

Experimental Protocols

A detailed protocol for the quantification of ceramides in human plasma using LC-MS/MS with deuterated internal standards is provided below.

Materials and Reagents

• Solvents: LC-MS grade chloroform, methanol, isopropanol (B130326), acetonitrile, and water.

• Reagents: Formic acid, ammonium (B1175870) formate.

• Internal Standards: C16:1 Ceramide-d7 and other relevant deuterated ceramide standards (e.g., C16:0-d7, C18:0-d7, C24:1-d7, C24:0-d7 ceramides).[9]

• Ceramide Standards: A certified reference material or a mixture of synthetic ceramides for calibration curves.

Sample Preparation (Protein Precipitation)

• Thaw plasma samples on ice.

• To a 50 µL aliquot of plasma, add 200 µL of ice-cold isopropanol containing the mixture of deuterated internal standards.[9]

• Vortex the mixture vigorously for 1 minute to precipitate proteins.[9]

• Incubate the samples at -20°C for 10 minutes.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.[9]

• Carefully transfer the supernatant to a new vial for LC-MS/MS analysis.[9]

Liquid Chromatography (LC)

• Column: A reverse-phase C18 column (e.g., Acquity BEH C18, 2.1 x 50 mm, 1.7 µm).[9]

• Mobile Phase A: 10 mM ammonium acetate (B1210297) in water with 0.1% formic acid.[9]

• Mobile Phase B: 10 mM ammonium acetate in acetonitrile:isopropanol (4:3, v/v) with 0.1% formic acid.[9]

• Flow Rate: 500 µL/min.[9]

• Gradient: A typical gradient starts with a high percentage of mobile phase A, rapidly increasing to a high percentage of mobile phase B to elute the lipids, followed by a re-equilibration step. A total run time of approximately 5 minutes per sample is achievable.[4][6][7][9]

Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[9]

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification.[6][9] The precursor ion is typically the [M+H]⁺ adduct of the ceramide. A common product ion for ceramides with a d18:1 sphingoid base is at m/z 264, resulting from the neutral loss of the N-acyl chain and water.[6][9]

Quantification

The concentration of each endogenous ceramide is calculated from the ratio of its peak area to that of its corresponding deuterated internal standard using a calibration curve generated from a certified reference material.[1][9]

Visualizing the Workflow and Signaling Context

To better illustrate the experimental process and the biological importance of ceramides, the following diagrams are provided.

Caption: Experimental workflow for ceramide quantification.

Caption: Simplified ceramide signaling pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]

A Head-to-Head Battle in Lipidomics: C16:1 Ceramide-d7 vs. C17:0 Ceramide as Internal Standards for Mass Spectrometry

For researchers, scientists, and drug development professionals engaged in the precise quantification of ceramides (B1148491), the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of two commonly employed internal standards, the stable isotope-labeled C16:1 Ceramide-d7 and the odd-chain C17:0 Ceramide, supported by experimental data and detailed methodologies.

The quantification of ceramides, a class of bioactive lipids implicated in a myriad of cellular processes including signaling, apoptosis, and inflammation, by liquid chromatography-mass spectrometry (LC-MS) necessitates the use of internal standards to correct for variability during sample preparation and analysis. The ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, derivatization (if any), and ionization, without interfering with the endogenous analyte of interest.

This comparison guide delves into the respective merits and performance characteristics of a deuterated, stable isotope-labeled internal standard, C16:1 Ceramide-d7, and an odd-chain lipid, C17:0 Ceramide.

Physicochemical Properties at a Glance

A fundamental understanding of the physicochemical properties of these internal standards is crucial for their effective application.

Property	C16:1 Ceramide-d7	C17:0 Ceramide
Chemical Formula	C₃₄H₅₈D₇NO₃	C₃₅H₆₉NO₃
Molecular Weight	542.93 g/mol	551.93 g/mol
Type of Standard	Stable Isotope-Labeled (Deuterated)	Odd-Chain Lipid
Principle of Use	Co-elutes with and has nearly identical physicochemical properties to the endogenous C16:1 ceramide, but is distinguished by its higher mass due to the deuterium (B1214612) atoms. This allows for precise correction of matrix effects and ionization suppression for the specific analyte.	Structurally similar to endogenous even-chain ceramides but is naturally absent or present at very low levels in most biological samples. It is chromatographically separated from most endogenous ceramides, providing a distinct signal for normalization.

Performance Comparison: A Data-Driven Analysis

C16:1 Ceramide-d7: The "Authentic" Mimic

Stable isotope-labeled standards are often considered the gold standard in quantitative mass spectrometry. Their near-identical chemical and physical properties to the endogenous analyte ensure they experience similar extraction efficiencies and matrix effects.

A high-throughput LC-MS/MS assay for the routine measurement of molecular ceramides, including C16:0 ceramide, utilized corresponding D7-labeled internal standards.[1][2] The validation data from this study highlights the excellent performance achievable with this approach.

Performance Metric	C16:0-d7 Ceramide (for C16:0 Ceramide quantification)
Extraction Recovery	98-109%
Intra-assay Precision (%CV)	<15%
Inter-assay Precision (%CV)	<15%
Accuracy	Within ±15% of the nominal concentration
Linearity (R²)	>0.99

These results demonstrate that deuterated ceramide standards can provide high accuracy and precision in quantitative assays.[1][2]

C17:0 Ceramide: The "Exogenous" Monitor

Odd-chain ceramides, such as C17:0 Ceramide, serve as effective internal standards as they are not typically synthesized by mammalian cells and are therefore absent or present in negligible amounts in biological samples.[3][4] This minimizes the risk of interference with the measurement of endogenous ceramides.

An optimized and validated LC-ESI-MS/MS method for the simultaneous measurement of different ceramide species in biological samples employed C17:0 and C25:0 ceramides as internal standards.[5][6] The performance of this method is summarized below.

Performance Metric	C17:0 Ceramide (for various ceramide species)
Extraction Recovery (Plasma)	78-91%
Extraction Recovery (Liver)	70-99%
Extraction Recovery (Muscle)	71-95%
Intra-assay Precision (%CV)	Not explicitly stated, but method described as reliable
Inter-assay Precision (%CV)	Not explicitly stated, but method described as reliable
Linearity	Method described as reliable

The data indicates that C17:0 Ceramide provides good recovery across different matrices, making it a versatile internal standard for the quantification of a range of ceramide species.[5][6]

Experimental Protocols: A Step-by-Step Guide

Detailed methodologies are crucial for replicating and adapting these analytical approaches. Below are representative experimental protocols for ceramide quantification using both types of internal standards.

Protocol 1: Ceramide Quantification using C16:1 Ceramide-d7 Internal Standard

This protocol is adapted from a high-throughput LC-MS/MS assay for the measurement of molecular ceramides.[1][2]

1. Sample Preparation (Plasma)

• Protein Precipitation: To a 10 µL plasma sample, add 100 µL of an internal standard solution (containing C16:0-d7 ceramide in ethanol). Vortex to mix.

• Centrifugation: Centrifuge at 10,000 x g for 5 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant to a new vial for LC-MS/MS analysis.

2. Liquid Chromatography

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from 60% to 100% B over a short run time (e.g., 5 minutes).

• Flow Rate: 0.4 mL/min.

3. Mass Spectrometry

• Ionization: Electrospray ionization in positive mode (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • C16:0 Ceramide: Monitor the transition from the precursor ion [M+H]+ to a characteristic product ion.

  • C16:0-d7 Ceramide: Monitor the transition from the precursor ion [M+H]+ (with a +7 Da mass shift) to the same characteristic product ion.

Protocol 2: Ceramide Quantification using C17:0 Ceramide Internal Standard

This protocol is based on a method for the simultaneous measurement of various ceramide species.[5][6]

1. Sample Preparation (Tissue)

• Homogenization: Homogenize 10-20 mg of tissue in a suitable buffer.

• Lipid Extraction (Bligh-Dyer):

  • Add a solution of chloroform (B151607):methanol (1:2, v/v) containing a known amount of C17:0 Ceramide internal standard.

  • Vortex thoroughly.

  • Add chloroform and water to induce phase separation.

  • Centrifuge and collect the lower organic phase.

• Drying and Reconstitution: Evaporate the solvent under a stream of nitrogen and reconstitute the lipid extract in a suitable solvent for LC-MS/MS analysis.

2. Liquid Chromatography

• Column: A C8 or C18 reversed-phase column (e.g., 2.1 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.

• Gradient: A gradient elution to separate the different ceramide species.

• Flow Rate: 0.2-0.4 mL/min.

3. Mass Spectrometry

• Ionization: Electrospray ionization in positive mode (ESI+).

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Endogenous Ceramides (e.g., C16:0, C18:0, etc.): Monitor the specific precursor to product ion transitions for each analyte.

  • C17:0 Ceramide: Monitor the specific precursor to product ion transition for the internal standard.

Visualizing the Workflow and Concepts

To further clarify the experimental and logical frameworks, the following diagrams are provided.

Caption: A generalized experimental workflow for ceramide quantification using an internal standard.

Caption: The core principles and considerations for choosing between a stable isotope-labeled and an odd-chain internal standard.

Conclusion: Selecting the Right Tool for the Job

Both C16:1 Ceramide-d7 and C17:0 Ceramide are effective internal standards for the quantification of ceramides by LC-MS. The choice between them depends on the specific requirements of the assay.

• For the highest accuracy and precision in quantifying a specific ceramide (e.g., C16:1), its corresponding stable isotope-labeled internal standard (C16:1 Ceramide-d7) is the superior choice. Its ability to perfectly mimic the analyte's behavior provides the most reliable correction for analytical variability.

• For broader profiling of multiple ceramide species in a single run, or when a stable isotope-labeled standard for a specific analyte is unavailable or cost-prohibitive, an odd-chain internal standard like C17:0 Ceramide is a robust and practical alternative. It offers good recovery and minimal interference, making it a versatile tool in lipidomics research.

Ultimately, the decision should be guided by the analytical goals, the availability of standards, and the validation of the chosen method to ensure the generation of high-quality, reproducible data in the critical field of ceramide analysis.

References

• 1. A simple and rapid method for extraction and measurement of circulating sphingolipids using LC-MS/MS: a targeted lipidomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]

A Comparative Guide to Deuterated vs. Odd-Chain Ceramide Standards in Lipidomics

In the precise world of lipidomics, the accurate quantification of bioactive lipids like ceramides (B1148491) is paramount for understanding their roles in cellular processes and disease. The use of internal standards in mass spectrometry-based analyses is a cornerstone of achieving reliable and reproducible results. This guide provides an objective comparison of two commonly used types of internal standards for ceramide quantification: deuterated and odd-chain ceramides.

The Critical Role of Internal Standards in Lipidomics

Quantitative lipidomics by liquid chromatography-tandem mass spectrometry (LC-MS/MS) is susceptible to variations arising from sample preparation, extraction efficiency, matrix effects, and instrument performance.[1] Internal standards are compounds added to samples at a known concentration at the beginning of the analytical workflow to normalize for these variations. An ideal internal standard should mimic the behavior of the analyte of interest throughout the entire process.[1] Stable isotope-labeled standards, such as deuterated compounds, and non-physiological, odd-chain lipid standards are two prevalent choices in ceramide analysis.

Deuterated Ceramide Standards: The "Gold Standard"

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1][2] These standards are chemically identical to the endogenous ceramides being measured, with the only difference being the substitution of one or more atoms with a heavier isotope, such as deuterium (B1214612) (²H).

Advantages:

• Similar Physicochemical Properties: Deuterated standards have nearly identical extraction recovery, chromatographic retention time, and ionization efficiency to their endogenous counterparts.[1][2] This close similarity allows for the most accurate correction of analytical variability.

• Co-elution with Analyte: The near-identical chemical structure ensures that the deuterated standard co-elutes with the target ceramide, providing effective correction for matrix effects that can vary across a chromatographic peak.

• High Specificity: The mass difference allows for clear differentiation between the analyte and the standard in the mass spectrometer.

Disadvantages:

• Isotopic Overlap: In some cases, the isotopic distribution of the analyte can overlap with the signal of the deuterated standard, potentially complicating data analysis.

• Cost and Availability: The synthesis of deuterated standards can be complex and expensive, and they may not be commercially available for all ceramide species of interest.

Odd-Chain Ceramide Standards: A Practical Alternative

Odd-chain ceramide standards are non-physiological lipids, meaning they are not naturally abundant in most biological systems.[1] These standards, such as C17:0 or C19:0 ceramides, are structurally similar to the even-chain ceramides typically found in mammalian cells but are distinguishable by their odd-numbered fatty acyl chains.

Advantages:

• No Isotopic Overlap: As they are chemically distinct from the endogenous ceramides, there is no risk of isotopic overlap in the mass spectra.

• Commercial Availability: A variety of odd-chain ceramide standards are commercially available.[1]

• Cost-Effective: They are often more affordable than their deuterated counterparts.

Disadvantages:

• Differences in Physicochemical Properties: The difference in fatty acyl chain length can lead to slight variations in extraction efficiency, chromatographic retention time, and ionization efficiency compared to the endogenous even-chain ceramides. This can potentially lead to less accurate quantification if not carefully validated.

• Potential for Endogenous Presence: While rare, some odd-chain fatty acids can be present endogenously, particularly in certain diets or disease states, which could interfere with their use as internal standards.[3]

Quantitative Data Comparison

Table 1: Performance Characteristics of a High-Throughput LC-MS/MS Assay Using Deuterated Ceramide Standards [4]

Parameter	Cer(d18:1/16:0)	Cer(d18:1/18:0)	Cer(d18:1/24:0)	Cer(d18:1/24:1)
Linearity (R²)	> 0.99	> 0.99	> 0.99	> 0.99
Intra-assay Precision (%CV)	< 15%	< 15%	< 15%	< 15%
Inter-assay Precision (%CV)	< 15%	< 15%	< 15%	< 15%
Accuracy (% Recovery)	98-109%	98-109%	98-109%	98-109%

Table 2: Performance Characteristics of an LC-ESI-MS/MS Method Using Odd-Chain Ceramide Standards (C17 and C25) [5]

Parameter	C14 Cer	C16 Cer	C18 Cer	C18:1 Cer	C20 Cer	C24 Cer	C24:1 Cer
Linearity (ng/ml)	0-178	0-357	0-357	0-357	0-357	0-714	0-714
Recovery from Plasma (%)	78-91	78-91	78-91	78-91	78-91	78-91	78-91
Recovery from Liver (%)	70-99	70-99	70-99	70-99	70-99	70-99	70-99
Recovery from Muscle (%)	71-95	71-95	71-95	71-95	71-95	71-95	71-95

Experimental Protocols

Protocol 1: Quantification of Ceramides using Deuterated Internal Standards

This protocol is adapted from a validated high-throughput method for the analysis of ceramides in human plasma.[4]

1. Sample Preparation:

• Thaw plasma samples on ice.
• To a 96-well plate, add 10 µL of plasma.
• Add 100 µL of a precipitation solution (e.g., acetonitrile) containing a mixture of D7-labeled ceramide internal standards (Cer(d18:1/16:0)-d7, Cer(d18:1/18:0)-d7, Cer(d18:1/24:0)-d7, and Cer(d18:1/24:1)-d7).
• Vortex for 1 minute.
• Centrifuge at 4000 rpm for 10 minutes.
• Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography system.
• Column: A suitable C18 reversed-phase column.
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid.
• Gradient: A suitable gradient to separate the ceramide species.
• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.
• Detection: Multiple Reaction Monitoring (MRM) is used to detect the specific precursor-to-product ion transitions for each ceramide and its corresponding deuterated internal standard.

3. Data Analysis:

• Generate calibration curves for each ceramide using a series of standards with known concentrations.
• Calculate the ratio of the peak area of the endogenous ceramide to the peak area of its corresponding deuterated internal standard.
• Determine the concentration of the endogenous ceramide in the sample by interpolating from the calibration curve.

Protocol 2: Quantification of Ceramides using Odd-Chain Internal Standards

This protocol is based on a method for the simultaneous measurement of different ceramide species in biological samples.[5]

1. Sample Preparation (Lipid Extraction):

• Homogenize tissue samples in an appropriate buffer.
• Add a known amount of odd-chain ceramide internal standards (e.g., C17:0-ceramide and C25:0-ceramide) to the homogenate.
• Perform a lipid extraction using the Bligh and Dyer method (chloroform/methanol/water).
• Collect the organic phase containing the lipids.
• Evaporate the solvent under a stream of nitrogen.
• Reconstitute the dried lipid extract in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography system.
• Column: A C8 or C18 reversed-phase column.
• Mobile Phase A: Water with 0.2% formic acid.
• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 60:40, v/v) with 0.2% formic acid.
• Gradient: A gradient elution to separate the ceramide species over a run time of approximately 20-25 minutes.
• Mass Spectrometer: A triple quadrupole mass spectrometer in positive electrospray ionization (ESI+) mode.
• Detection: Use Multiple Reaction Monitoring (MRM) to detect the specific transitions for each ceramide and the odd-chain internal standards.

3. Data Analysis:

• Construct calibration curves for each ceramide species by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.
• Calculate the concentration of each ceramide in the samples based on their measured peak area ratios and the corresponding calibration curve.

Visualizing Workflows and Pathways

Ceramide Signaling Pathway

Caption: A simplified diagram of the ceramide signaling pathway.

Experimental Workflow for Ceramide Quantification

Caption: A typical experimental workflow for ceramide quantification.

Conclusion

Both deuterated and odd-chain ceramide standards are valuable tools for the accurate quantification of ceramides in lipidomics research.

• Deuterated standards are theoretically superior due to their near-identical chemical and physical properties to the endogenous analytes, offering the most precise correction for analytical variability. They are the preferred choice when the highest accuracy is required and when they are commercially available and economically feasible.

• Odd-chain standards provide a robust and cost-effective alternative. They are particularly useful for broad profiling studies where a deuterated standard for every single analyte is not practical. Careful validation of their recovery and ionization efficiency relative to the target ceramides is crucial to ensure accurate quantification.

The choice between deuterated and odd-chain ceramide standards will ultimately depend on the specific requirements of the study, including the desired level of accuracy, the availability of standards, and budgetary constraints. For regulated clinical applications, the use of deuterated standards is often preferred. For large-scale discovery lipidomics, a combination of deuterated and odd-chain standards for different lipid classes may be the most practical approach.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of C16:1 Ceramide-d7 Purity and Certification

For researchers, scientists, and drug development professionals utilizing lipidomics and internal standards, the purity and comprehensive certification of reference compounds are paramount. This guide provides a comparative analysis of the Certificate of Analysis (CoA) and purity of C16:1 Ceramide-d7, a deuterated standard crucial for accurate quantification in mass spectrometry-based studies.

Executive Summary

C16:1 Ceramide-d7 (N-palmitoleoyl-D-erythro-sphingosine-d7) is commercially available from several suppliers, with a consistently advertised purity of over 99%. The primary analytical method cited for purity assessment is Thin Layer Chromatography (TLC). While detailed batch-specific Certificates of Analysis for C16:1 Ceramide-d7 are not always readily accessible online, a representative CoA for the closely related C16:0 Ceramide-d7 from Avanti Polar Lipids provides a strong indication of the rigorous quality control standards and analytical methodologies employed for these deuterated lipid standards. This guide will leverage this representative data to offer a comprehensive overview and comparison.

Purity Specification Comparison

The following table summarizes the publicly available purity specifications for C16:1 Ceramide-d7 and a key alternative, C16:0 Ceramide-d7.

Compound	Supplier	Stated Purity	Analytical Method(s)
C16:1 Ceramide-d7	Avanti Polar Lipids (dist. by Sigma-Aldrich)	>99%	TLC[1]
C16:1 Ceramide-d7	MedchemExpress	Not explicitly stated, referred to as "deuterium labeled C16:1 Ceramide"	General reference to NMR, GC-MS, or LC-MS for quantitative analysis of isotope-labeled compounds[2][3]
C16:0 Ceramide-d7	Avanti Polar Lipids	>99%	TLC, Proton NMR, Mass Spectrometry[4]
C16:0 Ceramide-d7	Cayman Chemical	≥99% deuterated forms (d1-d7)	Not specified on product page[5][6]

Experimental Protocols

The analytical methods employed to certify the purity and identity of deuterated ceramide standards are critical for ensuring experimental accuracy. Based on the representative Certificate of Analysis for C16:0 Ceramide-d7, the following protocols are standard in the industry.

Thin Layer Chromatography (TLC) for Purity Assessment

TLC is a rapid and effective method for assessing the purity of lipid compounds.

• Stationary Phase: Silica gel plate.

• Mobile Phase: A common solvent system for ceramides (B1148491) is Chloroform:Methanol (9:1, v/v)[4].

• Sample Preparation: The ceramide standard is dissolved in a suitable organic solvent and spotted onto the TLC plate.

• Development: The plate is placed in a developing chamber containing the mobile phase.

• Visualization: After development, the plate is dried and visualized using various methods:

  • Iodine Vapor: To detect the presence of lipids as brown spots.

  • Ninhydrin Stain: To detect primary and secondary amines (a negative result is expected for the amide group in ceramide).

  • Phosphorus Stain: To detect any phosphate-containing impurities (a negative result is expected).

  • Charring: By spraying with a sulfuric acid solution and heating, which visualizes all organic compounds as dark spots.

• Purity Assessment: A single major spot should be observed, indicating the absence of significant impurities[4].

Proton Nuclear Magnetic Resonance (¹H NMR) for Structural Confirmation

¹H NMR is used to confirm the chemical structure of the ceramide.

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃).

• Analysis: The prepared sample is placed in an NMR spectrometer.

• Data Interpretation: The resulting spectrum is analyzed to ensure that the chemical shifts and integration of the peaks are consistent with the known structure of C16:1 Ceramide-d7. The presence of the deuterium (B1214612) atoms will result in the absence of specific proton signals that would be present in the non-deuterated analogue.

Mass Spectrometry (MS) for Molecular Weight Verification

Mass spectrometry is employed to confirm the correct molecular weight of the deuterated ceramide.

• Ionization Method: Electrospray Ionization (ESI) is commonly used for lipids.

• Analysis Mode: The analysis is typically performed in positive ion mode.

• Expected Result: For C16:1 Ceramide-d7, the expected mass-to-charge ratio ([M+H]⁺) would be approximately 542.93 amu. For the representative C16:0 Ceramide-d7, the expected [M+H]⁺ is 545.944 ± 1 amu[4]. The observed mass should be within a narrow tolerance of the calculated exact mass.

Visualizing the Analytical Workflow

The following diagrams, generated using Graphviz, illustrate the logical flow of the analytical procedures for certifying the purity of C16:1 Ceramide-d7.

Fig. 1: Analytical workflow for C16:1 Ceramide-d7 certification.

Fig. 2: Detailed workflow for TLC purity analysis.

Conclusion

The available data from leading suppliers indicates that C16:1 Ceramide-d7 is a high-purity standard suitable for demanding research applications. While a detailed Certificate of Analysis for C16:1 Ceramide-d7 was not directly retrieved, the representative CoA for C16:0 Ceramide-d7 demonstrates a robust quality control process encompassing chromatographic and spectroscopic techniques to ensure both purity and structural integrity. Researchers can have a high degree of confidence in the quality of these commercially available deuterated ceramide standards. For critical applications, it is always recommended to request a batch-specific Certificate of Analysis from the supplier.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. C16 Ceramide-d7 (d18:1-d7/16:0) - Cayman Chemical [bioscience.co.uk]
• 6. caymanchem.com [caymanchem.com]

A Researcher's Guide to Isotopic Lipid Standards: A Comparative Analysis of C16:1 Ceramide-d7

In the rapidly advancing field of lipidomics, accurate quantification of lipid species is paramount for understanding their complex roles in cellular processes and disease. Isotopic lipid standards are indispensable tools in mass spectrometry-based lipid analysis, providing a benchmark for precise and reliable measurement. This guide offers a comparative overview of C16:1 Ceramide-d7 and other commonly used deuterated ceramide standards, supported by experimental data and protocols to aid researchers in selecting the most appropriate standard for their analytical needs.

Introduction to Isotopic Lipid Standards in Mass Spectrometry

Stable isotope-labeled internal standards are critical for correcting variability during sample preparation and analysis in mass spectrometry.[1] By introducing a known quantity of a labeled standard that is chemically identical to the analyte of interest but has a different mass, researchers can account for sample loss during extraction, variations in instrument response, and matrix effects.[2] Deuterated standards, such as C16:1 Ceramide-d7, are frequently employed in lipidomics for the quantification of their endogenous, non-labeled counterparts.

Comparison of C16:1 Ceramide-d7 with Other Deuterated Ceramide Standards

The selection of an appropriate internal standard is a crucial step in developing a robust quantitative lipidomics workflow. While C16:1 Ceramide-d7 is a valuable tool, other deuterated ceramide standards are also commercially available and widely used. The choice of standard can be influenced by the specific ceramide species being targeted and the biological matrix under investigation.

A common alternative is a mixture of several deuterated ceramide species, which can be used for the simultaneous quantification of multiple ceramides (B1148491).[3] For instance, a commercially available mix contains C16:0, C18:0, C24:0, and C24:1 deuterated ceramides. This approach is particularly useful in clinical research where alterations in the levels of several ceramides are often assessed.[4]

The following table summarizes the key properties of C16:1 Ceramide-d7 and other commonly used deuterated ceramide standards.

Standard	Molecular Formula	Formula Weight ( g/mol )	Purity	Storage Temperature
C16:1 Ceramide-d7	C34H58D7NO3	542.93	>99%	-20°C
C16:0 Ceramide-d7	C34H60D7NO3	544.94	>99%	-20°C
C18:0 Ceramide-d7	C36H64D7NO3	572.997	>99%	-20°C
C24:0 Ceramide-d7	C42H76D7NO3	650.113	>99%	-20°C
C24:1 Ceramide-d7	C42H74D7NO3	655.141	>99%	-20°C

Experimental Performance Data

The performance of an isotopic standard is evaluated by the linearity, precision, and accuracy of the resulting quantitative assay. The data presented below is representative of the performance that can be achieved using deuterated ceramide standards in a typical LC-MS/MS workflow.

A study developing a high-throughput LC-MS/MS method for the quantification of 16 ceramides and 10 dihydroceramides in human serum utilized stable isotope-labeled ceramides as internal standards.[5] The method demonstrated excellent linearity and reproducibility.[5] Another study focusing on very long-chain ceramides (C22:0 and C24:0) also reported high accuracy and precision with the use of their respective deuterated internal standards.[6]

The following table summarizes typical performance data for LC-MS/MS assays utilizing deuterated ceramide standards.

Parameter	Typical Performance
Linearity (R²)	>0.99
Lower Limit of Quantification (LLOQ)	0.02 - 1.0 ng/mL
Intra-day Precision (CV%)	≤ 5%
Inter-day Precision (CV%)	≤ 10%
Accuracy (% Recovery)	85-115%

Key Experimental Protocols

Accurate quantification of ceramides requires meticulous sample preparation and optimized analytical methods. Below are detailed protocols for lipid extraction and LC-MS/MS analysis.

Lipid Extraction from Plasma/Serum

This protocol is adapted from established methods for the extraction of lipids from biological fluids.[7]

• Sample Preparation: Thaw plasma or serum samples on ice.

• Internal Standard Spiking: Add a known amount of the deuterated ceramide internal standard solution (e.g., C16:1 Ceramide-d7) to each sample.

• Protein Precipitation and Lipid Extraction: Add 2.5 mL of methanol (B129727) and 1.25 mL of chloroform (B151607) to the sample. Vortex vigorously for 30 seconds.

• Phase Separation: Add 1.0 mL of water and another 1.25 mL of chloroform, and vortex again for 30 seconds. Centrifuge at 1,000 x g for 5 minutes to separate the phases.[1]

• Lipid Collection: Carefully collect the lower organic phase containing the lipids.

• Drying: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/isopropanol).

LC-MS/MS Analysis of Ceramides

This is a general protocol and should be optimized for the specific instrument and column used.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid.

  • Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to elute the ceramides.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is typically used for ceramide analysis.

  • Scan Mode: Multiple Reaction Monitoring (MRM) is employed for targeted quantification. The MRM transitions are specific for each ceramide and its deuterated internal standard. The most abundant product ion at m/z 264, which results from the loss of the fatty acyl chain, is commonly used for quantification.[6][8]

Visualization of Experimental Workflow and Signaling Pathway

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical experimental workflow for ceramide quantification and the central role of ceramides in cellular signaling.

Caption: Experimental workflow for ceramide quantification.

Caption: Simplified ceramide signaling pathways.[9][10]

References

• 1. benchchem.com [benchchem.com]
• 2. Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. Ceramide Metabolism: A Key Pathway in Lipid Signaling and Human Disease - MetwareBio [metwarebio.com]
• 5. biorxiv.org [biorxiv.org]
• 6. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uab.edu [uab.edu]
• 8. researchgate.net [researchgate.net]
• 9. Ceramide Signaling Pathway [m.antpedia.com]
• 10. Ceramide signaling in immunity: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of C16:1 Ceramide-d7: A Comparative Guide to Analytical Methods

In the landscape of lipidomics, the precise and accurate quantification of ceramides (B1148491) is paramount for researchers, scientists, and drug development professionals. Ceramides, a class of sphingolipids, are critical signaling molecules involved in cellular processes such as apoptosis, cell growth, and differentiation. Their dysregulation is implicated in numerous pathologies, including cardiovascular disease, diabetes, and neurodegenerative disorders, making them key biomarkers and therapeutic targets.[1][2][3]

This guide provides an objective comparison of analytical methodologies for ceramide quantification, focusing on the cross-validation and performance of C16:1 Ceramide-d7 as a stable isotope-labeled internal standard. We will explore its performance in the context of the prevalent liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods and compare it with alternative internal standard strategies.

The Gold Standard: LC-MS/MS for Ceramide Quantification

Modern mass spectrometry assays, particularly LC-MS/MS, offer high-resolution, high-throughput, and highly specific quantification, enabling the accurate measurement of individual ceramide species at the molecular level.[3] This technique is essential due to the wide concentration range of different ceramides in biological samples, from nanomolar to micromolar levels.[4] The use of an appropriate internal standard is critical to correct for variations during sample preparation, extraction, and analysis, ensuring data accuracy and reliability.[5]

Two primary strategies for internal standards dominate ceramide lipidomics:

• Stable Isotope-Labeled (Deuterated) Standards: Analytes like C16:1 Ceramide-d7 contain deuterium (B1214612) atoms, replacing some hydrogen atoms.[5] This makes them chemically identical to the endogenous analyte, ensuring they co-elute during chromatography and exhibit similar ionization behavior in the mass spectrometer. This near-perfect mimicry allows for the most accurate correction of matrix effects and procedural losses.[1][5]

• Non-Endogenous (Odd-Chain) Standards: These are structurally similar lipids, such as C17 or C25 ceramides, that do not naturally occur in mammalian cells.[4][6] They are added to samples to normalize for extraction efficiency and instrument response. While effective, they may not perfectly mimic the chromatographic behavior or ionization efficiency of all endogenous even-chained ceramides.[7]

Performance Data: Deuterated vs. Odd-Chain Standards

The following table summarizes key performance metrics for LC-MS/MS methods utilizing either deuterated or odd-chain ceramide internal standards, based on published validation studies. The data demonstrates the robustness and reliability of using deuterated standards for precise quantification.

Performance Metric	Method Using Deuterated Standards (e.g., D7-Ceramides)	Method Using Odd-Chain Standards (e.g., C17-Ceramide)
Linearity (R²)	> 0.99[1][6]	> 0.999[6]
Precision (CV%)	< 15% (Intra- and Inter-assay)[1]	Not explicitly stated, but method is described as reproducible[6]
Accuracy	Robust intra- and inter-assay accuracy[1]	Acceptable accuracy over calibration range[8]
Recovery	98 - 109%[1][2]	96.1% - 113.4%[6]
Limit of Quantification (LOQ)	0.02 - 0.08 µg/ml in plasma[2][8]; as low as 1.1 fmol[6]	1.1 fmol to 15.3 fmol for various ceramides[6]

Experimental Protocols and Workflows

Accurate quantification is underpinned by meticulous experimental design. Below is a detailed protocol for a typical high-throughput LC-MS/MS assay for ceramide measurement using a deuterated internal standard.

Experimental Protocol: Ceramide Quantification via LC-MS/MS

• Sample Preparation (Protein Precipitation & Lipid Extraction):

  • To a 50 µL plasma sample, add a solution containing the deuterated internal standard (e.g., C16:1 Ceramide-d7).

  • Precipitate proteins by adding a sufficient volume of pre-cooled isopropanol (B130326) (e.g., 1:5 plasma:IPA ratio).[9]

  • Vortex the mixture vigorously to ensure thorough mixing and precipitation.

  • Centrifuge the samples at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated protein.

  • Transfer the supernatant containing the lipid extract to clean vials for LC-MS/MS analysis.[1][3]

• Liquid Chromatography (LC):

  • Column: Utilize a reverse-phase C8 or C18 column for chromatographic separation.[3][4]

  • Mobile Phase: Employ a gradient elution using a binary solvent system, typically consisting of an aqueous solvent with a small amount of formic acid and an organic solvent like methanol (B129727) or acetonitrile.

  • Flow Rate: Maintain a constant flow rate appropriate for the column dimensions.

  • Run Time: A short run time (e.g., 5 minutes) is often sufficient for separating target ceramides.[1][2]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Use positive-ion electrospray ionization (ESI+).[3][8]

  • Detection Mode: Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode.[3][6]

  • MRM Transitions: Set specific precursor-to-product ion transitions for each target ceramide and its corresponding deuterated internal standard. A common product ion for ceramides is m/z 264, which arises from the loss of the fatty acyl chain.[8]

  • Quantification: Integrate the peak areas for the endogenous ceramide and the deuterated internal standard. The concentration of the endogenous ceramide is calculated by comparing the ratio of their peak areas to a calibration curve generated with known concentrations of the analyte and standard.[4][9]

Visualizing the Process and Pathway

To better illustrate the analytical process and the biological context of ceramides, the following diagrams were generated.

Caption: LC-MS/MS workflow for ceramide quantification.

Caption: Simplified ceramide signaling pathway in apoptosis.

Conclusion

The cross-validation of analytical methods for ceramide quantification consistently demonstrates the superiority of using stable isotope-labeled internal standards. C16:1 Ceramide-d7, by closely mimicking its endogenous counterpart, enables highly accurate and precise measurements with LC-MS/MS. This approach effectively corrects for matrix effects and variations in sample processing, yielding robust and reproducible data. While methods using odd-chain standards are also viable, the use of deuterated standards like C16:1 Ceramide-d7 represents the gold standard, providing the highest level of confidence for researchers in academic and industrial settings who rely on precise lipid biomarker data.

References

• 1. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ceramides and metabolic profiles of patients with acute coronary disease: a cross-sectional study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Development and validation of LC-MS/MS method for determination of very long acyl chain (C22:0 and C24:0) ceramides in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]

A Comparative Guide to Internal Standards for C16:1 Ceramide Quantification: Linearity and Dynamic Range Assessment

For researchers, scientists, and drug development professionals engaged in lipidomics and the study of signaling pathways involving ceramides (B1148491), the accurate quantification of these bioactive lipids is paramount. This guide provides an objective comparison of the performance of C16:1 Ceramide-d7 as an internal standard against other common alternatives, with a focus on linearity and dynamic range, supported by experimental data.

The quantification of specific ceramide species, such as C16:1 Ceramide, by mass spectrometry (MS) necessitates the use of an internal standard (IS) to correct for variability in sample preparation and instrument response. The ideal IS is chemically similar to the analyte but mass-distinguishable. The two most common choices for ceramide quantification are stable isotope-labeled (deuterated) ceramides and non-endogenous odd-chain ceramides. This guide will delve into the performance characteristics of C16:1 Ceramide-d7 and compare it with odd-chain ceramide standards.

Performance of C16:1 Ceramide-d7 as an Internal Standard

Stable isotope-labeled internal standards, such as C16:1 Ceramide-d7, are considered the gold standard for quantitative mass spectrometry. This is because their physicochemical properties are nearly identical to their endogenous, non-labeled counterparts. This similarity ensures they behave almost identically during extraction, chromatography, and ionization, thus providing the most accurate correction for any analyte loss or matrix effects.

Linearity and Dynamic Range

Published studies and application notes utilizing deuterated ceramide standards demonstrate excellent linearity and a wide dynamic range. For instance, a high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for ceramides using isotopically labeled internal standards showed a linear calibration curve over a broad concentration range, from 0.1 to 10,000 ng/mL. This wide dynamic range allows for the accurate quantification of ceramides in diverse biological matrices where concentrations can vary significantly.

Alternative Internal Standards: Odd-Chain Ceramides

A common alternative to deuterated standards is the use of odd-chain ceramides, such as C17:0 or C19:0 Ceramide, which are typically absent or present at very low levels in mammalian cells. Their distinct mass allows for easy differentiation from the endogenous even-chained ceramides being quantified.

Linearity and Dynamic Range

Validated LC-MS/MS methods employing odd-chain ceramide internal standards have also demonstrated good linearity. For example, a study using C17 Ceramide as an internal standard for the quantification of various endogenous ceramides, including C16:0 Ceramide, reported a linear range of 2.8–357 ng. While this demonstrates acceptable performance, the dynamic range is notably narrower than that observed with deuterated standards.

Head-to-Head Comparison

Internal Standard Type	Analyte Example	Linear Range	R² (Coefficient of Determination)	Key Advantages	Potential Limitations
Deuterated Ceramide (e.g., C16:1 Ceramide-d7)	Ceramides	0.1 - 10,000 ng/mL	>0.99	Co-elution with analyte, superior correction for matrix effects.	Higher cost.
Odd-Chain Ceramide (e.g., C17:0 Ceramide)	C16:0 Ceramide	2.8 - 357 ng	>0.99	Lower cost, not naturally abundant.	Potential for differential ionization efficiency and matrix effects compared to the analyte.

Experimental Protocols

Accurate assessment of linearity and dynamic range is crucial for method validation. Below are generalized experimental protocols for generating calibration curves for ceramide quantification using either a deuterated or an odd-chain internal standard.

Protocol for Generating a Calibration Curve

• Preparation of Stock Solutions:

  • Prepare a stock solution of the ceramide analyte (e.g., C16:1 Ceramide) at a known high concentration (e.g., 1 mg/mL) in an appropriate solvent (e.g., ethanol).

  • Prepare a stock solution of the internal standard (e.g., C16:1 Ceramide-d7 or C17:0 Ceramide) at a fixed concentration (e.g., 10 µg/mL) in the same solvent.

• Preparation of Calibration Standards:

  • Create a series of calibration standards by serially diluting the analyte stock solution to cover the expected concentration range in the samples. A typical range might be from 0.1 ng/mL to 1000 ng/mL.

  • Spike a constant amount of the internal standard solution into each calibration standard and a blank sample (matrix without analyte).

• Sample Preparation (for biological samples):

  • To an aliquot of the biological sample (e.g., plasma, cell lysate), add a known amount of the internal standard.

  • Perform lipid extraction using a suitable method (e.g., Bligh-Dyer or a simplified protein precipitation with an organic solvent).

  • Evaporate the solvent and reconstitute the lipid extract in the initial mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared calibration standards and samples onto an appropriate liquid chromatography column (e.g., C18) coupled to a tandem mass spectrometer.

  • Develop a multiple reaction monitoring (MRM) method to detect the specific precursor-to-product ion transitions for both the analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard in each chromatogram.

  • Calculate the ratio of the analyte peak area to the internal standard peak area.

  • Plot the peak area ratio against the known concentration of the analyte in the calibration standards to generate a calibration curve.

  • Perform a linear regression analysis to determine the equation of the line (y = mx + c) and the coefficient of determination (R²). The linear range is the concentration range over which the R² value is typically >0.99.

Visualizing the Workflow

To illustrate the general workflow for assessing the performance of an internal standard, the following diagram is provided.

Caption: A generalized workflow for the validation of an internal standard.

Signaling Pathway Context

The accurate measurement of C16:1 Ceramide is critical for understanding its role in various signaling pathways. The diagram below illustrates a simplified overview of ceramide's central role in cellular processes.

Caption: Simplified ceramide signaling pathway.

Conclusion

Both deuterated and odd-chain ceramide internal standards can be used for the quantification of C16:1 Ceramide. However, the available data suggests that deuterated standards like C16:1 Ceramide-d7 offer a significantly wider linear dynamic range, which is a crucial advantage for studies involving diverse biological samples with potentially large variations in ceramide concentrations. The near-identical chemical behavior of deuterated standards to their endogenous counterparts provides a more robust and accurate correction for experimental variability. While odd-chain ceramides present a more cost-effective alternative, researchers must carefully validate their performance and be aware of the potential for a narrower dynamic range and less precise correction for matrix effects. The choice of internal standard should ultimately be guided by the specific requirements of the study, including the desired level of accuracy, the expected concentration range of the analyte, and budgetary considerations.

Assessing the precision and accuracy of C16:1 Ceramide-d7 based methods

The accurate and precise quantification of specific ceramide species is critical for researchers, scientists, and drug development professionals investigating their roles in cellular signaling and disease pathology. C16:1 Ceramide, in particular, has been implicated in various cellular processes, making its measurement a key objective in many studies. This guide provides a comparative assessment of analytical methods for ceramide quantification, focusing on the performance of those utilizing stable isotope-labeled internal standards, such as C16:1 Ceramide-d7, against alternative approaches.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The choice of internal standard is paramount for achieving reliable quantification in mass spectrometry-based lipidomics. The ideal internal standard should mimic the analyte's behavior during sample preparation and ionization but be distinguishable by mass. Here, we compare a high-throughput method using a D7-labeled ceramide standard cocktail (including C16:1-d7) with a method employing a non-naturally occurring, odd-chain ceramide (C17) as the internal standard.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for ceramide analysis, offering high sensitivity and specificity.[1] The use of stable isotope-labeled internal standards, which co-elute with the analyte and experience similar matrix effects, is crucial for correcting analytical variability and ensuring high accuracy and precision.[2]

Table 1: Method Performance Comparison for Ceramide Quantification in Plasma

Parameter	Method A: D7-Labeled Internal Standard[3][4]	Method B: C17 Internal Standard[5][6]
Internal Standard	D7-Ceramide Cocktail (C16-d7, C18-d7, etc.)	C17 Ceramide
Accuracy (Inter-Assay)	-2.2% to +10.4%	Not explicitly stated
Precision (Intra- & Inter-Assay CV)	< 15%	Reliable (not quantified in text)
Extraction Recovery	98 - 109%	78 - 91%
**Linearity (R²) **	> 0.99	Linear over specified ranges
Sample Preparation	Simple Protein Precipitation	Bligh & Dyer Extraction + Silica (B1680970) Column Chromatography
Analysis Time	~5 minutes	~21 minutes

As the data indicates, methods employing deuterated internal standards like C16:1 Ceramide-d7 tend to exhibit superior performance, particularly in terms of extraction recovery. This is attributed to the near-identical chemical and physical properties of the deuterated standard and the endogenous analyte, ensuring they behave similarly throughout the entire analytical process. The simpler and faster sample preparation is another significant advantage for high-throughput clinical applications.[3][4]

Experimental Protocols

Detailed methodology is crucial for reproducibility. Below are summaries of the experimental protocols for the two compared methods.

Method A: High-Throughput Analysis using C16:1 Ceramide-d7

This method is designed for rapid, routine analysis of key ceramide species in human plasma.[3][4]

• Sample Preparation (Protein Precipitation) :

  • Plasma samples are processed in a 96-well format.[3][4]

  • A simple protein precipitation is performed using a solvent like pre-cooled isopropanol (B130326) (e.g., 1:5 plasma:IPA ratio).[7]

  • Samples are vortexed and incubated at low temperatures (-20°C then 4°C) to ensure complete protein precipitation.[7]

  • After centrifugation, the supernatant containing the lipids is transferred for analysis.[7]

  • A D7-labeled ceramide standard mix is added prior to precipitation to facilitate precise quantification.[3][4]

• LC-MS/MS Analysis :

  • Chromatography : A short liquid chromatography method (~5 minutes) is used for separation.[3][4]

  • Mass Spectrometry : Detection is performed on a triple quadrupole mass spectrometer using electrospray ionization (ESI) in positive ion mode with Multiple Reaction Monitoring (MRM).[4]

  • Quantification : The concentration of each endogenous ceramide is calculated based on the peak area ratio to its corresponding D7-labeled internal standard.[3][4]

Method B: Analysis using C17 Ceramide Internal Standard

This method provides robust quantification for a broad range of ceramides (B1148491) but involves a more complex sample preparation process.[5][6]

• Sample Preparation (Lipid Extraction and Purification) :

  • Plasma samples (e.g., 50 μL) are spiked with a known amount of C17 ceramide internal standard.[5]

  • Lipids are extracted using a Bligh and Dyer method with a chloroform/methanol mixture.[5]

  • For plasma samples, a crucial additional step involves isolating sphingolipids from more abundant lipids using silica gel column chromatography. This improves sensitivity and reduces interference.[5][6]

  • The purified lipid fraction is dried and reconstituted for injection.[5]

• LC-MS/MS Analysis :

  • Chromatography : A longer reverse-phase HPLC separation (~21 minutes) is employed using a C8 column with a water/acetonitrile/isopropanol gradient containing formic acid.[5]

  • Mass Spectrometry : Analysis is conducted via ESI in positive-ion mode, using MRM to monitor the specific precursor-to-product ion transition for each ceramide species (e.g., m/z 538→264 for C16 ceramide).[5]

  • Quantification : Concentrations are determined from calibration curves by comparing the peak area ratios of endogenous ceramides to the C17 internal standard.[5]

C16 Ceramide in Cellular Signaling

C16-ceramide is not merely a structural lipid; it is a critical bioactive molecule involved in key signaling pathways that regulate cell fate.[7] Notably, it plays a significant role in modulating the mTOR (mammalian target of rapamycin) pathway, which is a central regulator of cell growth, proliferation, and survival.[8] Overexpression of Ceramide Synthase 6 (CerS6), the enzyme responsible for generating C16-ceramide, has been shown to reduce the phosphorylation of key downstream effectors of the mTOR pathway, such as Akt and S6 kinase (S6K), leading to decreased cell proliferation.[8] This highlights the importance of accurately measuring C16-ceramide to understand its regulatory functions in health and disease.

Caption: Inhibitory role of C16-Ceramide on the mTOR signaling pathway.

References

• 1. Techniques for Ceramide Analysis - Creative Proteomics [creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. helda.helsinki.fi [helda.helsinki.fi]
• 5. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. C16‑ceramide and sphingosine 1‑phosphate/S1PR2 have opposite effects on cell growth through mTOR signaling pathway regulation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to C16:1 Ceramide-d7: A Comparative Analysis of Leading Suppliers

For researchers in the fields of lipidomics, cell signaling, and drug development, the quality and reliability of internal standards are paramount for generating accurate and reproducible data. C16:1 Ceramide-d7, a deuterated analog of the endogenous signaling lipid, serves as a critical tool for mass spectrometry-based quantification. This guide provides a comparative analysis of C16:1 Ceramide-d7 from prominent suppliers, focusing on publicly available data to assist researchers in making informed purchasing decisions.

Executive Summary

This guide compares C16:1 Ceramide-d7 offered by major suppliers based on their Certificates of Analysis (CoA) and product information. While direct, head-to-head performance data is not publicly available, this analysis provides a foundation for researchers to evaluate these products. The primary suppliers identified are Avanti Polar Lipids (distributed by Sigma-Aldrich) and Cayman Chemical . This guide also provides standardized experimental protocols for researchers to conduct their own in-house comparisons of purity, stability, and performance.

Data Presentation: Supplier Comparison

The following table summarizes the available quantitative data for C16:1 Ceramide-d7 from the identified suppliers. It is important to note that the purity is typically reported as >99% by Thin-Layer Chromatography (TLC), which is a semi-quantitative method. For rigorous quantitative analysis, researchers should consider performing in-house LC-MS/MS assessments.

Feature	Avanti Polar Lipids (860748L)	Cayman Chemical (22787)
Molecular Formula	C₃₄H₅₈D₇NO₃	C₃₄H₆₀D₇NO₃
Molecular Weight	542.93	545
Purity (as stated on CoA)	>99% (TLC)[1]	≥99% deuterated forms (d1-d7)
Format	Solution (1:1 Dichloromethane:Methanol)[1]	Solution (Chloroform:Methanol:Ethanol, 6:4:1)[2]
Storage Temperature	-20°C[1]	-80°C[2]
Identity Confirmation	Proton NMR, Mass Spectrometry ([M+H]⁺ = 543.93 ± 1 amu)[1]	Mass Spectrometry ([M+H]⁺ = 545.5634)[2]
Stability	1 Year[3]	Not specified on CoA

Experimental Protocols

To facilitate a rigorous in-house comparison of C16:1 Ceramide-d7 from different suppliers, the following detailed experimental protocols are provided. These protocols are based on established methods in the field.

Purity Assessment by LC-MS/MS

This protocol outlines a method for the quantitative assessment of C16:1 Ceramide-d7 purity using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

a. Materials:

• C16:1 Ceramide-d7 standard from each supplier

• LC-MS grade methanol, chloroform, and isopropanol

• Formic acid

• Ammonium formate

• C18 reverse-phase LC column (e.g., 2.1 x 150 mm, 2.6 µm)

• LC-MS/MS system (e.g., coupled to a triple quadrupole or high-resolution mass spectrometer)

b. Sample Preparation:

• Prepare a stock solution of each C16:1 Ceramide-d7 standard in chloroform:methanol (1:1, v/v) at a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution of 1 µg/mL in isopropanol.

• For analysis, dilute the working solution to a final concentration of 100 ng/mL in the initial mobile phase.

c. LC Conditions:

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid

• Gradient:

  • 0-2 min: 30% B

  • 2-12 min: Ramp to 100% B

  • 12-17 min: Hold at 100% B

  • 17.1-20 min: Return to 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

d. MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM) Transition:

  • Q1 (Precursor Ion): m/z 543.5 (for C₃₄H₅₈D₇NO₃) or 545.5 (for C₃₄H₆₀D₇NO₃)

  • Q3 (Product Ion): m/z 264.3 (characteristic sphingoid base fragment)

• Collision Energy: Optimize for the specific instrument, typically in the range of 25-35 eV.

• Data Analysis: Integrate the peak area of the C16:1 Ceramide-d7 MRM transition. Purity is calculated as the percentage of the main peak area relative to the total area of all detected peaks.

Stability Assessment

This protocol describes a method to evaluate the short-term and long-term stability of C16:1 Ceramide-d7 solutions.

a. Short-Term Stability (Benchtop):

• Prepare an aliquot of the C16:1 Ceramide-d7 working solution (1 µg/mL in isopropanol).

• Leave the sample at room temperature on the benchtop for 0, 2, 4, 8, and 24 hours.

• At each time point, analyze the sample by LC-MS/MS as described in the purity assessment protocol.

• Compare the peak area at each time point to the initial (0 hour) measurement. A degradation of <5% is generally considered acceptable.

b. Long-Term Stability (Storage):

• Prepare multiple aliquots of the C16:1 Ceramide-d7 stock solution (1 mg/mL in chloroform:methanol).

• Store the aliquots at the recommended storage temperature (-20°C or -80°C).

• Analyze an aliquot by LC-MS/MS at regular intervals (e.g., 1, 3, 6, and 12 months).

• Compare the peak area at each time point to the initial measurement.

Mandatory Visualization

The following diagrams illustrate key workflows and pathways relevant to the use of C16:1 Ceramide-d7.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. avantiresearch.com [avantiresearch.com]

Justification for C16:1 Ceramide-d7 in Regulatory Submissions: A Comparative Guide

For researchers, scientists, and drug development professionals navigating the rigorous landscape of regulatory submissions, the selection of an appropriate internal standard for bioanalytical assays is a critical decision impacting data integrity and, ultimately, submission success. This guide provides a comprehensive justification for the use of C16:1 Ceramide-d7 as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based quantification of ceramides (B1148491), a class of bioactive lipids implicated in numerous physiological and pathological processes. Through objective comparison with alternative standards and presentation of supporting data, this document will demonstrate the superiority of a deuterated internal standard for generating the high-quality, reliable data required by regulatory bodies such as the FDA and EMA.

The Gold Standard: Deuterated Internal Standards in Regulated Bioanalysis

In the field of regulated bioanalysis, the use of a stable isotope-labeled (SIL) internal standard is widely recognized as the gold standard.[1][2] Regulatory guidelines, including the harmonized ICH M10, recommend the use of SIL internal standards whenever possible due to their ability to accurately and precisely correct for variability during sample preparation and analysis.[3]

C16:1 Ceramide-d7, a deuterated form of C16:1 Ceramide, perfectly embodies the ideal characteristics of a SIL internal standard. By replacing seven hydrogen atoms with deuterium, the mass of the molecule is increased without significantly altering its physicochemical properties.[4] This near-identical behavior to the endogenous analyte ensures that it experiences the same extraction efficiency, chromatographic retention, and ionization response, thereby providing the most accurate normalization.[1][2]

Performance Comparison: C16:1 Ceramide-d7 vs. Alternatives

The choice of an internal standard significantly impacts the key validation parameters of a bioanalytical method. Here, we compare the expected performance of C16:1 Ceramide-d7 against common non-deuterated alternatives: odd-chain ceramides (e.g., C17:0 Ceramide) and structural analogs.

Performance Metric	C16:1 Ceramide-d7 (Deuterated IS)	Odd-Chain Ceramide (e.g., C17:0)	Structural Analog
Chemical & Physical Similarity	Virtually identical to the analyte.	Similar, but differs in chain length and hydrophobicity.	Similar overall structure, but with different functional groups or backbone.
Chromatographic Co-elution	Co-elutes with the analyte, ensuring simultaneous analysis under identical conditions.	Elutes at a different retention time, potentially experiencing different matrix effects.	Retention time will differ from the analyte.
Correction for Matrix Effects	Excellent. Experiences the same ion suppression or enhancement as the analyte.	Partial. May not fully compensate for matrix effects that are specific to the analyte's retention time.	Limited. Unlikely to accurately mimic the analyte's response to matrix interferences.
Accuracy	High. Minimizes bias in concentration measurements.[2][5]	Moderate to High. Can provide acceptable accuracy in some matrices.[3][6]	Variable. Prone to significant inaccuracies due to differential behavior.
Precision	High. Low variability in repeated measurements (%CV <15%).[2][5]	Moderate to High. Generally good precision, but can be influenced by matrix variability.[3][6]	Lower. Higher variability due to inconsistent correction.
Linearity	Excellent. Wide linear dynamic range with R² > 0.99.[2]	Good. Generally achieves acceptable linearity.[3]	May be acceptable, but the range can be limited.
Regulatory Acceptance	Strongly recommended by FDA and EMA (ICH M10).[3]	Acceptable if a SIL-IS is not available, but requires more extensive validation.	Used as a last resort when a SIL-IS or a suitable analog is not available.

The Biological Significance of Ceramides: A Signaling Hub

Ceramides are not merely structural components of cell membranes; they are critical signaling molecules involved in a myriad of cellular processes, including apoptosis, cell cycle arrest, and inflammation. The accurate quantification of specific ceramide species is therefore crucial for understanding disease pathogenesis and the mechanism of action of therapeutic interventions.

Caption: Simplified Ceramide Signaling Pathway.

Experimental Workflow: Justifying the Choice of a Deuterated Standard

A robust and reliable bioanalytical method is fundamental for regulatory submissions. The following workflow illustrates the integration of C16:1 Ceramide-d7 and the rationale for its use at each stage.

Caption: Justification for Deuterated IS in the Bioanalytical Workflow.

Experimental Protocols

The following provides a detailed methodology for the quantification of C16:1 Ceramide in a biological matrix (e.g., human plasma) using C16:1 Ceramide-d7 as an internal standard. This protocol is based on established methods and is suitable for validation according to regulatory guidelines.[2][5]

1. Materials and Reagents

• Analytes: C16:1 Ceramide standard

• Internal Standard: C16:1 Ceramide-d7

• Solvents: LC-MS grade methanol (B129727), acetonitrile, isopropanol, and water.

• Reagents: Formic acid, ammonium (B1175870) formate.

• Biological Matrix: Human plasma (drug-free, lipid-stripped for calibration standards).

2. Standard Solutions Preparation

• Stock Solutions: Prepare individual stock solutions of C16:1 Ceramide and C16:1 Ceramide-d7 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the C16:1 Ceramide stock solution in methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL. Prepare a working solution of C16:1 Ceramide-d7 at a concentration of 100 ng/mL.

3. Sample Preparation

• Thaw plasma samples and calibration standards on ice.

• To 50 µL of plasma, calibration standard, or quality control (QC) sample in a microcentrifuge tube, add 10 µL of the 100 ng/mL C16:1 Ceramide-d7 internal standard working solution.

• Vortex briefly.

• Add 200 µL of ice-cold methanol to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the mobile phase B.

• Transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 5 mM ammonium formate

• Gradient:

  • 0-1 min: 30% B

  • 1-8 min: 30-100% B

  • 8-10 min: 100% B

  • 10.1-12 min: 30% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Positive electrospray ionization (ESI+)

• MRM Transitions:

  • C16:1 Ceramide: [M+H]+ → fragment ion (e.g., m/z 264.3)

  • C16:1 Ceramide-d7: [M+H]+ → fragment ion (e.g., m/z 271.3)

  • Note: Specific m/z values should be optimized for the instrument used.

5. Data Analysis and Quantification

• Peak areas of the analyte and internal standard are integrated.

• A calibration curve is constructed by plotting the peak area ratio (analyte/internal standard) against the concentration of the calibration standards.

• A linear regression with a 1/x² weighting is typically used.

• The concentration of C16:1 Ceramide in the unknown samples is calculated from the calibration curve.

Conclusion

The use of C16:1 Ceramide-d7 as an internal standard for the quantification of C16:1 Ceramide in regulatory submissions is strongly justified by its adherence to the "gold standard" of bioanalysis. Its ability to mimic the endogenous analyte throughout the analytical process provides superior accuracy, precision, and reliability compared to non-deuterated alternatives. By minimizing the impact of matrix effects and other sources of variability, C16:1 Ceramide-d7 ensures the generation of high-quality data that meets the stringent requirements of regulatory agencies, ultimately facilitating a smoother and more successful submission process.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a high-throughput LC-MS/MS assay for routine measurement of molecular ceramides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. QUANTIFICATION OF CERAMIDE SPECIES IN BIOLOGICAL SAMPLES BY LIQUID CHROMATOGRAPHY-ELECTROSPRAY TANDEM MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of ceramide species in biological samples by liquid chromatography electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Benchmarking Guide: C16:1 Ceramide-d7 for High-Precision Applications

For Researchers, Scientists, and Drug Development Professionals

In the landscape of lipidomics and cell signaling research, the accuracy and reliability of internal standards are paramount for generating high-fidelity data. This guide provides an objective comparison of C16:1 Ceramide-d7 against commercially available high-purity C16:1 Ceramide analytical standards. As no formal Certified Reference Material (CRM) from a national metrology institute for C16:1 Ceramide is currently available, this comparison is benchmarked against high-purity standards from reputable commercial suppliers.

Executive Summary

C16:1 Ceramide-d7 serves as an ideal internal standard for the quantification of its endogenous, non-deuterated counterpart, C16:1 Ceramide, in mass spectrometry-based analyses. Its key advantages include:

• Co-elution with the analyte: Ensuring that matrix effects are minimized and quantification is accurate.

• Distinct Mass Shift: A 7 Dalton mass difference provides clear separation from the endogenous analyte in mass spectra, preventing signal overlap.

• High Purity and Isotopic Enrichment: Ensures minimal interference and accurate spike-in concentrations.

This guide will delve into the performance characteristics of C16:1 Ceramide-d7, presenting available data alongside that of high-purity C16:1 Ceramide standards. We will also provide a detailed experimental protocol for a typical quantitative analysis and visualize key workflows and biological pathways.

Data Presentation: Performance Characteristics

The following table summarizes the key performance characteristics of C16:1 Ceramide-d7 and a representative high-purity C16:1 Ceramide analytical standard based on available product specifications and certificates of analysis.

Feature	C16:1 Ceramide-d7 (Internal Standard)	High-Purity C16:1 Ceramide (Analytical Standard)
Chemical Name	N-palmitoleoyl-D-erythro-sphingosine-d7	N-palmitoleoyl-D-erythro-sphingosine
Molecular Formula	C₃₄H₅₈D₇NO₃[1]	C₃₄H₆₅NO₃
Molecular Weight	542.93 g/mol [1]	535.9 g/mol
Purity	>99% (by TLC)[1]	≥98%
Isotopic Enrichment	Information not publicly available in certificates of analysis. Typically >98% for deuterated standards.	Not Applicable
Format	Typically supplied as a solution in an organic solvent (e.g., 1 mg/mL in methanol (B129727) or ethanol) or as a powder.	Typically supplied as a solid or powder.
Storage	-20°C[1]	-20°C
Intended Use	Internal standard for quantitative mass spectrometry.	Analyte for calibration curves and qualitative identification.
Certificate of Analysis	Provides confirmation of identity and purity.[2]	Provides confirmation of identity and purity.

Experimental Protocols

A robust and validated method for the quantification of C16:1 Ceramide in biological samples is crucial. The following protocol outlines a typical workflow using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with C16:1 Ceramide-d7 as an internal standard.

Objective: To accurately quantify the concentration of C16:1 Ceramide in a biological matrix (e.g., plasma, cell lysate).

Materials:

• C16:1 Ceramide-d7 internal standard solution (of known concentration)

• High-purity C16:1 Ceramide analytical standard (for calibration curve)

• Biological sample

• Organic solvents for extraction (e.g., isopropanol, ethyl acetate, formic acid)

• LC-MS/MS system (e.g., a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system)

• C18 reverse-phase LC column

Procedure:

• Sample Preparation:

  • Thaw biological samples on ice.

  • Aliquot a known volume or weight of the sample.

  • Spike the sample with a known amount of C16:1 Ceramide-d7 internal standard solution.

  • Perform a liquid-liquid extraction to isolate lipids. A common method is the addition of a mixture of isopropanol, ethyl acetate, and formic acid, followed by vortexing and centrifugation to separate the organic and aqueous layers.

  • Collect the organic layer containing the lipids.

  • Dry the organic extract under a stream of nitrogen.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/acetonitrile).

• Calibration Curve Preparation:

  • Prepare a series of calibration standards by serially diluting the high-purity C16:1 Ceramide analytical standard in the same solvent used for the reconstituted samples.

  • Spike each calibration standard with the same amount of C16:1 Ceramide-d7 internal standard as the biological samples.

• LC-MS/MS Analysis:

  • Inject the prepared samples and calibration standards onto the LC-MS/MS system.

  • Separate the ceramides (B1148491) using a C18 reverse-phase column with a gradient of mobile phases (e.g., water with formic acid and acetonitrile/isopropanol).

  • Detect and quantify the analytes using the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • MRM Transition for C16:1 Ceramide: Monitor the transition from the precursor ion (M+H)⁺ to a specific product ion.

    • MRM Transition for C16:1 Ceramide-d7: Monitor the transition from the precursor ion (M+H+7)⁺ to its corresponding product ion.

• Data Analysis:

  • Integrate the peak areas for both C16:1 Ceramide and C16:1 Ceramide-d7 in each sample and calibration standard.

  • Calculate the ratio of the peak area of C16:1 Ceramide to the peak area of C16:1 Ceramide-d7.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of C16:1 Ceramide in the biological samples by interpolating their peak area ratios on the calibration curve.

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for C16:1 Ceramide quantification.

C16:1 Ceramide in Apoptosis Signaling

Caption: C16:1 Ceramide's role in TNF-α induced apoptosis.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]

Safety & Regulatory Compliance

Proper Disposal of C16:1 Ceramide-d7: A Comprehensive Guide for Laboratory Professionals

For immediate reference, treat C16:1 Ceramide-d7 as a flammable, acutely toxic, and carcinogenic chemical. Personnel handling this material must be thoroughly trained in managing hazardous substances. This guide provides detailed procedures for the safe disposal of C16:1 Ceramide-d7, ensuring the safety of laboratory personnel and compliance with environmental regulations.

C16:1 Ceramide-d7, typically supplied as a solution, presents several hazards that necessitate careful handling and disposal.[1] Its classification as a flammable liquid, along with its acute toxicity and suspected carcinogenic properties, underscores the importance of adhering to strict safety protocols.[1]

Safety and Handling Profile

A summary of the key safety information for C16:1 Ceramide-d7 is presented below.

Property	Value	Source
Physical Form	Solution	[1]
Signal Word	Danger	[1]
Hazard Classifications	Flammable Liquid (Category 2), Acute Toxicity (Oral, Dermal, Inhalation - Category 3), Skin Irritant (Category 2), Eye Irritant (Category 2), Carcinogenicity (Category 2), Specific Target Organ Toxicity (Single Exposure - Category 1 and 3)	[1]
Hazard Statements	H225: Highly flammable liquid and vapor. H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled. H315: Causes skin irritation. H319: Causes serious eye irritation. H336: May cause drowsiness or dizziness. H351: Suspected of causing cancer. H370: Causes damage to organs.	[1]
Flash Point	9.7 °C (49.5 °F)	[1]
Storage	Store at -20°C in a well-ventilated place. Keep cool. Keep container tightly closed.	[1]

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of C16:1 Ceramide-d7. This procedure is designed to minimize exposure risk and ensure compliant waste management.

1. Personal Protective Equipment (PPE):

• Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

• All handling of C16:1 Ceramide-d7 and its waste should be conducted in a certified chemical fume hood to prevent inhalation of vapors.

2. Waste Segregation and Collection:

• Do not dispose of C16:1 Ceramide-d7 down the drain or in regular trash.

• Designate a specific, clearly labeled, and sealed waste container for "Halogenated Solvent Waste" or "Toxic Chemical Waste," in accordance with your institution's waste management guidelines. The product is typically supplied in a methanol (B129727) solution, which is a key consideration for waste stream compatibility.

• The container must be made of a material compatible with flammable liquids.

3. Decontamination of Labware:

• All labware that has come into contact with C16:1 Ceramide-d7 (e.g., vials, pipette tips, syringes) must be decontaminated or disposed of as hazardous waste.

• To decontaminate glassware, rinse it multiple times with a suitable solvent (e.g., ethanol (B145695) or acetone) in a chemical fume hood. Collect the rinse solvent as hazardous waste.

• Disposable labware should be placed in the designated hazardous waste container.

4. Spill Management:

• In the event of a spill, evacuate the immediate area and ensure proper ventilation.

• Use an absorbent material, such as a spill pillow or vermiculite, to contain the spill.

• Collect the absorbent material using non-sparking tools and place it in the designated hazardous waste container.

• Decontaminate the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.

5. Final Disposal:

• The sealed and labeled hazardous waste container should be transported to your institution's designated hazardous waste storage area.

• Follow your institution's procedures for hazardous waste pickup and disposal by a licensed environmental waste management company.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of C16:1 Ceramide-d7 and associated materials.

References

• 1. C16:1 Ceramide-d7 (d18:1-d7/16:1) Avanti Research™ - A Croda Brand | 1942907-49-4 [sigmaaldrich.com]

Personal protective equipment for handling C16:1 Ceramide-d7

Essential Safety and Handling Guide for C16:1 Ceramide-d7

This guide provides crucial safety protocols, operational procedures, and disposal plans for handling C16:1 Ceramide-d7. It is intended for researchers, scientists, and drug development professionals to ensure a safe laboratory environment and maintain the integrity of their research.

Physicochemical and Safety Data

The following table summarizes key quantitative data for C16:1 Ceramide-d7, offering a quick reference for its physical and safety-related properties.

Property	Value
Molecular Formula	C₃₄H₅₈D₇NO₃[1]
Molecular Weight	542.93 g/mol [1]
Physical Form	Solution
Concentration	1 mg/mL
Storage Temperature	-20°C[2]
Flash Point	9.7°C (49.5°F)[1]
Assay	>99% (TLC)
CAS Number	1942907-49-4[1]

Operational Plan: Safe Handling of C16:1 Ceramide-d7

Adherence to proper handling and storage protocols is essential to maintain the stability of C16:1 Ceramide-d7 and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

Consistent and proper use of PPE is the most critical line of defense against potential exposure. The following PPE is mandatory when handling C16:1 Ceramide-d7:

• Eye Protection: Chemical safety glasses with side shields or goggles are required.

• Hand Protection: Compatible chemical-resistant gloves, such as nitrile or neoprene, must be worn. Inspect gloves for any signs of degradation or puncture before use.

• Skin and Body Protection: A laboratory coat is mandatory. For larger quantities or when there is a risk of splashing, consider additional protection such as a chemical-resistant apron.

• Respiratory Protection: Due to the product being a solution, work should be conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of any vapors.

Step-by-Step Handling Procedure

a. Preparation:

• Before handling, ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

• Have all necessary equipment and reagents, such as appropriate solvents and pipettes, readily available.[3]

• Allow the container of C16:1 Ceramide-d7 to equilibrate to room temperature before opening to prevent condensation from accumulating inside the vial.[3]

b. Aliquoting and Use:

• For frequent use, it is recommended to aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles and minimize the risk of contamination.

• Use glass or stainless steel pipettes for transferring the solution.[3]

• Handle the solution under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation, especially for long-term storage of aliquots.[3]

c. Spill Management:

• In case of a liquid spill, absorb it with an inert material such as vermiculite (B1170534) or sand.

• Place the absorbent material into a sealed, labeled container for hazardous waste disposal.

• Clean the spill area with an appropriate solvent, and dispose of the cleaning materials as hazardous waste.

Storage

• Keep the container tightly closed and store it in a dry and well-ventilated place at the recommended temperature of -20°C.[2]

• Store away from strong oxidizing agents.

Disposal Plan

Proper disposal of C16:1 Ceramide-d7 and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused Product: Dispose of unused C16:1 Ceramide-d7 as hazardous chemical waste. Contact your institution's environmental health and safety (EHS) office for specific guidelines.

• Contaminated Materials: Any materials that have come into contact with C16:1 Ceramide-d7, such as pipette tips, gloves, and empty vials, should be collected in a designated, sealed hazardous waste container and disposed of according to institutional and local regulations.

• General Guidance: Do not pour the chemical down the drain or dispose of it with regular laboratory trash.

Safety and Handling Workflow

The following diagram illustrates the key steps for the safe handling of C16:1 Ceramide-d7, from initial preparation to final disposal.

Caption: Workflow for the safe handling of C16:1 Ceramide-d7.

References

• 1. C16:1 Ceramide-d7 (d18:1-d7/16:1) Avanti Research™ - A Croda Brand | 1942907-49-4 [sigmaaldrich.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. benchchem.com [benchchem.com]